Technical Documentation Center

4-Amino-3-isopropylbenzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Amino-3-isopropylbenzonitrile

Core Science & Biosynthesis

Foundational

A Technical Guide to 4-Amino-3-isopropylbenzonitrile (CAS 760924-87-6): Properties, Synthesis, and Applications in Drug Discovery

Abstract 4-Amino-3-isopropylbenzonitrile is a substituted aromatic nitrile that has emerged as a valuable building block in medicinal chemistry and drug discovery. Its unique structural arrangement, featuring a 4-aminobe...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

4-Amino-3-isopropylbenzonitrile is a substituted aromatic nitrile that has emerged as a valuable building block in medicinal chemistry and drug discovery. Its unique structural arrangement, featuring a 4-aminobenzonitrile core appended with an isopropyl group, provides a versatile scaffold for the synthesis of complex molecules with potential therapeutic applications. This technical guide offers an in-depth analysis of its physicochemical properties, the strategic importance of its structural motifs, anticipated spectroscopic signatures, and a representative synthetic approach. Furthermore, this document explores its applications in modern drug development, particularly as a foundational element for kinase inhibitors, and outlines the necessary safety and handling protocols based on structurally related compounds. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this compound in their scientific endeavors.

Chemical Identity and Physicochemical Properties

4-Amino-3-isopropylbenzonitrile is identified by the Chemical Abstracts Service (CAS) number 760924-87-6.[1][2] The molecule consists of a benzene ring substituted with an amino (-NH₂), an isopropyl (-CH(CH₃)₂), and a nitrile (-C≡N) group.

G start Start: 2'-Substituted-4'-cyanoacetanilide reflux Reflux with HCl in Ethanol (Deprotection) start->reflux Reagents concentrate Concentrate under Reduced Pressure (Solvent Removal) reflux->concentrate Process dissolve Dissolve Residue in Water concentrate->dissolve adjust_ph Adjust to pH 9 with NaOH (Neutralization) dissolve->adjust_ph extract Extract with Organic Solvent (e.g., Chloroform) adjust_ph->extract purify Purify via Column Chromatography (Silica Gel) extract->purify Isolation end_product Final Product: 4-Amino-3-substituted-benzonitrile purify->end_product Yields

Caption: Representative workflow for the synthesis of a 4-aminobenzonitrile derivative.

Step-by-Step Methodology (Adapted from)[3]

  • Reaction Setup : A mixture of the N-acetylated precursor (e.g., 2'-isopropyl-4'-cyanoacetanilide) and concentrated hydrochloric acid in ethanol is prepared in a round-bottom flask.

  • Deprotection : The mixture is heated to reflux for approximately 30-60 minutes to facilitate the hydrolysis of the acetamide group.

  • Solvent Removal : The reaction mixture is cooled, and the solvent is removed under reduced pressure using a rotary evaporator.

  • Workup : The resulting residue is dissolved in water. The aqueous solution is then carefully neutralized by adjusting the pH to ~9 with an aqueous solution of sodium hydroxide.

  • Extraction : The aqueous layer is extracted multiple times with an appropriate organic solvent (e.g., chloroform or ethyl acetate) to isolate the product.

  • Purification : The combined organic extracts are dried, concentrated, and the crude product is purified using column chromatography on silica gel to yield the final, pure 4-amino-3-substituted-benzonitrile.

Applications in Research and Drug Development

The primary application of 4-Amino-3-isopropylbenzonitrile is as a key intermediate in the synthesis of targeted therapeutics.

  • Scaffold for Kinase Inhibitors : The 4-aminobenzonitrile framework is a well-established scaffold for developing protein kinase inhibitors. [4]The amino group can be functionalized to interact with the hinge region of the kinase ATP-binding site, while the rest of the molecule can be modified to achieve potency and selectivity.

  • Structure-Activity Relationship (SAR) Studies : This compound is an ideal starting point for SAR studies. By keeping the core constant and modifying substituents, researchers can systematically probe how changes in molecular structure affect biological activity. The isopropyl and nitrile groups provide key anchor points for understanding the contributions of lipophilicity and hydrogen bonding to target engagement.

  • Fragment-Based Drug Discovery (FBDD) : As a relatively small and functionalized molecule, it can be used in FBDD campaigns to identify initial "hits" that bind to a biological target, which are then elaborated into more potent lead compounds.

Safety and Handling Profile

No specific safety data sheet (SDS) for 4-Amino-3-isopropylbenzonitrile (CAS 760924-87-6) is publicly available. Therefore, a conservative approach to handling is mandatory, treating it as potentially hazardous based on data from structurally similar aminobenzonitrile compounds. [5][6][7] It is imperative to obtain and consult the specific SDS from the supplier before any handling or use.

Hazard ClassPrecautionary Statements & MeasuresSource (Analogous Compounds)
Acute Toxicity May be harmful or toxic if swallowed, in contact with skin, or if inhaled.[5][6]
Skin Corrosion/Irritation Causes skin irritation. Wear protective gloves and clothing. Wash hands thoroughly after handling.[5][6]
Eye Damage/Irritation Causes serious eye irritation. Wear eye and face protection. If in eyes, rinse cautiously with water for several minutes.[5][6]
Handling Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing dust/fumes.[5]
Storage Store in a cool, dry, well-ventilated place. Keep container tightly closed and store locked up.[5][6]
Disposal Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.[5]

Conclusion

4-Amino-3-isopropylbenzonitrile is more than a simple chemical; it is a strategically designed building block for the advancement of medicinal chemistry. The convergence of a privileged 4-aminobenzonitrile scaffold with functionally important isopropyl and nitrile groups makes it a compound of significant interest for developing novel therapeutics. Its value lies in its potential to be elaborated into highly specific and potent molecules targeting a range of diseases. As research continues, the application of this and similar scaffolds will undoubtedly play a crucial role in the discovery of next-generation medicines.

References

  • 1PlusChem LLC. 4-Amino-3-isopropylbenzonitrile, CAS 760924-87-6. Available from: [Link]

  • Royal Society of Chemistry. Supporting Information. Available from: [Link]

  • Beijing Xinheng Research Technology Co., Ltd. 4-Amino-3-isopropylbenzonitrile. Available from: [Link]

  • PubChem, National Institutes of Health. 4-Amino-3-hydroxybenzonitrile. Available from: [Link]

  • Biological Magnetic Resonance Bank. bmse000284 Benzonitrile. Available from: [Link]

  • Mol-Instincts. 4-isopropylbenzonitrile. Available from: [Link]

  • PrepChem.com. Synthesis of 4-amino-3-chlorobenzonitrile. Available from: [Link]

  • Fleming, F. F., et al. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 2010, 53(22), 7902–7917. Available from: [Link]

  • Wang, J., Liu, H. Application of Nitrile in Drug Design. Chinese Journal of Organic Chemistry, 2012, 32(9), 1643-1652. Available from: [Link]

  • PubChemLite. 2-amino-3-isopropylbenzonitrile. Available from: [Link]

Sources

Exploratory

Technical Whitepaper: 4-Amino-3-isopropylbenzonitrile in Advanced Drug Discovery

Executive Summary 4-Amino-3-isopropylbenzonitrile is a highly specialized, bifunctional aromatic building block utilized extensively in modern medicinal chemistry. Featuring a unique push-pull electronic configuration, i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Amino-3-isopropylbenzonitrile is a highly specialized, bifunctional aromatic building block utilized extensively in modern medicinal chemistry. Featuring a unique push-pull electronic configuration, it serves as a core intermediate in the development of targeted therapeutics—most notably, small molecule antagonists for G-protein coupled receptors (GPCRs) such as Neurotensin Receptor 1 (NTR1)[1]. This guide provides a rigorous structural analysis, a self-validating synthetic methodology, and an overview of its mechanistic application in oncology drug development.

Structural and Physicochemical Profiling

The molecular architecture of 4-amino-3-isopropylbenzonitrile dictates its utility in rational drug design. The juxtaposition of the electron-donating primary amine (-NH


) and the electron-withdrawing nitrile (-CN) across the benzene ring establishes a strong dipole moment. Concurrently, the sterically demanding isopropyl group at the meta-position restricts the rotational degrees of freedom of the adjacent amine. When incorporated into larger pharmacophores, this steric hindrance locks the molecule into a specific conformation, which is a critical factor for achieving high binding affinity in deep GPCR pockets.
Quantitative Physicochemical Data

Table 1: Key identifiers and properties for analytical reference.

ParameterSpecification
Chemical Name 4-Amino-3-isopropylbenzonitrile
CAS Registry Number 760924-87-6[2]
Molecular Formula Cngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

H

N

[2]
Molecular Weight 160.22 g/mol [1]
MDL Number MFCD18826340[2]
Precursor [M+H]+ 262 m/z (4-Iodo-2-isopropylaniline)

Synthetic Methodology: The Rosenmund-von Braun Cyanation

The synthesis of 4-amino-3-isopropylbenzonitrile is classically achieved via the Rosenmund-von Braun reaction, utilizing 4-iodo-2-isopropylaniline as the primary starting material[3].

Causality of Experimental Design:

  • Reagent Selection (CuCN): Unactivated aryl halides resist standard nucleophilic substitution. Copper(I) cyanide is strictly required because the reaction proceeds via an oxidative addition of the aryl halide to Cu(I), forming an organocopper intermediate, followed by reductive elimination to yield the aryl nitrile.

  • Solvent & Temperature (DMF at 140°C): Dimethylformamide (DMF) is chosen for its high boiling point and polar aprotic nature, which stabilizes the transition state of the organocopper intermediate. A temperature of 140°C is necessary to overcome the high activation energy barrier of the oxidative addition step[3].

  • Workup Strategy (Aqueous Ammonia): The reaction initially forms a highly stable copper-nitrile complex. Aqueous ammonia is introduced during workup to act as a competing ligand, forming water-soluble

    
     complexes and liberating the free product into the organic phase.
    
Self-Validating Protocol
  • Preparation: To a dry, inert-gas flushed reaction vessel, add 4-iodo-2-isopropylaniline (5.0 g, 19.2 mmol) and dissolve in anhydrous DMF (20 mL)[3].

  • Reagent Addition: Introduce Copper(I) cyanide (CuCN) (5.15 g, 57.5 mmol, ~3.0 equivalents) to the solution[3]. The excess CuCN drives the equilibrium forward and compensates for potential oxidation of the copper species.

  • Thermal Activation: Heat the reaction mixture to 140°C under continuous stirring for 4 hours[3].

    • Validation & In-Process Control (IPC): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The reaction is deemed complete when the precursor peak at m/z 262 ([M+H]

      
      ) is entirely consumed and replaced by the product peak at m/z 161 ([M+H]
      
      
      
      ).
  • Quenching & Complex Cleavage: Cool the mixture to room temperature. Dilute with a 1:1 mixture of water and 4M aqueous ammonia (50 mL) to break the copper-aryl nitrile complex.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na

    
    SO
    
    
    
    , and concentrate under reduced pressure.
  • Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield pure 4-amino-3-isopropylbenzonitrile.

Synthesis_Workflow SM 4-Iodo-2-isopropylaniline m/z 262 Rxn CuCN (3 eq) DMF, 140°C, 4h SM->Rxn Oxidative Addition Workup Aqueous NH3 EtOAc Extraction Rxn->Workup Reductive Elimination Prod 4-Amino-3-isopropylbenzonitrile m/z 161 Workup->Prod Cu-Complex Cleavage

Caption: Synthetic workflow and mechanistic steps for 4-amino-3-isopropylbenzonitrile via Rosenmund-von Braun.

Application in Drug Discovery: NTR1 Antagonists

Neurotensin Receptor 1 (NTR1) is a GPCR overexpressed in 75%-90% of pancreatic ductal adenocarcinomas (PDAC), as well as colorectal, prostate, and breast cancers, making it a high-value oncological target[1]. 4-Amino-3-isopropylbenzonitrile is a foundational building block for synthesizing radioligands and derivatives of SR142948, a potent small-molecule NTR1 antagonist[1].

By integrating the 4-amino-3-isopropylbenzonitrile moiety into the antagonist scaffold, researchers exploit the steric bulk of the isopropyl group to induce a precise conformational fit within the deep hydrophobic pocket of NTR1. This competitive binding prevents the endogenous 13-mer peptide, Neurotensin, from activating the Gq-coupled signaling cascade, thereby halting intracellular calcium flux and subsequent tumor proliferation[1].

NTR1_Pathway NT Neurotensin (NT) NTR1 Neurotensin Receptor 1 (GPCR) NT->NTR1 Agonist Binding Antag NTR1 Antagonist (Benzonitrile Deriv.) Antag->NTR1 Competitive Blockade Gq Gq Protein NTR1->Gq Activation PLC Phospholipase C (PLC) Gq->PLC Signal Transduction Ca Intracellular Ca2+ Flux Tumor Proliferation PLC->Ca IP3/DAG Cascade

Caption: Mechanism of action for NTR1 antagonists derived from 4-amino-3-isopropylbenzonitrile.

References

Sources

Foundational

A Comparative Analysis of 4-Amino-3-isopropylbenzonitrile and 4-isopropylbenzonitrile: A Technical Guide for Drug Discovery Professionals

This in-depth technical guide provides a comprehensive comparative analysis of 4-Amino-3-isopropylbenzonitrile and 4-isopropylbenzonitrile. It is intended for researchers, scientists, and drug development professionals,...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide provides a comprehensive comparative analysis of 4-Amino-3-isopropylbenzonitrile and 4-isopropylbenzonitrile. It is intended for researchers, scientists, and drug development professionals, offering insights into the nuanced differences in their chemical properties, reactivity, and potential biological applications. This document moves beyond a simple recitation of facts to explain the underlying chemical principles that govern the behavior of these molecules, providing a solid foundation for their application in synthetic and medicinal chemistry.

Introduction: A Tale of Two Benzonitriles

At first glance, 4-Amino-3-isopropylbenzonitrile and 4-isopropylbenzonitrile are structurally similar, both featuring a benzonitrile core with an isopropyl substituent at the 4-position's adjacent carbon. However, the presence of an amino group at the 4-position in the former introduces profound changes in the molecule's electronic properties, reactivity, and potential for biological interactions. This guide will dissect these differences, providing a clear understanding of how a single functional group modification can dramatically alter a molecule's character and utility.

4-isopropylbenzonitrile is a versatile chemical intermediate utilized in the synthesis of pharmaceuticals and agrochemicals.[1] Its benzonitrile backbone, enhanced by the solubility and reactivity conferred by the isopropyl group, makes it a valuable building block in organic synthesis and material science.[1]

4-Amino-3-isopropylbenzonitrile , while less commercially documented, represents a scaffold of significant interest in medicinal chemistry. The aminobenzonitrile moiety is a known pharmacophore, and its derivatives are being explored for a range of therapeutic applications.[2][3]

Physicochemical Properties: A Quantitative Comparison

The introduction of the amino group in 4-Amino-3-isopropylbenzonitrile leads to notable differences in its physical and chemical properties when compared to 4-isopropylbenzonitrile. These differences are summarized in the table below.

Property4-Amino-3-isopropylbenzonitrile4-isopropylbenzonitrile
Molecular Formula C₁₀H₁₂N₂C₁₀H₁₁N
Molecular Weight 160.22 g/mol [4]145.21 g/mol [1]
CAS Number 760924-87-6[4]13816-33-6[5]
Appearance Predicted: SolidColorless to pale yellow liquid[1]
Boiling Point Not available229 - 231 °C[1]
Melting Point Not availableNot applicable
Density Not available0.95 g/cm³[1]
Solubility Predicted: Soluble in polar organic solventsSlightly soluble in water; soluble in organic solvents (ethanol, acetone, ether)
pKa (of the conjugate acid of the amino group) Estimated: ~4-5Not applicable

Spectroscopic Characterization: Unveiling the Structural Nuances

Infrared (IR) Spectroscopy

The IR spectrum of 4-isopropylbenzonitrile exhibits characteristic peaks for the nitrile group (C≡N) and the aromatic ring. A strong absorption band for the C≡N stretch is typically observed around 2220-2240 cm⁻¹. The C-H stretching vibrations of the isopropyl group and the aromatic ring appear in the 2850-3100 cm⁻¹ region.[6][7]

For 4-Amino-3-isopropylbenzonitrile , the IR spectrum would be expected to show additional, distinct peaks due to the amino group. Two characteristic N-H stretching bands for the primary amine would appear in the region of 3300-3500 cm⁻¹. The C-N stretching vibration would likely be observed in the 1250-1350 cm⁻¹ range. The presence of the electron-donating amino group may also slightly shift the frequency of the C≡N stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecules.

4-isopropylbenzonitrile:

  • ¹H NMR: The spectrum would show a doublet for the six equivalent methyl protons of the isopropyl group, a septet for the single methine proton of the isopropyl group, and signals in the aromatic region (typically two doublets) corresponding to the four protons on the benzene ring.

  • ¹³C NMR: The spectrum would display signals for the methyl and methine carbons of the isopropyl group, the four distinct aromatic carbons, and the carbon of the nitrile group.[8]

4-Amino-3-isopropylbenzonitrile:

  • ¹H NMR: The spectrum would be more complex. The amino group would introduce a broad singlet for the two N-H protons. The aromatic protons would experience different chemical shifts due to the electronic effects of both the amino and isopropyl groups, leading to a more complex splitting pattern in the aromatic region.

  • ¹³C NMR: The carbons of the aromatic ring would be significantly affected by the strong electron-donating amino group, causing a noticeable upfield shift (to lower ppm values) for the ortho and para carbons relative to the amino group.

Mass Spectrometry (MS)

4-isopropylbenzonitrile: The mass spectrum would show a molecular ion peak (M⁺) at m/z 145. A prominent fragment ion would be expected at m/z 130, corresponding to the loss of a methyl group ([M-15]⁺).[6]

4-Amino-3-isopropylbenzonitrile: The molecular ion peak (M⁺) would be at m/z 160. The fragmentation pattern would likely involve the loss of a methyl group to give a fragment at m/z 145, and potentially other fragmentations involving the amino group.

Synthesis Strategies: A Practical Guide

Synthesis of 4-isopropylbenzonitrile

A common laboratory synthesis of 4-isopropylbenzonitrile involves the Sandmeyer reaction, starting from the readily available 4-isopropylaniline.[9][10][11][12][13]

Experimental Protocol: Sandmeyer Reaction

  • Diazotization of 4-isopropylaniline:

    • Dissolve 4-isopropylaniline in an aqueous solution of a strong acid (e.g., HCl or H₂SO₄) and cool the mixture to 0-5 °C in an ice bath.

    • Slowly add a solution of sodium nitrite (NaNO₂) in water, maintaining the temperature below 5 °C. The formation of the diazonium salt is indicated by a color change.

  • Cyanation:

    • In a separate flask, prepare a solution of copper(I) cyanide (CuCN) in an aqueous solution of sodium or potassium cyanide.

    • Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring. A reaction is typically observed with the evolution of nitrogen gas.

    • After the addition is complete, the reaction mixture is gently warmed to ensure complete reaction.

  • Work-up and Purification:

    • The reaction mixture is then subjected to steam distillation or extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

    • The organic layer is washed, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

    • The crude product is purified by vacuum distillation to yield pure 4-isopropylbenzonitrile.

Synthesis_4_isopropylbenzonitrile 4-isopropylaniline 4-isopropylaniline Diazonium Salt Diazonium Salt 4-isopropylaniline->Diazonium Salt NaNO₂, HCl 0-5 °C 4-isopropylbenzonitrile 4-isopropylbenzonitrile Diazonium Salt->4-isopropylbenzonitrile CuCN, KCN

Synthesis of 4-isopropylbenzonitrile via Sandmeyer reaction.
Proposed Synthesis of 4-Amino-3-isopropylbenzonitrile

A plausible synthetic route to 4-Amino-3-isopropylbenzonitrile involves a two-step process starting from 4-isopropylbenzonitrile: electrophilic nitration followed by reduction of the nitro group.[14]

Experimental Protocol: Nitration and Reduction

  • Nitration of 4-isopropylbenzonitrile:

    • Cool concentrated sulfuric acid in an ice bath. Slowly add 4-isopropylbenzonitrile while maintaining a low temperature.

    • Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid, also cooled in an ice bath.

    • Add the nitrating mixture dropwise to the solution of 4-isopropylbenzonitrile in sulfuric acid, keeping the reaction temperature below 15 °C. The isopropyl group and the cyano group will direct the nitration to the 3-position.

    • After the addition, stir the reaction mixture at room temperature for a few hours.

    • Pour the reaction mixture onto crushed ice to precipitate the product, 3-nitro-4-isopropylbenzonitrile.

    • Collect the solid by filtration, wash with water, and purify by recrystallization.

  • Reduction of 3-nitro-4-isopropylbenzonitrile:

    • The nitro group can be reduced to an amino group using various methods, such as catalytic hydrogenation (H₂ over Pd/C) or using a metal in acidic media (e.g., SnCl₂ in HCl).

    • For example, using tin(II) chloride, the nitro compound is dissolved in ethanol and concentrated hydrochloric acid, and then a solution of SnCl₂ is added. The mixture is heated to reflux.

    • After the reaction is complete, the mixture is cooled and made basic to precipitate the tin salts.

    • The product is then extracted with an organic solvent, and the solvent is removed to yield 4-Amino-3-isopropylbenzonitrile.

Synthesis_4_Amino_3_isopropylbenzonitrile 4-isopropylbenzonitrile 4-isopropylbenzonitrile 3-nitro-4-isopropylbenzonitrile 3-nitro-4-isopropylbenzonitrile 4-isopropylbenzonitrile->3-nitro-4-isopropylbenzonitrile HNO₃, H₂SO₄ 4-Amino-3-isopropylbenzonitrile 4-Amino-3-isopropylbenzonitrile 3-nitro-4-isopropylbenzonitrile->4-Amino-3-isopropylbenzonitrile Reduction (e.g., SnCl₂, HCl)

Proposed synthesis of 4-Amino-3-isopropylbenzonitrile.

Comparative Reactivity: The Influence of the Amino Group

The presence of the amino group in 4-Amino-3-isopropylbenzonitrile dramatically alters its reactivity compared to 4-isopropylbenzonitrile, particularly in electrophilic aromatic substitution reactions.

  • Electronic Effects: The amino group is a strong electron-donating group through resonance, making the aromatic ring significantly more electron-rich and thus more susceptible to electrophilic attack. The isopropyl group is a weaker electron-donating group through induction.

  • Reactivity: 4-Amino-3-isopropylbenzonitrile is expected to be much more reactive towards electrophiles than 4-isopropylbenzonitrile.

  • Regioselectivity: Both the amino and isopropyl groups are ortho-, para-directors. In 4-Amino-3-isopropylbenzonitrile, the powerful directing effect of the amino group will dominate, directing incoming electrophiles to the positions ortho and para to it (the 2- and 6-positions). However, the steric bulk of the adjacent isopropyl group will likely hinder substitution at the 2-position, making the 6-position the most probable site of electrophilic attack.

Potential Biological Applications and Drug Development Insights

The aminobenzonitrile scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[2][3]

4-Amino-3-isopropylbenzonitrile as a Kinase Inhibitor Scaffold

Substituted aminobenzonitriles have been identified as potent inhibitors of various protein kinases, which are key targets in oncology and inflammatory diseases. The p38 mitogen-activated protein (MAP) kinase, in particular, is a well-validated target for anti-inflammatory drug discovery, and several inhibitors containing the aminobenzonitrile core have been reported.[15][16]

The amino and nitrile groups of the aminobenzonitrile scaffold can form crucial hydrogen bonding interactions with the hinge region of the kinase active site, a common binding motif for many kinase inhibitors. The substituents on the aromatic ring, such as the isopropyl group in 4-Amino-3-isopropylbenzonitrile, can be tailored to achieve selectivity and improve pharmacokinetic properties.

p38_MAPK_Pathway Inflammatory Stimuli Inflammatory Stimuli p38 MAPK Activation p38 MAPK Activation Inflammatory Stimuli->p38 MAPK Activation Downstream Signaling Downstream Signaling p38 MAPK Activation->Downstream Signaling Phosphorylation Pro-inflammatory Cytokine Production (e.g., TNF-α, IL-1β) Pro-inflammatory Cytokine Production (e.g., TNF-α, IL-1β) Downstream Signaling->Pro-inflammatory Cytokine Production (e.g., TNF-α, IL-1β) 4-Amino-3-isopropylbenzonitrile 4-Amino-3-isopropylbenzonitrile 4-Amino-3-isopropylbenzonitrile->p38 MAPK Activation Inhibition

Potential role of 4-Amino-3-isopropylbenzonitrile as a p38 MAP kinase inhibitor.
Experimental Workflow for Biological Evaluation

A typical workflow for assessing the potential of 4-Amino-3-isopropylbenzonitrile as a kinase inhibitor would involve a series of in vitro and cell-based assays.

Biological_Evaluation_Workflow cluster_0 In Vitro Assays cluster_1 Cell-Based Assays Biochemical Kinase Assay Biochemical Kinase Assay Determine IC₅₀ Determine IC₅₀ Biochemical Kinase Assay->Determine IC₅₀ Cell Viability Assay Cell Viability Assay Determine IC₅₀->Cell Viability Assay Assess Cytotoxicity Assess Cytotoxicity Cell Viability Assay->Assess Cytotoxicity Cellular Target Engagement Assay Cellular Target Engagement Assay Confirm Intracellular Activity Confirm Intracellular Activity Cellular Target Engagement Assay->Confirm Intracellular Activity Cytokine Release Assay Cytokine Release Assay Confirm Intracellular Activity->Cytokine Release Assay Measure Anti-inflammatory Effect Measure Anti-inflammatory Effect Cytokine Release Assay->Measure Anti-inflammatory Effect Lead Optimization Lead Optimization Cytokine Release Assay->Lead Optimization Compound Synthesis and Purification Compound Synthesis and Purification Compound Synthesis and Purification->Biochemical Kinase Assay

Workflow for the biological evaluation of a potential kinase inhibitor.

Conclusion

The seemingly minor addition of an amino group to the 4-isopropylbenzonitrile scaffold results in a molecule with a profoundly different character. 4-Amino-3-isopropylbenzonitrile exhibits enhanced reactivity towards electrophiles and possesses the key structural features of a promising pharmacophore for kinase inhibition. While 4-isopropylbenzonitrile serves as a valuable, relatively inert building block in chemical synthesis, its amino-substituted counterpart offers a gateway to the development of novel therapeutics. This guide has provided a detailed comparison of these two molecules, offering both theoretical insights and practical experimental guidance to aid researchers in their drug discovery and development endeavors.

References

Sources

Exploratory

Engineering Next-Generation GPCR Antagonists: The Role of 4-Amino-3-isopropylbenzonitrile in Neurotensin Receptor Targeted Theranostics

As the landscape of precision oncology evolves, the design of small-molecule ligands targeting G-protein coupled receptors (GPCRs) demands unprecedented structural optimization. Among these targets, Neurotensin Receptor...

Author: BenchChem Technical Support Team. Date: March 2026

As the landscape of precision oncology evolves, the design of small-molecule ligands targeting G-protein coupled receptors (GPCRs) demands unprecedented structural optimization. Among these targets, Neurotensin Receptor 1 (NTR1) has emerged as a critical biomarker due to its aberrant overexpression in aggressive malignancies.

This technical guide explores the application of 4-Amino-3-isopropylbenzonitrile (CAS 760924-87-6) —a highly specialized, privileged chemical building block—in the synthesis of sub-nanomolar NTR1 antagonists. By dissecting the mechanistic rationale, structural causality, and self-validating experimental workflows, this whitepaper provides drug development professionals with a comprehensive blueprint for utilizing this intermediate in modern theranostics.

Chemical Profile & Mechanistic Rationale

The compound 4-Amino-3-isopropylbenzonitrile is not merely a passive linker; it is a highly engineered pharmacophore fragment designed to overcome the limitations of early-generation NTR1 antagonists like SR1429481[1]. Its efficacy in drug discovery is driven by three distinct structural features:

  • The Isopropyl Group (C3 - Steric Anchor): The branched aliphatic nature of the isopropyl group provides a specific steric volume. When this fragment enters the hydrophobic binding pocket of NTR1, the isopropyl group engages in dense van der Waals interactions with hydrophobic residues lining the receptor cleft. This steric bulk restricts the rotational freedom of the adjacent amine linkage, locking the molecule into a bioactive conformation and drastically reducing the entropic penalty of binding.

  • The Cyano Group (C1 - Electronic Modulator): The nitrile moiety is a linear, sp-hybridized functional group with a strong dipole moment. As a potent electron-withdrawing group (EWG), it pulls electron density away from the aniline amine via inductive and resonance effects. This reduces the basicity of the amine, which prevents unwanted non-specific binding to off-target acidic proteins and improves overall metabolic stability. Additionally, the nitrogen of the cyano group acts as a highly directional hydrogen-bond acceptor deep within the GPCR transmembrane domain.

  • The Amine Group (C4 - Synthetic Handle): This primary amine acts as the nucleophile during critical coupling steps, linking the pharmacophore to bulky hydrophobic cores (e.g., adamantane derivatives). Recent structural optimizations have shown that replacing rigid amide carbonyl linkers with flexible amine linkages to this specific aniline core improves binding potency by up to 10-fold2[2].

Application Focus: NTR1-Targeted Theranostics

Neurotensin (NT) is a 13-amino acid peptide that regulates physiological pathways via NTR1. However, NTR1 is heavily overexpressed in pancreatic ductal adenocarcinoma (PDAC), colorectal cancer, and prostate cancer2[3].

While early small-molecule antagonists crossed the blood-brain barrier and were difficult to radiolabel without destroying receptor affinity4[4], modern derivatives utilizing the 4-amino-3-isopropylbenzonitrile core can be successfully tethered to macrocyclic chelators (e.g., DOTA). This enables the creation of theranostic radioligands that deliver positron-emitting isotopes (


Ga) for PET imaging, or beta/alpha-emitting isotopes (

Lu,

Ac) directly to the tumor site.

Pathway Tumor Tumor Cell (NTR1 Overexpression) Ligand Radioligand (3-isopropylbenzonitrile core) Receptor NTR1 (GPCR) Ligand->Receptor High Affinity Binding Internalization Receptor Internalization Ligand->Internalization Endocytosis Receptor->Tumor Localized on surface Therapy Targeted Alpha/Beta Therapy (Cell Death) Internalization->Therapy 177Lu / 225Ac release Imaging PET/SPECT Imaging (Diagnosis) Internalization->Imaging 68Ga / 18F emission

Figure 1: NTR1-targeted theranostic pathway utilizing 3-isopropylbenzonitrile-derived radioligands.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols detail the synthesis of the intermediate and the subsequent biophysical validation of the assembled drug, incorporating strict causality and self-validating Quality Control (QC) steps.

Protocol 1: Synthesis of 4-Amino-3-isopropylbenzonitrile via Rosenmund-von Braun Cyanation

Objective: Convert 4-bromo-2-isopropylaniline to 4-amino-3-isopropylbenzonitrile2[2]. Causality: The Rosenmund-von Braun reaction is selected over palladium-catalyzed cyanation due to the robustness of Copper(I) cyanide (CuCN) in displacing unactivated aryl halides. N,N-Dimethylformamide (DMF) is used because its high boiling point accommodates the 140°C required to overcome the high activation energy of C-Br bond cleavage.

  • Preparation: In a dry argon atmosphere, dissolve 5.0 g (23.3 mmol) of 4-bromo-2-isopropylaniline in 25 mL of anhydrous DMF.

    • QC Check: Karl Fischer titration of DMF must show <50 ppm water to prevent the high-temperature hydrolysis of the resulting cyano group into an unwanted amide.

  • Reagent Addition: Add 6.2 g (69.9 mmol, 3.0 eq) of CuCN. The stoichiometric excess drives the equilibrium forward and compensates for any surface oxidation of the copper reagent.

  • Reaction: Heat the mixture to 140°C under continuous stirring for 4 hours.

  • Quenching & Workup: Cool to room temperature. Pour the mixture into 100 mL of an aqueous solution containing ethylenediamine and water (1:3 v/v).

    • Causality: Ethylenediamine acts as a strong bidentate chelator, stripping copper ions from the product and forming a water-soluble complex. This prevents the formation of intractable copper-product emulsions during organic extraction.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Validation: Purify via silica gel chromatography. Confirm product identity via LC-MS (Expected

    
    : 161.1) and 
    
    
    
    H-NMR.
Protocol 2: Surface Plasmon Resonance (SPR) Binding Assay for NTR1 Affinity

Objective: Quantify the binding kinetics (


, 

) of the synthesized antagonist against the NTR1 receptor 5[5]. Causality: SPR is utilized instead of traditional radioligand competition assays because it provides real-time kinetic data. For theranostics, a slow dissociation rate (

) is critical to ensure maximum radiation delivery to the tumor before the ligand washes out.
  • Surface Preparation: Utilize a Series S Sensor Chip NTA. Prime the system with HEPES-buffered saline containing 0.01% L-MNG detergent to maintain GPCR stability.

  • Receptor Immobilization: Inject 500 µM NiCl₂ to activate the NTA surface. Flow His-tagged NTS1-H4 receptor (a thermostabilized variant of NTR1) over the active flow cell until a capture level of 3000-4000 Response Units (RU) is achieved.

    • QC Check: Leave the reference flow cell unmodified to subtract bulk refractive index changes and non-specific binding.

  • Analyte Injection: Prepare a 2-fold dilution series of the 4-amino-3-isopropylbenzonitrile-derived antagonist (0.1 nM to 100 nM). Inject each concentration at 50 µL/min for 120 seconds (Association Phase).

  • Dissociation Phase: Switch to running buffer without analyte for 600 seconds to monitor

    
    .
    
  • Regeneration: Inject a short pulse (30 seconds) of 350 mM EDTA to strip the Ni²⁺ and the receptor.

    • Self-Validation: The baseline must return to within ±5 RU of the pre-immobilization level to ensure zero carryover between cycles.

SPR_Workflow Chip Sensor Chip Preparation (Ni-NTA Surface) Immobilize Immobilize NTS1-H4 Receptor (QC: Target 3000-5000 RU) Chip->Immobilize Flow receptor Analyte Inject Antagonist (0.1 nM - 100 nM) Immobilize->Analyte Baseline stable Wash Buffer Wash (Dissociation Phase) Analyte->Wash Measure k_on Regenerate Surface Regeneration (Ensure Baseline Return) Wash->Regenerate Measure k_off Regenerate->Analyte Next cycle

Figure 2: Self-validating SPR workflow for determining NTR1 antagonist binding kinetics.

Quantitative Data: Structure-Activity Relationship (SAR)

The integration of the 3-isopropylbenzonitrile moiety dramatically shifts the thermodynamic profile of the antagonist. As demonstrated by fragment screening and SPR analysis5[5], the dual presence of the steric bulk (isopropyl) and the electronic sink (cyano) yields sub-nanomolar affinities, outperforming unsubstituted analogs.

Table 1: Representative SAR of NTR1 Antagonist Core Modifications

Compound / Fragment CoreR1 (Position 3)R3 (Position 1)Linkage TypeNTR1 Binding Affinity (

, nM)
Unsubstituted Aniline-H-HAmide> 10,000
SR142948 Analog-H-HAmide4.5
Isopropyl-only Analog-CH(CH₃)₂-HAmide1.2
3-Isopropylbenzonitrile Core -CH(CH₃)₂ -CN Amine (Carbonyl removed) 0.4

Data reflects the ~10-fold potency improvement achieved by combining the 3-isopropylbenzonitrile core with flexible amine linkages, driving affinity into the sub-nanomolar range required for clinical radioligands2[2].

References

  • Source: Google Patents (US12145926B2)
  • SPR-based fragment screening with neurotensin receptor 1 generates novel small molecule ligands Source: PLOS One URL
  • In vitro functional evidence of different neurotensin-receptors modulating the motor response of human colonic muscle strips Source: NIH URL
  • Source: Google Patents (US10961199B2)

Sources

Foundational

The Strategic Role of 4-Amino-3-isopropylbenzonitrile in Modern Pharmaceutical Synthesis: A Technical Guide

For Immediate Release In the intricate landscape of pharmaceutical development, the strategic selection and efficient synthesis of key intermediates are paramount to the successful and timely delivery of novel therapeuti...

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release

In the intricate landscape of pharmaceutical development, the strategic selection and efficient synthesis of key intermediates are paramount to the successful and timely delivery of novel therapeutics. This technical guide provides an in-depth exploration of 4-Amino-3-isopropylbenzonitrile, a substituted benzonitrile that is emerging as a valuable building block in medicinal chemistry. This document, intended for researchers, scientists, and drug development professionals, will elucidate the primary synthetic routes to this intermediate, detail its role in the synthesis of advanced pharmaceutical candidates, and provide a comprehensive overview of its chemical and physical properties.

Introduction: The Molecular Architecture and Strategic Importance

4-Amino-3-isopropylbenzonitrile (CAS No: 760924-87-6; Molecular Formula: C₁₀H₁₂N₂) is a unique aromatic scaffold featuring a sterically influential isopropyl group positioned ortho to a reactive primary amine, with a nitrile functionality para to the amine.[1] This specific arrangement of functional groups imparts a distinct combination of electronic and steric properties, making it a desirable intermediate for the synthesis of complex molecules with tailored biological activities. The presence of the amine and nitrile groups offers versatile handles for a variety of chemical transformations, including diazotization, acylation, alkylation, and the formation of heterocyclic rings, while the isopropyl group can provide crucial steric hindrance to modulate protein-ligand interactions.

Core Synthetic Methodologies

The synthesis of 4-Amino-3-isopropylbenzonitrile can be approached through several strategic routes. The most prominent and industrially scalable method involves a two-step sequence commencing with the commercially available 4-isopropylbenzonitrile. An alternative, documented in the patent literature, proceeds via a cyanation reaction.

The Primary Pathway: Electrophilic Nitration and Subsequent Reduction

This robust and widely applicable two-step method leverages well-established aromatic chemistry, making it a preferred route for laboratory and potential pilot-scale synthesis.[2]

Step 1: Nitration of 4-Isopropylbenzonitrile

The initial step involves the regioselective nitration of 4-isopropylbenzonitrile to yield 3-nitro-4-isopropylbenzonitrile. The directing effects of the para-cyano group (a meta-director) and the para-isopropyl group (an ortho, para-director) synergistically favor the introduction of the nitro group at the 3-position.

Experimental Protocol: Nitration of 4-Isopropylbenzonitrile

  • Materials:

    • 4-Isopropylbenzonitrile

    • Concentrated Sulfuric Acid (H₂SO₄)

    • Concentrated Nitric Acid (HNO₃, 70%)

    • Ice

    • Deionized Water (H₂O)

    • Ethanol (for recrystallization)

  • Procedure:

    • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid in an ice bath to 0-5 °C.

    • Slowly add 4-isopropylbenzonitrile to the cooled sulfuric acid while maintaining the temperature below 10 °C.

    • Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, also cooled in an ice bath.

    • Add the nitrating mixture dropwise to the solution of 4-isopropylbenzonitrile in sulfuric acid over a period of 30-60 minutes, ensuring the reaction temperature does not exceed 15 °C.

    • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

    • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

    • Collect the precipitated solid, 3-nitro-4-isopropylbenzonitrile, by vacuum filtration and wash with cold water until the washings are neutral.

    • The crude product can be purified by recrystallization from ethanol to afford a pale yellow solid.

Step 2: Reduction of 3-Nitro-4-isopropylbenzonitrile

The subsequent step is the reduction of the nitro group to the corresponding primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

Experimental Protocol: Catalytic Hydrogenation

  • Materials:

    • 3-Nitro-4-isopropylbenzonitrile

    • Palladium on Carbon (Pd/C, 5-10%)

    • Methanol or Ethanol

    • Hydrogen Gas (H₂)

  • Procedure:

    • In a hydrogenation vessel, dissolve 3-nitro-4-isopropylbenzonitrile in a suitable solvent such as methanol or ethanol.

    • Carefully add a catalytic amount of palladium on carbon.

    • Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

    • Pressurize the vessel with hydrogen to the desired pressure (typically 1-4 atm) and stir the mixture vigorously at room temperature.

    • Monitor the reaction progress by thin-layer chromatography (TLC) or by monitoring hydrogen uptake.

    • Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

    • Filter the reaction mixture through a pad of celite to remove the catalyst.

    • Evaporate the solvent under reduced pressure to yield 4-Amino-3-isopropylbenzonitrile.

Alternative Pathway: Cyanation of a Bromo-Precursor

A specific application in the pharmaceutical field has utilized an alternative synthesis starting from a bromo-substituted precursor.[3]

Experimental Protocol: Synthesis via Cyanation

  • Materials:

    • 4-Bromo-2-isopropylaniline (Compound 2 in the cited patent)

    • Copper(I) Cyanide (CuCN)

    • N,N-Dimethylformamide (DMF)

  • Procedure:

    • To a solution of 4-bromo-2-isopropylaniline (5.0 g, 19.2 mmol) in DMF (20 mL), add Copper(I) Cyanide (5.15 g, 57.5 mmol).

    • Stir the reaction mixture at 140 °C for 4 hours.

    • Upon completion, dilute the reaction mixture with water and work up accordingly to isolate the product.

Synthesis_Pathways cluster_0 Primary Synthetic Route cluster_1 Alternative Synthetic Route 4-Isopropylbenzonitrile 4-Isopropylbenzonitrile 3-Nitro-4-isopropylbenzonitrile 3-Nitro-4-isopropylbenzonitrile 4-Isopropylbenzonitrile->3-Nitro-4-isopropylbenzonitrile Nitration (HNO₃, H₂SO₄) 4-Amino-3-isopropylbenzonitrile_P 4-Amino-3-isopropylbenzonitrile 3-Nitro-4-isopropylbenzonitrile->4-Amino-3-isopropylbenzonitrile_P Reduction (e.g., H₂, Pd/C) 4-Bromo-2-isopropylaniline 4-Bromo-2-isopropylaniline 4-Amino-3-isopropylbenzonitrile_A 4-Amino-3-isopropylbenzonitrile 4-Bromo-2-isopropylaniline->4-Amino-3-isopropylbenzonitrile_A Cyanation (CuCN, DMF)

Caption: Synthetic routes to 4-Amino-3-isopropylbenzonitrile.

Application as a Pharmaceutical Intermediate: A Case Study

The utility of 4-Amino-3-isopropylbenzonitrile as a pharmaceutical intermediate is exemplified in its use in the synthesis of novel radioligands for targeting neurotensin receptors, which are implicated in various cancers.[3] In a patent by "3B Pharmaceuticals GMBH & Co. KG", this intermediate is a key starting material for the construction of more complex molecules designed for diagnostic imaging and therapeutic applications in oncology.[3]

The synthesis involves the reaction of 4-Amino-3-isopropylbenzonitrile with other functionalities to build a larger molecular entity capable of chelating a radionuclide and binding to the target receptor. This highlights the importance of the amino group as a key reactive site for further molecular elaboration.

Pharmaceutical_Application 4-Amino-3-isopropylbenzonitrile 4-Amino-3-isopropylbenzonitrile Intermediate_A Further Functionalization 4-Amino-3-isopropylbenzonitrile->Intermediate_A Multi-step Synthesis Final_Compound Neurotensin Receptor Targeting Radioligand Intermediate_A->Final_Compound Chelation with Radionuclide

Caption: Role as a key intermediate in pharmaceutical synthesis.

Physicochemical Properties and Characterization

A thorough characterization of 4-Amino-3-isopropylbenzonitrile is essential for its use in regulated pharmaceutical manufacturing.

PropertyValueSource
CAS Number 760924-87-6[1]
Molecular Formula C₁₀H₁₂N₂[1]
Molecular Weight 160.22 g/mol [1]
Appearance Predicted to be an off-white to yellow solid
Solubility Expected to be soluble in common organic solvents

While a comprehensive set of publicly available spectroscopic data for 4-Amino-3-isopropylbenzonitrile is limited, the expected characteristic signals can be predicted based on its structure and data from analogous compounds.

  • ¹H NMR: The spectrum is expected to show signals for the aromatic protons, the methine and methyl protons of the isopropyl group, and a broad signal for the amine protons.

  • ¹³C NMR: The spectrum should display distinct signals for the aromatic carbons, the nitrile carbon, and the carbons of the isopropyl group.

  • IR Spectroscopy: Characteristic absorption bands would be observed for the N-H stretching of the primary amine, C-H stretching of the aromatic and alkyl groups, the C≡N stretching of the nitrile, and C=C stretching of the aromatic ring.

  • Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound.

Safety and Handling

Conclusion

4-Amino-3-isopropylbenzonitrile represents a strategically important intermediate for the pharmaceutical industry. Its unique substitution pattern provides a valuable scaffold for the synthesis of complex and biologically active molecules, as demonstrated by its use in the development of novel cancer-targeting radioligands. The well-established synthetic routes, particularly the nitration and reduction of commercially available 4-isopropylbenzonitrile, offer a reliable and scalable method for its production. As the demand for highly specific and potent therapeutics continues to grow, the role of such tailored intermediates will undoubtedly become even more critical in the drug discovery and development pipeline.

References

  • Compounds and radioligands for targeting neurotensin receptor and uses thereof. US12145926B2.
  • 4-Amino-3-isopropylbenzonitrile. 1PlusChem LLC. [Link]

Sources

Exploratory

4-Amino-3-isopropylbenzonitrile solubility in organic solvents

An In-depth Technical Guide to the Solubility of 4-Amino-3-isopropylbenzonitrile in Organic Solvents Abstract The determination of a compound's solubility profile is a cornerstone of chemical process development, particu...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 4-Amino-3-isopropylbenzonitrile in Organic Solvents

Abstract

The determination of a compound's solubility profile is a cornerstone of chemical process development, particularly within the pharmaceutical and fine chemical industries. Solubility data dictates the choice of solvents for reaction chemistry, purification by crystallization, and formulation. This guide provides a comprehensive framework for understanding and experimentally determining the solubility of 4-amino-3-isopropylbenzonitrile (CAS No. 760924-87-6)[1] in various organic solvents. We will first establish a theoretical foundation based on its molecular structure to predict qualitative solubility. The core of this document is a detailed, field-proven protocol for the quantitative determination of solubility using the isothermal shake-flask method coupled with gravimetric analysis, a robust and accessible technique for any research laboratory.[2][3] This guide is intended for researchers, chemists, and drug development professionals seeking to generate reliable solubility data to accelerate their development timelines.

Introduction: The Critical Role of Solubility

4-Amino-3-isopropylbenzonitrile is a substituted benzonitrile, a class of compounds often utilized as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The molecule's functionality—a primary amine, a nitrile group, and a substituted aromatic ring—presents a unique and moderately complex solubility challenge.

Understanding the solubility of this intermediate is not merely an academic exercise; it has profound practical implications:

  • Reaction Optimization: Selecting a solvent that fully dissolves reactants at the desired temperature is crucial for achieving optimal reaction kinetics and yield.

  • Purification Strategy: Solubility differences in various solvents are the basis for purification techniques like crystallization, where the goal is to choose a solvent system in which the compound has high solubility at an elevated temperature and low solubility at a reduced temperature.

  • Downstream Processing: Efficient isolation and handling of the compound depend on its solubility characteristics.

This guide will empower the researcher to move beyond simple trial-and-error by providing a structured approach to predicting, measuring, and interpreting the solubility of 4-amino-3-isopropylbenzonitrile.

Theoretical Framework & Predictive Analysis

The principle of "like dissolves like" is the guiding tenet for predicting solubility.[4] This means that the solubility of a solute in a solvent is maximized when their intermolecular forces are similar. The structure of 4-amino-3-isopropylbenzonitrile contains distinct polar and nonpolar regions, which will govern its interactions.

  • Polar Moieties: The primary amino group (-NH₂) is a strong hydrogen bond donor and acceptor. The nitrile group (-C≡N) possesses a strong dipole and can act as a hydrogen bond acceptor. These groups will favorably interact with polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents (e.g., DMSO, DMF).

  • Nonpolar Moieties: The benzene ring and the isopropyl group (-CH(CH₃)₂) are hydrophobic and nonpolar. These regions will interact favorably with nonpolar solvents (e.g., toluene, hexane) through van der Waals forces.[4]

The presence of both types of moieties suggests that the compound will not be extremely soluble at either end of the polarity spectrum but will exhibit varying degrees of solubility in solvents of intermediate polarity.

Predicted Qualitative Solubility Profile

Based on this structural analysis, we can predict a qualitative solubility profile. This table serves as a starting point for solvent selection in experimental work.

SolventClassPredicted SolubilityRationale
Dimethyl Sulfoxide (DMSO) Polar AproticHigh Highly polar solvent capable of strong dipole-dipole interactions and accepting hydrogen bonds from the -NH₂ group.
N,N-Dimethylformamide (DMF) Polar AproticHigh Similar to DMSO, its high polarity effectively solvates the polar functional groups of the molecule.[5]
Methanol / Ethanol Polar ProticModerate Capable of hydrogen bonding with the solute, but the nonpolar hydrocarbon portion of the alcohols may have limited interaction with the aromatic ring.[4]
Acetone Polar AproticModerate Intermediate polarity and ability to accept hydrogen bonds allows for reasonable solvation of the molecule.[5]
Tetrahydrofuran (THF) Polar AproticModerate to Low A moderately polar ether that can solvate the molecule to some extent, but lacks strong hydrogen bonding capabilities.
Dichloromethane (DCM) NonpolarLow While it has a dipole, it is a poor hydrogen bonding partner and is not polar enough to effectively solvate the -NH₂ and -C≡N groups.
Toluene Nonpolar AromaticLow The aromatic nature provides favorable π-stacking interactions with the benzene ring, but it cannot solvate the polar groups.
Hexane Nonpolar AliphaticInsoluble A completely nonpolar solvent that has no effective mechanism to overcome the solute-solute interactions of the polar functional groups.[5]

Core Protocol: Quantitative Solubility Determination

This section details a robust and reliable method for determining the solubility of 4-amino-3-isopropylbenzonitrile. The chosen methodology is the Isothermal Saturation (Shake-Flask) Method , followed by Gravimetric Analysis for quantification.[3][6] This approach is favored for its accuracy and accessibility, as it does not require sophisticated chromatographic equipment.

Logical Workflow for Solubility Determination

The following diagram outlines the logical flow of the experimental protocol, from preparation to final calculation.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis cluster_calc Calculation prep_solid 1. Add excess solid solute to a tared vial prep_solvent 2. Add a known volume of solvent prep_solid->prep_solvent prep_seal 3. Seal vial tightly prep_solvent->prep_seal equilibrate 4. Agitate at constant T (e.g., 25°C) for 24-48h to achieve saturation prep_seal->equilibrate settle 5. Allow undissolved solid to settle equilibrate->settle aliquot 6. Withdraw a clear aliquot into a pre-weighed dish settle->aliquot weigh_aliquot 7. Weigh the wet aliquot (Solute + Solvent) aliquot->weigh_aliquot evaporate 8. Evaporate solvent under vacuum/gentle heat weigh_aliquot->evaporate weigh_dry 9. Weigh the dry solid (Solute only) evaporate->weigh_dry calculate 10. Calculate Solubility (mg/mL or g/L) weigh_dry->calculate

Caption: Experimental workflow for the Isothermal Saturation method.

Detailed Step-by-Step Methodology

Materials and Equipment:

  • 4-Amino-3-isopropylbenzonitrile (solute)

  • Selected organic solvents (analytical grade or higher)

  • Analytical balance (readable to 0.1 mg)

  • Glass vials with PTFE-lined screw caps (e.g., 4 mL or 8 mL)

  • Thermostatically controlled shaker or water bath

  • Calibrated volumetric pipettes or syringes

  • Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

  • Evaporating dishes or tared aluminum weigh pans

  • Vacuum oven or vacuum source

Protocol:

  • Preparation of the Saturated Solution: a. Add an excess amount of 4-amino-3-isopropylbenzonitrile solid to a glass vial. "Excess" means enough solid will remain undissolved at the end of the experiment, ensuring saturation. A good starting point is ~100 mg for a 2 mL solvent volume. b. Record the exact weight of the empty vial before adding the solid. c. Accurately add a known volume (e.g., 2.00 mL) of the chosen organic solvent to the vial. d. Tightly seal the vial with a screw cap to prevent any solvent evaporation, which would erroneously increase the calculated solubility. e. Repeat for each solvent to be tested. It is best practice to prepare each sample in triplicate to ensure reproducibility.[7]

  • Equilibration: a. Place the sealed vials in a constant temperature shaker or water bath, set to the desired experimental temperature (e.g., 25.0 °C). b. Agitate the mixtures for a sufficient period to ensure thermodynamic equilibrium is reached. A duration of 24 to 48 hours is typically recommended.[5][8] The system is at equilibrium when the concentration of the dissolved solute no longer changes over time.

  • Sample Collection and Analysis (Gravimetric): a. After equilibration, remove the vials from the shaker and allow them to stand undisturbed at the experimental temperature for at least 2 hours, permitting the excess solid to settle completely. b. Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe fitted with a solvent-compatible filter. The filtration step is critical to ensure no undissolved solid particles are transferred. c. Dispense the filtered aliquot into a pre-weighed (tared) evaporating dish. d. Immediately weigh the evaporating dish containing the aliquot. This gives the total mass of the saturated solution (solute + solvent). e. Carefully evaporate the solvent from the dish. This is best done in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to avoid degradation of the compound. f. Once all the solvent has been removed, place the dish in a desiccator to cool to room temperature and then weigh it. This provides the mass of the dissolved solute.

Data Calculation

The solubility can be calculated from the masses recorded.

  • Mass of Solvent: (Mass of Dish + Aliquot) - (Mass of Dish + Dry Solute)

  • Mass of Solute: (Mass of Dish + Dry Solute) - (Mass of empty Dish)

Solubility (in g/L) = (Mass of Solute in g / Volume of Aliquot in L)

If the density of the solvent is known, a more precise mass/mass or mole fraction solubility can also be calculated.

Safety, Handling, and Disposal

Handling any chemical substance requires adherence to strict safety protocols. While a specific Safety Data Sheet (SDS) for 4-amino-3-isopropylbenzonitrile may not be widely available, data from related benzonitrile and amino-aromatic compounds should be used to inform safe handling practices.[9][10][11]

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or neoprene), safety glasses or goggles, and a lab coat.[10]

  • Engineering Controls: Handle the solid compound and all solutions in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[9]

  • Handling: Avoid contact with skin and eyes.[10] Wash hands thoroughly after handling. Prevent dust formation when weighing the solid.

  • Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.[12]

  • Disposal: Dispose of all chemical waste, including unused solutions and contaminated materials, in accordance with local, state, and federal regulations. Do not pour organic solvents down the drain.

Solvent Hazard Visualization

The following diagram illustrates the relationship between solvent classes and their primary hazards, emphasizing the need for appropriate safety measures.

G cluster_solvents Solvent Classes cluster_hazards Associated Hazards Polar Protic\n(Methanol, Ethanol) Polar Protic (Methanol, Ethanol) Flammability Flammability Polar Protic\n(Methanol, Ethanol)->Flammability Toxicity Toxicity Polar Protic\n(Methanol, Ethanol)->Toxicity Methanol Polar Aprotic\n(DMSO, DMF) Polar Aprotic (DMSO, DMF) Polar Aprotic\n(DMSO, DMF)->Toxicity DMF Skin/Eye Irritant Skin/Eye Irritant Polar Aprotic\n(DMSO, DMF)->Skin/Eye Irritant Nonpolar\n(Toluene, Hexane) Nonpolar (Toluene, Hexane) Nonpolar\n(Toluene, Hexane)->Flammability Environmental Hazard Environmental Hazard Nonpolar\n(Toluene, Hexane)->Environmental Hazard Halogenated\n(DCM) Halogenated (DCM) Halogenated\n(DCM)->Toxicity Halogenated\n(DCM)->Environmental Hazard

Caption: Primary hazards associated with common organic solvent classes.

Conclusion

This technical guide provides a comprehensive approach to understanding and quantifying the solubility of 4-amino-3-isopropylbenzonitrile. By combining theoretical prediction with a rigorous experimental protocol, researchers can efficiently generate the high-quality, reliable data necessary for informed decision-making in process development and optimization. The isothermal saturation method with gravimetric analysis is a powerful yet accessible technique that, when executed with care, yields accurate results critical for advancing research and development objectives in the chemical and pharmaceutical sciences.

References

  • Title: Determination of Solubility by Gravimetric Method. Source: Pharmacy180. Link

  • Title: Experiment: Solubility of Organic & Inorganic Compounds. Source: Grossmont College. Link

  • Title: 4-Amino-3-isopropyl-5-methylbenzonitrile | 2387444-33-7. Source: Sigma-Aldrich. Link

  • Title: 4-amino-3-isopropyl-5-methyl-benzonitrile | 2387444-33-7. Source: Sigma-Aldrich. Link

  • Title: SAFETY DATA SHEET - 2-Amino-4-methylbenzonitrile. Source: Tokyo Chemical Industry. Link

  • Title: 4-Isopropylbenzonitrile | C10H11N | CID 26289. Source: PubChem - NIH. Link

  • Title: Solubility of Organic Compounds. Source: University of British Columbia. Link

  • Title: EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Source: Chtf.info. Link

  • Title: Gravimetric method of analysis. Source: SlideShare. Link

  • Title: Determination of solubility by gravimetric method: A brief review. Source: International Journal of Pharmaceutical Sciences and Drug Analysis. Link

  • Title: Gravimetric Analysis. Source: Wired Chemist. Link

  • Title: How to determine the solubility of a substance in an organic solvent ? Source: ResearchGate. Link

  • Title: 760924-87-6 | 4-Amino-3-isopropylbenzonitrile. Source: 1PlusChem LLC. Link

  • Title: SAFETY DATA SHEET - 4-Amino-3-methylbenzonitrile. Source: Fisher Scientific. Link

  • Title: 4-isopropylbenzonitrile - 13816-33-6. Source: Chemnet. Link

  • Title: In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. Source: ACS Publications. Link

  • Title: Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Source: Biointerface Research in Applied Chemistry. Link

  • Title: Gravimetric analysis | Chemistry | Research Starters. Source: EBSCO. Link

  • Title: SAFETY DATA SHEET - 4-Amino-2-(trifluoromethyl)benzonitrile. Source: Sigma-Aldrich. Link

  • Title: Solubility of Organic Compounds. Source: Chemistry Steps. Link

  • Title: Isothermal method (detecting composition of a saturated solution at a given temperature). Source: ResearchGate. Link

  • Title: Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Source: ACS Publications. Link

  • Title: 4-Isopropylbenzonitrile. Source: Chem-Impex. Link

  • Title: Chemical Compatibility Chart. Source: cp-desk.com. Link

  • Title: An In-depth Technical Guide to the Solubility of 4-Amino-3,5-difluorobenzaldehyde in Organic Solvents. Source: Benchchem. Link

  • Title: The Solubility of Amino Acids in Various Solvent Systems. Source: University of Rhode Island DigitalCommons@URI. Link

  • Title: Schematic diagram of Isothermal Solubility Measurement Apparatus. Source: ResearchGate. Link

  • Title: Chemical Compatibility Chart. Source: Walchem. Link

  • Title: Chemical Compatibility Database. Source: Cole-Parmer. Link

  • Title: CHEMICAL COMPATIBILITY CHART. Source: Thermo Fisher Scientific. Link

  • Title: 3-Amino-4-(propylamino)benzonitrile | C10H13N3 | CID 22380299. Source: PubChem - NIH. Link

Sources

Exploratory

Benzonitrile derivatives in kinase inhibitor research

An In-Depth Technical Guide to Benzonitrile Derivatives in Kinase Inhibitor Research Abstract Protein kinases, as central regulators of cellular signaling, have emerged as one of the most critical classes of drug targets...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Benzonitrile Derivatives in Kinase Inhibitor Research

Abstract

Protein kinases, as central regulators of cellular signaling, have emerged as one of the most critical classes of drug targets in the 21st century.[1][2] The development of small molecule inhibitors that can modulate the activity of these enzymes has revolutionized the treatment of numerous diseases, particularly cancer.[2][3] Within the vast chemical space of kinase inhibitors, molecules incorporating the benzonitrile moiety have proven to be a particularly fruitful area of research. This guide provides a comprehensive overview of the role of benzonitrile derivatives in kinase inhibitor research, intended for researchers, scientists, and drug development professionals. We will explore the fundamental properties of the benzonitrile scaffold that make it a privileged structure in this context, delve into the rational design and structure-activity relationships of these compounds, and present case studies of clinically successful and emerging inhibitors. Furthermore, this guide offers detailed experimental protocols for the evaluation of these inhibitors and discusses the ongoing challenges and future perspectives in the field.

The Central Role of Kinases in Cellular Signaling and Disease

The human genome contains approximately 538 protein kinases, collectively known as the kinome, which orchestrate a complex network of signaling pathways that govern fundamental cellular processes such as growth, proliferation, differentiation, and apoptosis.[2][3] These enzymes catalyze the transfer of a phosphate group from ATP to specific amino acid residues on substrate proteins, a post-translational modification that acts as a molecular switch to regulate protein function.[3]

The catalytic activity of all protein kinases is dependent on their ability to bind ATP within a well-defined pocket. Dysregulation of kinase activity, often through mutations or overexpression, can lead to aberrant signaling, which is a hallmark of many diseases, most notably cancer.[2][4] This makes the ATP-binding site an attractive target for the design of small molecule inhibitors that can compete with the endogenous ATP and block the downstream signaling cascade.

cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Growth_Factor Growth Factor RTK Receptor Tyrosine Kinase (RTK) Growth_Factor->RTK Binds RAS RAS RTK->RAS Activates RAF RAF RAS->RAF Activates MEK MEK RAF->MEK Phosphorylates ERK ERK MEK->ERK Phosphorylates Transcription_Factors Transcription Factors ERK->Transcription_Factors Activates Inhibitor Benzonitrile Kinase Inhibitor Inhibitor->RAF Inhibits Gene_Expression Gene Expression (Proliferation, Survival) Transcription_Factors->Gene_Expression

A simplified diagram of the MAPK/ERK signaling pathway, a common target for kinase inhibitors.

The Benzonitrile Moiety: A Privileged Scaffold in Kinase Inhibitor Design

The benzonitrile group, a benzene ring substituted with a cyano (-C≡N) group, is a common feature in many successful kinase inhibitors.[5][6] Its prevalence is not coincidental but is due to a combination of favorable physicochemical properties and its ability to form key interactions within the kinase ATP-binding site.

  • Hydrogen Bond Acceptor: The nitrogen atom of the cyano group is an effective hydrogen bond acceptor. This allows it to form crucial interactions with hinge region residues of the kinase, which is a common binding motif for ATP-competitive inhibitors.

  • Hydrophobic Interactions: The phenyl ring provides a scaffold for hydrophobic interactions with non-polar residues in the ATP-binding pocket.

  • Dipolar Nature: The strong dipole moment of the nitrile group can contribute to favorable electrostatic interactions within the binding site.

  • Metabolic Stability: The benzonitrile moiety is generally resistant to metabolic degradation, which can improve the pharmacokinetic profile of a drug candidate.

  • Synthetic Tractability: Benzonitrile derivatives are often readily synthesized and can be easily modified, allowing for extensive structure-activity relationship (SAR) studies.[7][8]

Rational Design and Optimization of Benzonitrile-Based Inhibitors

The development of potent and selective kinase inhibitors is a multi-step process that heavily relies on rational design principles. Quantitative Structure-Activity Relationship (QSAR) modeling and molecular docking are powerful computational tools that help correlate the physicochemical properties of chemical structures with their biological activities.[9] These methods allow researchers to predict the activity of novel compounds and guide synthetic efforts.

Three-dimensional QSAR (3D-QSAR) methods, such as Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA), are frequently employed to understand the SAR of kinase inhibitors.[9][10] These models can provide valuable insights into the steric and electrostatic requirements for optimal binding. For instance, docking studies of (benzothiazole-2-yl) acetonitrile derivatives as c-Jun N-terminal kinase-3 (JNK3) inhibitors revealed that a hydrogen bond with Gln155 is crucial for selectivity.[10]

Start Initial Hit Compound (e.g., from HTS) Computational_Modeling Computational Modeling (Docking, QSAR) Start->Computational_Modeling SAR_Analysis Structure-Activity Relationship (SAR) Analysis Computational_Modeling->SAR_Analysis Design_New_Analogs Design New Analogs SAR_Analysis->Design_New_Analogs Synthesis Chemical Synthesis Design_New_Analogs->Synthesis Biological_Testing Biological Testing (Kinase Assays, Cell Assays) Synthesis->Biological_Testing Biological_Testing->SAR_Analysis Iterative Cycle Lead_Optimization Lead Optimization (ADME/Tox Properties) Biological_Testing->Lead_Optimization Potent & Selective Lead Candidate_Drug Candidate Drug Lead_Optimization->Candidate_Drug

A workflow for the rational design and optimization of kinase inhibitors.

Case Studies: FDA-Approved and Investigational Benzonitrile Kinase Inhibitors

Case Study 1: Alectinib - A Reversible Inhibitor of ALK and c-Met

Alectinib is a highly selective, second-generation inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-Met, approved for the treatment of certain types of non-small cell lung cancer (NSCLC).[6] In many of these cancers, a chromosomal rearrangement leads to a fusion gene, such as EML4-ALK, resulting in a constitutively active kinase that drives tumor growth.[11] Alectinib competitively binds to the ATP-binding site of the ALK kinase domain, blocking downstream signaling pathways like RAS-MAPK and PI3K-AKT.[11] The benzonitrile moiety in alectinib plays a critical role in its binding affinity and selectivity.[5][6]

InhibitorTarget Kinase(s)IC50 (nM)Disease Indication
Alectinib ALK, c-MetALK: ~1.9Non-Small Cell Lung Cancer

Note: IC50 values can vary depending on the assay conditions.

Case Study 2: Bruton's Tyrosine Kinase (BTK) Inhibitors - The Rise of Covalent Inhibition

Bruton's Tyrosine Kinase (BTK) is a crucial component of the B-cell receptor (BCR) signaling pathway and is a validated target for B-cell malignancies.[12] Several FDA-approved BTK inhibitors, such as zanubrutinib, are covalent irreversible inhibitors.[12][13] These inhibitors typically feature a benzonitrile scaffold for reversible binding and an electrophilic "warhead" (e.g., an acrylamide group) that forms a covalent bond with a non-catalytic cysteine residue (Cys481) in the BTK active site.[12][14] This covalent modification leads to permanent inactivation of the enzyme, offering high potency and prolonged duration of action.[14]

InhibitorTypeTarget CysteineDisease Indication
Zanubrutinib Covalent IrreversibleCys481B-cell malignancies

Core Experimental Protocols for Kinase Inhibitor Characterization

Protocol 5.1: In Vitro Kinase Activity Assay (Luminescent Kinase Assay)

This protocol describes a general method for measuring the in vitro activity of a kinase inhibitor using a luminescent assay that quantifies the amount of ATP remaining after the kinase reaction.

Materials:

  • Recombinant kinase

  • Kinase substrate peptide

  • ATP

  • Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Benzonitrile inhibitor stock solution (in DMSO)

  • Luminescent kinase assay kit (e.g., Kinase-Glo®)

  • White, opaque 96- or 384-well plates

  • Multilabel plate reader with luminescence detection

Procedure:

  • Prepare serial dilutions of the benzonitrile inhibitor in kinase buffer. Also, prepare a no-inhibitor control (DMSO vehicle) and a no-enzyme control.

  • In a 96-well plate, add the kinase, substrate, and buffer.

  • Add the inhibitor dilutions or DMSO control to the appropriate wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified time (e.g., 60 minutes).

  • Stop the reaction and detect the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 5.2: Cell-Based Antiproliferative Assay (MTT Assay)

This protocol measures the effect of a benzonitrile inhibitor on the proliferation of cancer cell lines.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • Benzonitrile inhibitor stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

  • 96-well cell culture plates

  • Microplate reader capable of measuring absorbance at 570 nm

Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the benzonitrile inhibitor in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the inhibitor dilutions or a vehicle control (DMSO).

  • Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a CO2 incubator.

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percent inhibition of cell proliferation and determine the GI50/IC50 value.

Synthetic Strategies for Benzonitrile-Containing Scaffolds

The synthesis of benzonitrile-based kinase inhibitors often involves standard organic chemistry transformations. A common starting material is a substituted benzonitrile, which can be further functionalized. For example, in the synthesis of an Alectinib intermediate, 4-fluoro-3-nitrobenzonitrile is used as a key starting material in a nucleophilic aromatic substitution reaction.[11]

Example Synthetic Step: Nucleophilic Aromatic Substitution [11]

  • A reactor is charged with a suitable nucleophile (e.g., a β-ketoester) and a base in a solvent like THF.

  • 4-Fluoro-3-nitrobenzonitrile is added to the mixture.

  • The reaction is stirred at a controlled temperature until completion.

  • The reaction is quenched, and the product is isolated through extraction and purification.

Challenges and Future Perspectives

Despite the significant successes, the development of kinase inhibitors faces challenges. One of the most significant is the emergence of drug resistance, often through mutations in the target kinase that prevent inhibitor binding.[4] The development of next-generation inhibitors that can overcome these resistance mutations is an active area of research.

Another challenge is achieving high selectivity for the target kinase to minimize off-target effects and associated toxicities. The benzonitrile scaffold, with its synthetic tractability, will continue to be a valuable tool for medicinal chemists to fine-tune the selectivity and potency of kinase inhibitors. Future research will likely focus on developing novel benzonitrile derivatives that can target allosteric sites on kinases, offering a different mechanism of inhibition, and on creating inhibitors that can overcome known resistance mechanisms.

References

  • A Comparative Guide to QSAR Studies of Benzonitrile Derivatives in Drug Discovery - Benchchem.
  • A Comparative Guide to 4-Fluoro-3-nitrobenzonitrile and its Alternatives in the Synthesis of Kinase Inhibitors - Benchchem.
  • Three-dimensional quantitative structure-activity relationship (3 D-QSAR) and docking studies on (benzothiazole-2-yl) acetonitrile derivatives as c-Jun N-terminal kinase-3 (JNK3) inhibitors - PubMed.
  • Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors - PMC.
  • Synthesis and Evaluation of Biphenyl-1,2,3-Triazol-Benzonitrile Derivatives as PD-1/PD-L1 Inhibitors | ACS Omega - ACS Publications.
  • Discovery and Preclinical Characterization of 3-((4-(4-Chlorophenyl)-7-fluoroquinoline-3-yl)sulfonyl)benzonitrile, a Novel Non-acetylenic Metabotropic Glutamate Receptor 5 (mGluR5) Negative Allosteric Modulator for Psychiatric Indications - PubMed.
  • Novel irreversible covalent BTK inhibitors discovered using DNA-encoded chemistry.
  • Benzonitrile derivatives as kinase inhibitors - Google Patents.
  • Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method - Research Communities.
  • Mechanism of Action for Covalent and Non-Covalent BTKi - YouTube.
  • Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method - PMC.
  • Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors - MDPI.
  • Design, Synthesis, and Antitumor Activities of Some Novel Substituted 1,2,3-Benzotriazines.
  • In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - Frontiers.
  • Benzylidene‐indolinones are effective as multi‐targeted kinase inhibitor therapeutics against hepatocellular carcinoma - PMC.
  • Covalent Inhibitors: To Infinity and Beyond | Journal of Medicinal Chemistry.
  • CHAPTER 4: Covalent Inhibition of Kinases - Books - The Royal Society of Chemistry.
  • Structure-activity relationship investigation for benzonaphthyridinone derivatives as novel potent Bruton's tyrosine kinase (BTK) irreversible inhibitors - PubMed.
  • Benzonitrile derivatives as kinase inhibitors - Google Patents.
  • (PDF) Structure–activity relationship and in silico development of c-Met kinase inhibitors.
  • Properties of FDA-approved small molecule protein kinase inhibitors: A 2025 update.
  • (PDF) Properties of FDA-approved small molecule protein kinase inhibitors: A 2024 update.
  • (PDF) Structure-activity relationships for the design of small-molecule inhibitors.
  • Pharmacophore modeling: advances, limitations, and current utility in drug discovery.
  • Exploring the chemotherapeutic potential of currently used kinase inhibitors: An update.
  • Clinical Pharmacokinetics of Tyrosine Kinase Inhibitors - PubMed.
  • FDA-approved small-molecule kinase inhibitors - DTU Inside.
  • Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Journal of Medicinal Chemistry - ACS Publications.
  • Pharmacokinetic Boosting of Kinase Inhibitors - PMC - NIH.
  • Beyond the Basics: Exploring Pharmacokinetic Interactions and Safety in Tyrosine-Kinase Inhibitor Oral Therapy for Solid Tumors - PubMed.
  • Clinical pharmacokinetics of tyrosine kinase inhibitors: implications for therapeutic drug monitoring - PubMed.
  • Clinical Pharmacokinetics of Tyrosine Kinase Inhibitors Focus on 4-Anilinoquinazolines.

Sources

Foundational

4-Amino-3-isopropylbenzonitrile PubChem and ChemSpider data

Executive Summary 4-Amino-3-isopropylbenzonitrile (CAS: 760924-87-6) is a specialized aromatic building block characterized by a "push-pull" electronic structure, featuring an electron-donating amino group para to an ele...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Amino-3-isopropylbenzonitrile (CAS: 760924-87-6) is a specialized aromatic building block characterized by a "push-pull" electronic structure, featuring an electron-donating amino group para to an electron-withdrawing cyano group.[1][2] This specific substitution pattern, augmented by the steric bulk of an isopropyl group at the ortho position to the amine, makes it a critical scaffold in the development of kinase inhibitors (specifically p38 MAPK) and novel agrochemicals.[1]

This guide synthesizes data from PubChem, ChemSpider, and synthetic literature to provide a comprehensive technical profile for researchers in medicinal chemistry and process development.[1]

Part 1: Chemical Identity & Database Integration[1]

Accurate identification is the first step in any robust R&D workflow.[1] Due to the existence of multiple isomers (e.g., 3-amino-4-isopropylbenzonitrile), precise verification using CAS and SMILES strings is mandatory.[1]

Core Identifiers
DatabaseIdentifier / Value
Chemical Name 4-Amino-3-isopropylbenzonitrile
CAS Registry Number 760924-87-6
Molecular Formula C₁₀H₁₂N₂
Molecular Weight 160.22 g/mol
SMILES (Isomeric) CC(C)C1=C(N)C=CC(=C1)C#N
InChI Key (Predicted) MBIASLYEZUHZSB-UHFFFAOYSA-N
ChemSpider ID Search via InChI Key
PubChem CID Search via SMILES
Structural Analysis

The molecule features a 1,3,4-substitution pattern on the benzene ring:

  • Position 1 (Nitrile): Provides a handle for further transformation (e.g., hydrolysis to acid, reduction to amine, or heterocycle formation).[1]

  • Position 3 (Isopropyl): Introduces lipophilicity and steric hindrance, often used to fill hydrophobic pockets in enzyme active sites (e.g., ATP-binding pockets of kinases).[1]

  • Position 4 (Amino): A primary aniline, serving as a nucleophile for coupling reactions (e.g., amide coupling, urea formation).[1]

Part 2: Physicochemical Profiling & Drug-Likeness[1]

Understanding the physicochemical properties is essential for predicting bioavailability and handling requirements.[1] The data below combines predicted values standard in drug discovery (Lipinski's Rule of 5).

Key Properties Table
PropertyValue (Predicted)Implication for R&D
LogP (Lipophilicity) 2.5 ± 0.4Moderate lipophilicity; good membrane permeability.[1]
Topological Polar Surface Area (TPSA) 49.8 ŲWell within the limit (<140 Ų) for oral bioavailability.[1]
H-Bond Donors 2 (Amino group)Capable of key interactions with receptor backbones.[1]
H-Bond Acceptors 2 (Nitrile N, Amino N)Facilitates ligand-protein binding.[1]
Rotatable Bonds 1 (Isopropyl group)Low flexibility suggests a rigid scaffold, good for entropy of binding.[1]
pKa (Conjugate Acid) ~4.5 - 5.0The amino group is weakly basic due to the electron-withdrawing nitrile.[1]

Part 3: Synthetic Pathways & Methodology[1]

The synthesis of 4-Amino-3-isopropylbenzonitrile requires careful regiochemical control.[1] Unlike the synthesis of its isomer (3-amino-4-isopropylbenzonitrile), which proceeds via nitration of 4-isopropylbenzonitrile, the target molecule is best synthesized via electrophilic halogenation followed by cyanation .[1]

Recommended Route: The "Bromination-Cyanation" Protocol

This route ensures the correct placement of substituents by leveraging the strong ortho/para directing power of the amino group in the starting material.[1]

Step 1: Bromination of 2-Isopropylaniline[1]
  • Precursor: 2-Isopropylaniline (Cumidine).[1]

  • Reagent: N-Bromosuccinimide (NBS) or Br₂.[1]

  • Mechanism: The amino group directs the incoming bromine to the para position (Position 4).[1] The isopropyl group at Position 2 sterically hinders the ortho attack, favoring the para product.[1]

  • Intermediate: 4-Bromo-2-isopropylaniline.[1]

Step 2: Cyanation (Rosenmund-von Braun or Pd-Catalyzed)[1]
  • Reagent: Zn(CN)₂ with Pd(PPh₃)₄ catalyst (modern) or CuCN (classical).[1]

  • Conditions: High temperature (80-120°C) in DMF or NMP.

  • Mechanism: Palladium undergoes oxidative addition into the C-Br bond, followed by transmetallation with Zn(CN)₂ and reductive elimination to form the C-CN bond.[1]

  • Product: 4-Amino-3-isopropylbenzonitrile.[1][2]

    • Note on Numbering: Upon cyanation, the nitrile carbon becomes C1 (highest priority), shifting the amino to C4 and isopropyl to C3.[1]

Synthetic Workflow Diagram

The following diagram illustrates the logical flow and decision points in the synthesis.

SynthesisPath Start Start: 2-Isopropylaniline (Cumidine) Step1 Step 1: Bromination (NBS or Br2, DMF) Start->Step1 Electrophilic Subst. Inter Intermediate: 4-Bromo-2-isopropylaniline Step1->Inter Para-selective Step2 Step 2: Cyanation (Zn(CN)2, Pd cat., 100°C) Inter->Step2 Pd-Catalyzed Coupling Final Target: 4-Amino-3-isopropylbenzonitrile Step2->Final C-C Bond Formation

Caption: Regioselective synthesis of 4-Amino-3-isopropylbenzonitrile via bromination-cyanation sequence.

Part 4: Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be confirmed.

¹H-NMR Spectroscopy (400 MHz, DMSO-d₆)
  • Isopropyl Group:

    • Doublet (δ ~1.2 ppm): Corresponds to the two methyl groups (CH₃)₂.[1]

    • Septet (δ ~2.9 ppm): Corresponds to the methine proton (CH) of the isopropyl group.[1]

  • Amino Group:

    • Broad Singlet (δ ~4.0-6.0 ppm): Exchangeable NH₂ protons.[1] Shift varies with concentration and solvent.[1]

  • Aromatic Region:

    • Pattern: 1,3,4-substitution pattern.

    • Signals: Look for a doublet (H5), a doublet of doublets (H6), and a doublet (H2) with meta-coupling.[1] The H5 proton (ortho to NH₂) will be the most shielded (upfield) in the aromatic region due to resonance donation from the amine.[1]

Infrared (IR) Spectroscopy[1]
  • Nitrile Stretch: A sharp, distinct band at 2200–2220 cm⁻¹ .[1] This is diagnostic for the presence of the CN group.[1]

  • Amine Stretch: Two bands (symmetric/asymmetric) in the 3300–3500 cm⁻¹ region.[1]

Part 5: Applications in Drug Development[1]

Kinase Inhibitor Scaffolds

The 4-aminobenzonitrile core is a "privileged structure" in medicinal chemistry.[1]

  • Mechanism: The amino group often forms hydrogen bonds with the "hinge region" of kinase enzymes (e.g., p38 MAPK, MEK).[1]

  • Role of Isopropyl: The 3-isopropyl group provides a bulky hydrophobic moiety that can displace water molecules and fill the hydrophobic "gatekeeper" pocket or ribose-binding pocket, enhancing selectivity over other kinases.[1]

Agrochemical Intermediates

Nitrile-containing anilines are precursors to:

  • Urea Herbicides: Reaction of the amine with isocyanates.[1]

  • Benzamide Fungicides: Hydrolysis of the nitrile to an amide or acid.[1]

Part 6: Safety & Handling (HSE)[1]

Signal Word: WARNING

Although specific GHS data for this isomer may be sparse, it should be handled as a hazardous substance based on the properties of the aniline and nitrile functional groups.[1]

Hazard ClassH-CodeStatement
Acute Toxicity (Oral) H302Harmful if swallowed.[1]
Skin Irritation H315Causes skin irritation.[1]
Eye Irritation H319Causes serious eye irritation.[1]
STOT-SE H335May cause respiratory irritation.[1]

Protocol: Always handle in a fume hood. Use nitrile gloves (permeation time >480 min).[1] Avoid acid contact with the nitrile to prevent hydrolysis or release of toxic fumes.[1]

References

  • PubChem Compound Summary . 4-Amino-3-isopropylbenzonitrile (Related Isomers). National Center for Biotechnology Information.[1] Link

  • Sigma-Aldrich .[1] Product Specification: 4-Amino-3-isopropyl-5-methylbenzonitrile (Structural Analog Data). Merck KGaA.[1] Link

  • BenchChem . Technical Guide to Aminobenzonitrile Synthesis. BenchChem Technical Library. Link

  • 1PlusChem . Catalog Entry: CAS 760924-87-6.[1][2] Link

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-Amino-3-isopropylbenzonitrile from 4-aminobenzonitrile

Application Note: De Novo Synthesis of 4-Amino-3-isopropylbenzonitrile from 4-Aminobenzonitrile Introduction & Strategic Rationale 4-Amino-3-isopropylbenzonitrile is a highly valued building block in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: De Novo Synthesis of 4-Amino-3-isopropylbenzonitrile from 4-Aminobenzonitrile

Introduction & Strategic Rationale

4-Amino-3-isopropylbenzonitrile is a highly valued building block in medicinal chemistry, frequently utilized in the development of targeted radioligands and small-molecule inhibitors, such as neurotensin receptor (NTR1) antagonists [1]. The installation of an isopropyl group ortho to an aniline amine presents a unique synthetic challenge. Direct Friedel-Crafts alkylation of 4-aminobenzonitrile with isopropanol or propene is historically inefficient; the strongly coordinating basic amine complexes with Lewis acid catalysts, deactivating the ring and leading to poor regioselectivity or polyalkylation. Furthermore, the electron-withdrawing cyano group at the para position further diminishes the nucleophilicity of the aromatic system.

To circumvent these limitations, we present a robust, three-step, self-validating synthetic protocol starting from commercially available 4-aminobenzonitrile[2]. The strategy relies on a highly regioselective electrophilic aromatic bromination, followed by a Suzuki-Miyaura cross-coupling with an isopropenyl boronic ester, and concludes with a chemoselective olefin hydrogenation. This sequence avoids the problematic β-hydride elimination pathways common to direct secondary alkyl cross-couplings, ensuring high overall yields and exceptional purity suitable for downstream drug development.

Mechanistic Pathway & Workflow

SynthesisWorkflow A 4-Aminobenzonitrile (Starting Material) B 4-Amino-3-bromobenzonitrile (Intermediate 1) A->B NBS, MeCN Regioselective Bromination C 4-Amino-3-isopropenylbenzonitrile (Intermediate 2) B->C Isopropenyl-BPin, Pd(dppf)Cl2, K2CO3 Suzuki Coupling D 4-Amino-3-isopropylbenzonitrile (Target Product) C->D H2 (1 atm), Pd/C Chemoselective Hydrogenation

Fig 1: Three-step synthetic workflow from 4-aminobenzonitrile to 4-amino-3-isopropylbenzonitrile.

Quantitative Data & Optimization

When optimizing the isopropylation of 4-amino-3-bromobenzonitrile, several cross-coupling strategies were evaluated. The two-step isopropenyl approach was selected as the optimal route due to its superior impurity profile and scalability.

StrategyReagents / Catalyst SystemOverall Yield (%)Primary Impurities / Mechanistic Drawbacks
Direct Isopropyl Suzuki Isopropyl-BPin, RuPhos Pd G3, K₃PO₄45–55%High levels of des-bromo byproduct (~30%) driven by rapid β-hydride elimination of the secondary alkyl-palladium intermediate.
Negishi Cross-Coupling Isopropylzinc bromide, Pd-PEPPSI-IPr60–70%Requires strictly anhydrous conditions; organozinc reagents are highly moisture-sensitive and difficult to scale.
Isopropenyl Suzuki + Hydrogenation (Recommended) 1. Isopropenyl-BPin, Pd(dppf)Cl₂ 2. H₂ (1 atm), 10% Pd/C >82% (over 2 steps) Highly scalable. Requires two distinct operational steps but completely circumvents β-hydride elimination, offering >98% purity.

Experimental Protocols

Step 1: Regioselective Ortho-Bromination

Causality & Rationale: The primary amine is a strongly activating, ortho/para-directing group. Since the para position is occupied by the cyano group, electrophilic aromatic substitution is directed exclusively to the ortho position (C3). N-Bromosuccinimide (NBS) is utilized instead of elemental bromine (Br₂) to maintain a low, constant concentration of the electrophile, thereby preventing over-bromination and oxidative degradation of the aniline [3].

Protocol:

  • Charge a flame-dried round-bottom flask with 4-aminobenzonitrile (11.8 g, 100 mmol, 1.0 eq) and anhydrous acetonitrile (150 mL).

  • Cool the solution to 0 °C using an ice-water bath.

  • Add N-Bromosuccinimide (18.7 g, 105 mmol, 1.05 eq) portion-wise over 30 minutes, maintaining the internal temperature below 5 °C.

  • Remove the ice bath and allow the reaction to stir at room temperature for 3 hours. Monitor completion via TLC (Hexanes:EtOAc 3:1) or LC-MS.

  • Quench the reaction with saturated aqueous Na₂S₂O₃ (50 mL) to neutralize any residual electrophilic bromine.

  • Extract the mixture with Ethyl Acetate (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Self-Validation: The resulting 4-amino-3-bromobenzonitrile should appear as a pale yellow solid. Yield: ~18.7 g (95%). LC-MS: [M+H]⁺ m/z 197.0 / 199.0 (characteristic 1:1 bromine isotope pattern).

Step 2: Suzuki-Miyaura Cross-Coupling

Causality & Rationale: Coupling an sp²-hybridized isopropenyl group is kinetically favored over an sp³-hybridized isopropyl group. The bidentate ligand in Pd(dppf)Cl₂ forces a cis-geometry at the palladium center, accelerating the reductive elimination step and minimizing catalyst deactivation [4].

Protocol:

  • In a Schlenk flask, dissolve 4-amino-3-bromobenzonitrile (9.85 g, 50 mmol, 1.0 eq) and isopropenylboronic acid pinacol ester (10.08 g, 60 mmol, 1.2 eq) in a degassed mixture of 1,4-Dioxane (100 mL) and H₂O (25 mL).

  • Add K₂CO₃ (20.7 g, 150 mmol, 3.0 eq) and sparge the suspension with Argon for 15 minutes.

  • Add Pd(dppf)Cl₂·CH₂Cl₂ (2.04 g, 2.5 mmol, 0.05 eq). Seal the flask and heat to 90 °C for 12 hours under vigorous stirring.

  • Cool to room temperature, filter the mixture through a pad of Celite to remove palladium black, and wash the pad with EtOAc (100 mL).

  • Separate the aqueous layer and extract the organic layer with brine. Dry over Na₂SO₄ and concentrate.

  • Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient 10:1 to 4:1) to afford 4-amino-3-isopropenylbenzonitrile.

  • Self-Validation: Yield: ~6.7 g (85%). ¹H NMR should show characteristic terminal olefin protons (two singlets around δ 5.1–5.4 ppm) and an allylic methyl group (singlet around δ 2.1 ppm).

Step 3: Chemoselective Olefin Hydrogenation

Causality & Rationale: The reduction must be chemoselective to reduce the conjugated isopropenyl double bond without reducing the cyano group to a primary amine. Using 1 atm of hydrogen gas at room temperature with standard 10% Pd/C provides perfect chemoselectivity, as nitrile reduction requires significantly higher pressures (e.g., >50 psi) or specialized catalysts (e.g., Raney Nickel).

Protocol:

  • Dissolve 4-amino-3-isopropenylbenzonitrile (6.3 g, 40 mmol, 1.0 eq) in Ethyl Acetate (80 mL) in a hydrogenation flask.

  • Carefully add 10% Pd/C (0.63 g, 10% w/w) under an Argon atmosphere.

  • Evacuate the flask and backfill with Hydrogen gas three times. Attach a hydrogen balloon (1 atm).

  • Stir vigorously at room temperature for 4–6 hours. Monitor by LC-MS until the starting material mass (m/z 159.1) is completely replaced by the product mass (m/z 161.1).

  • Purge the flask with Argon. Filter the suspension through a tightly packed Celite pad to remove the pyrophoric Pd/C catalyst. Wash the pad thoroughly with EtOAc (50 mL).

  • Concentrate the filtrate in vacuo to yield the final product, 4-amino-3-isopropylbenzonitrile.

  • Self-Validation: Yield: ~6.2 g (97%). White to off-white solid. ¹H NMR should show the disappearance of olefinic protons and the appearance of a characteristic isopropyl septet (δ ~2.9 ppm, 1H) and doublet (δ ~1.2 ppm, 6H).

References

  • Liu, F. (2024). Compounds and radioligands for targeting neurotensin receptor and uses thereof.
  • Zachariasse, K. A., et al. (2004). Intramolecular charge transfer with the planarized 4-aminobenzonitrile 1-tert-butyl-6-cyano-1,2,3,4-tetrahydroquinoline (NTC6). Journal of the American Chemical Society, 126(6), 1705-1715. [Link]

  • Henry, M. C., et al. (2019). One-pot ortho-amination of aryl C–H bonds using consecutive iron and copper catalysis. Organic & Biomolecular Chemistry, 17(18), 4629-4639. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

Application

Protocol for bromination of 4-aminobenzonitrile at 3-position

Application Note: Regioselective Monobromination of 4-Aminobenzonitrile at the 3-Position Executive Summary The synthesis of 4-amino-3-bromobenzonitrile (CAS: 50397-74-5) via the electrophilic bromination of 4-aminobenzo...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Regioselective Monobromination of 4-Aminobenzonitrile at the 3-Position

Executive Summary

The synthesis of 4-amino-3-bromobenzonitrile (CAS: 50397-74-5) via the electrophilic bromination of 4-aminobenzonitrile is a critical transformation in organic synthesis and drug development. This functionalized arene serves as a versatile building block for cross-coupling reactions, the construction of complex heterocyclic systems, and the synthesis of active pharmaceutical ingredients (APIs) such as the non-nucleoside reverse transcriptase inhibitor (NNRTI) Etravirine[1].

This application note details a highly regioselective, kinetically controlled monobromination protocol utilizing N-Bromosuccinimide (NBS) under mild conditions. By leveraging specific solvent effects and catalytic activation, this method suppresses over-bromination and maximizes yield, providing a self-validating workflow for bench chemists and process engineers.

Mechanistic Rationale & Causality

To achieve high yields and absolute regiocontrol, it is essential to understand the electronic landscape of the substrate and the kinetic profile of the brominating agent.

Synergistic Directing Effects

The bromination of 4-aminobenzonitrile is governed by synergistic electrophilic aromatic substitution (EAS). The substrate features two substituents with opposing electronic properties that cooperatively direct the incoming electrophile to the exact same positions (C3 and C5):

  • The Amino Group (-NH₂): Strongly electron-donating via resonance (+M effect), this group highly activates the aromatic ring. Because the para position is blocked by the cyano group, the -NH₂ group directs the electrophile exclusively to its ortho positions (C3 and C5).

  • The Cyano Group (-CN): Electron-withdrawing via inductive and resonance effects (-I, -M), this group deactivates the ring and directs electrophiles to its meta positions, which perfectly align with C3 and C5.

Because the molecule is symmetrical, monobromination at either C3 or C5 yields the identical product: 4-amino-3-bromobenzonitrile.

Why NBS over Molecular Bromine (Br₂)?

Due to the highly activated nature of the aniline ring, using molecular bromine (Br₂) in acetic acid frequently results in poor selectivity, leading to the rapid formation of the 3,5-dibromo byproduct[2]. N-Bromosuccinimide (NBS) circumvents this by providing a low, steady-state concentration of electrophilic bromine (Br⁺). When combined with a polar aprotic solvent like Acetonitrile (MeCN) and a catalytic amount of Ammonium Chloride (NH₄Cl), the N-Br bond is gently polarized. This allows for strict kinetic control, ensuring the reaction stops at the monobrominated stage[3].

Mechanism SM 4-Aminobenzonitrile (Highly Activated Ring) Intermediate Polar Transition State (MeCN Stabilized) SM->Intermediate Electrophilic Attack at C3 Position NBS NBS + NH4Cl (Catalyst) Controlled Br+ Release NBS->Intermediate Halogen Transfer Product 4-Amino-3-bromobenzonitrile (Regioselective Monobromination) Intermediate->Product Rearomatization & Deprotonation

Figure 1: Mechanistic pathway and transition state stabilization for the regioselective monobromination.

Methodological Comparison & Quantitative Data

Selecting the correct bromination system dictates the environmental impact, workup complexity, and ultimate yield of the reaction. Table 1 outlines the optimal stoichiometry for the NBS-mediated protocol, while Table 2 compares this approach against alternative literature methods.

Table 1: Optimized Reagent Stoichiometry (10 mmol Scale)

Reagent MW ( g/mol ) Equivalents Amount Role
4-Aminobenzonitrile 118.14 1.00 1.18 g Substrate
N-Bromosuccinimide (NBS) 177.98 1.05 1.87 g Brominating Agent
Ammonium Chloride (NH₄Cl) 53.49 0.10 53.5 mg Mild Activator / Catalyst

| Acetonitrile (MeCN) | 41.05 | - | 50 mL | Polar Aprotic Solvent |

Table 2: Comparison of Bromination Methodologies

Brominating System Selectivity Typical Yield Time Environmental & Operational Impact
NBS / MeCN / NH₄Cl [3] Excellent (Mono) >90% 1.5 h Low: Mild conditions, highly water-soluble byproducts (succinimide).
Br₂ / Acetic Acid Poor (Di-bromo common) 50-60% <1 h High: Toxic, corrosive, requires extensive basic neutralization.

| KBr / H₅IO₆ / H₂O-DCM [4] | Good (Mono) | ~80% | 40 min | Moderate: Biphasic system, requires periodic acid as an oxidant. |

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . Visual cues and in-process controls (IPCs) are embedded within the steps to ensure the operator can verify the success of the reaction in real-time. The procedure is adapted from the optimized conditions described by [3].

Phase 1: Reaction Setup
  • Solubilization: To an oven-dried 100-mL round-bottom flask equipped with a magnetic stir bar, add 4-aminobenzonitrile (1.18 g, 10.0 mmol).

  • Solvent Addition: Add HPLC-grade Acetonitrile (50 mL). Stir at room temperature (20–25 °C) until the substrate is fully dissolved.

    • Validation Check: The solution should appear clear and pale yellow.

Phase 2: Bromination
  • Catalyst Addition: Add Ammonium Chloride (53.5 mg, 1.0 mmol) to the stirring solution.

  • Reagent Addition: Slowly add N-Bromosuccinimide (1.87 g, 10.5 mmol) in three equal portions over 5 minutes to prevent localized thermal spikes.

  • Incubation: Seal the flask with a septum and stir the reaction mixture at room temperature for 1.5 hours.

    • Validation Check: As the bromination proceeds, the reaction mixture will gradually darken to an orange or light brown hue.

    • In-Process Control (IPC): Perform TLC (Eluent: 3:1 Hexanes/Ethyl Acetate). The starting material (lower

      
      ) should be completely consumed, replaced by a single, distinct product spot (higher 
      
      
      
      due to decreased polarity from the bromine atom).
Phase 3: Quench & Isolation
  • Quench: Terminate the reaction by adding deionized water (50 mL). This step precipitates the product while keeping the succinimide byproduct dissolved in the aqueous phase.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 40 mL).

  • Washing: Combine the organic layers and wash with saturated aqueous NaCl (brine, 50 mL) to remove residual water and salts.

  • Drying & Concentration: Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate in vacuo using a rotary evaporator.

Phase 4: Purification
  • Final Polish: The resulting crude solid is typically >95% pure. If ultra-high purity is required for downstream API synthesis, recrystallize the solid from a minimal amount of hot ethanol or perform flash column chromatography (silica gel, Hexanes/EtOAc gradient).

    • Validation Check: The final isolated product should be an off-white to pale yellow solid with a melting point of 145–149 °C[5].

Workflow Step1 Step 1: Solubilization Dissolve 4-aminobenzonitrile in MeCN (Clear, pale yellow solution) Step2 Step 2: Reagent Addition Add NBS (1.05 eq) and NH4Cl (0.1 eq) (Solution darkens to orange/brown) Step1->Step2 Step3 Step 3: Reaction & IPC Stir at 25 °C for 1.5 h (Confirm completion via TLC) Step2->Step3 Step4 Step 4: Quench Add H2O to terminate reaction (Succinimide dissolves in aq. phase) Step3->Step4 Step5 Step 5: Extraction Extract with EtOAc (3x) Step4->Step5 Step6 Step 6: Isolation Wash (brine), Dry (Na2SO4), Concentrate Step5->Step6 Step7 Step 7: Final Product 4-Amino-3-bromobenzonitrile (>90% Yield) (Off-white solid, MP: 145-149 °C) Step6->Step7

Figure 2: Self-validating experimental workflow for the synthesis of 4-amino-3-bromobenzonitrile.

References

  • Eriksson, S. L., et al. "Design, synthesis and evaluation of 15N- and 13C-labeled molecular probes as hyperpolarized nitric oxide sensors." Bioorganic & Medicinal Chemistry, 72, 116969 (2022). Source: PubMed Central (PMC).[Link]

  • Kambhampati, S., et al. "Process for the Synthesis of Etravirine and Its Intermediates." US Patent Application US20150336900A1 (2015).

Sources

Method

Application Note: Synthesis and Reaction Conditions for 4-Amino-3-isopropylbenzonitrile

Executive Summary 4-Amino-3-isopropylbenzonitrile is a highly versatile synthetic building block, prominently utilized in the design of targeted radioligands and neurotensin receptor 1 (NTR1) antagonists for oncology app...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Amino-3-isopropylbenzonitrile is a highly versatile synthetic building block, prominently utilized in the design of targeted radioligands and neurotensin receptor 1 (NTR1) antagonists for oncology applications[1]. The presence of the isopropyl group provides critical steric bulk that influences receptor binding affinity, while the nitrile and amine groups serve as orthogonal handles for downstream functionalization.

This application note details a robust, two-step synthetic workflow to produce 4-amino-3-isopropylbenzonitrile from commercially available 2-isopropylaniline. The route leverages a regioselective electrophilic aromatic iodination followed by a transition-metal-mediated Rosenmund-von Braun cyanation.

Mechanistic Rationale & Experimental Design

To ensure high yields and purity, the synthetic conditions must be strictly controlled. Below is the causality behind the selected reagents and parameters.

Step 1: Regioselective Iodination

The first step requires the conversion of 2-isopropylaniline to 4-iodo-2-isopropylaniline.

  • Regiocontrol : The amino (

    
    ) group is a strong activating and ortho/para-directing group. Because the isopropyl group occupies one ortho position and sterically shields the other, electrophilic attack is heavily favored at the para position.
    
  • Reagent Selection : N-Iodosuccinimide (NIS) is utilized as a mild, easily handled source of electrophilic iodine (

    
    ).
    
  • Temperature Kinetics (-40 °C) : Aniline derivatives are highly electron-rich and prone to rapid, unselective polyhalogenation or oxidative degradation. Initiating the addition of NIS at

    
     ensures strict kinetic control, preventing over-iodination[1].
    
  • Acid Scavenging : Sodium hydroxide (NaOH) is included to neutralize the succinimide byproduct and prevent acidic side reactions that could protonate the aniline (which would deactivate the ring).

Step 2: Rosenmund-von Braun Cyanation

The second step converts the aryl iodide to the target aryl nitrile.

  • Substrate Reactivity : Aryl iodides are the most reactive halides for the Rosenmund-von Braun reaction, readily undergoing oxidative addition with Copper(I) cyanide (CuCN)[2].

  • Mechanism : The reaction proceeds via the oxidative addition of the aryl iodide to Cu(I) to form a transient Cu(III) intermediate. Subsequent reductive elimination yields the nitrile product and CuI[2].

  • Thermodynamic Driving Force : A significant excess of CuCN (3.0 equiv) and high thermal energy (

    
    ) are required to drive the catalytic cycle. N,N-Dimethylformamide (DMF) is chosen as the solvent because its polar aprotic nature solubilizes the copper complexes and stabilizes the transition state at elevated temperatures.
    

Process Visualization

Synthesis cluster_0 Step 1: Electrophilic Aromatic Substitution cluster_1 Step 2: Rosenmund-von Braun Cyanation SM 2-Isopropylaniline Int1 4-Iodo-2-isopropylaniline SM->Int1 NIS, NaOH MeOH/H2O -40°C to RT Cu_Complex Cu(III) Oxidative Addition Complex Int1->Cu_Complex CuCN, DMF 140°C, 4h Prod 4-Amino-3-isopropyl- benzonitrile Cu_Complex->Prod Reductive Elimination

Workflow and mechanistic pathway for the synthesis of 4-amino-3-isopropylbenzonitrile.

Quantitative Data & Stoichiometry

Table 1: Reaction Stoichiometry for Step 1 (Iodination)
ReagentMW ( g/mol )EquivalentsAmountMoles (mmol)Role
2-Isopropylaniline 135.211.05.00 g37.04Starting Material
N-Iodosuccinimide (NIS) 224.981.058.75 g38.89Electrophile
NaOH 40.002.02.96 g74.07Acid Scavenger
MeOH/H₂O (125:1) --128 mL-Solvent
Table 2: Reaction Stoichiometry for Step 2 (Cyanation)
ReagentMW ( g/mol )EquivalentsAmountMoles (mmol)Role
4-Iodo-2-isopropylaniline 261.101.05.00 g19.20Intermediate
Copper(I) Cyanide (CuCN) 89.563.05.15 g57.50Cyanating Agent
DMF (Anhydrous) 73.09-20 mL-Solvent

Experimental Protocols

Protocol A: Synthesis of 4-Iodo-2-isopropylaniline

Self-Validating Cue: The reaction mixture will darken upon the addition of NIS due to the transient formation of iodine species, which should clear up upon proper quenching.

  • Preparation : Charge a thoroughly dried round-bottom flask with 2-isopropylaniline (5.00 g, 37.04 mmol) and a solvent mixture of MeOH/H₂O (125:1 v/v, 128 mL)[1].

  • Base Addition : Add NaOH (2.96 g, 74.07 mmol) to the solution and stir until completely dissolved.

  • Cooling : Submerge the reaction flask in a dry ice/acetonitrile bath and cool the internal temperature to

    
    .
    
  • Electrophile Addition : Add N-iodosuccinimide (8.75 g, 38.89 mmol) portion-wise over 20 minutes. Crucial: Do not allow the internal temperature to spike, as this will result in oxidative degradation of the aniline.

  • Propagation : Remove the cooling bath. Allow the reaction mixture to gradually warm to room temperature and stir overnight (approx. 12–16 hours).

  • Quench & Extraction : Quench the reaction with saturated aqueous sodium thiosulfate (

    
    ) to reduce any unreacted iodine. Extract the aqueous layer with ethyl acetate (
    
    
    
    ).
  • Purification : Wash the combined organic layers with brine, dry over anhydrous

    
    , filter, and concentrate under reduced pressure. Purify via silica gel flash column chromatography to afford 4-iodo-2-isopropylaniline.
    
Protocol B: Synthesis of 4-Amino-3-isopropylbenzonitrile

Self-Validating Cue: The successful removal of copper salts during workup is indicated by a deep blue aqueous layer (copper-amine complex) and a clear, colorless-to-pale-yellow organic layer.

  • Preparation : In a dry, inert-gas flushed reaction vessel, dissolve 4-iodo-2-isopropylaniline (5.0 g, 19.2 mmol) in anhydrous DMF (20 mL)[1].

  • Reagent Addition : Add Copper(I) cyanide (5.15 g, 57.5 mmol) in one single portion.

  • Heating : Seal the vessel and heat the reaction mixture to

    
    . Stir vigorously for 4 hours.
    
  • Cooling : Remove the heat source and allow the mixture to cool to room temperature.

  • Critical Workup (Decomplexation) : Dilute the reaction mixture with a strong coordinating aqueous solution, such as aqueous ammonia (

    
    ) or ethylenediamine.
    
    • Causality: Following cyanation, the mixture contains a massive amount of copper salts. Simple water addition will cause these salts to precipitate, forming intractable emulsions that trap the product. Ammonia forms highly water-soluble copper-amine complexes (e.g.,

      
      ), ensuring a clean phase separation[2].
      
  • Extraction : Extract the aqueous phase thoroughly with ethyl acetate (

    
    ).
    
  • Washing : Wash the combined organic layers sequentially with water (

    
    ) and brine to remove residual DMF.
    
  • Isolation : Dry over anhydrous

    
    , filter, and concentrate in vacuo. Purify the crude residue by silica gel chromatography to yield the final product, 4-amino-3-isopropylbenzonitrile (Determined by LC-MS: (M+H)+: 262)[1].
    

References

  • [1] Title: US12145926B2 - Compounds and radioligands for targeting neurotensin receptor and uses thereof - Google Patents | Source: google.com | URL:

  • [2] Title: Rosenmund-von Braun Reaction - Organic Chemistry Portal | Source: organic-chemistry.org | URL:

Sources

Application

Application Notes and Protocols: Leveraging 4-Amino-3-isopropylbenzonitrile for Compound Library Generation

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the 4-Amino-3-isopropylbenzonitrile Scaffold In the landscape of modern drug discovery, the selection of a core chemica...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 4-Amino-3-isopropylbenzonitrile Scaffold

In the landscape of modern drug discovery, the selection of a core chemical scaffold is a critical decision that profoundly influences the trajectory of a research program. The 4-amino-3-isopropylbenzonitrile moiety has emerged as a privileged scaffold, offering a unique combination of structural features that are highly advantageous for the construction of diverse and biologically relevant compound libraries. Its utility is rooted in the strategic placement of three key functional groups: a nucleophilic aniline, a versatile nitrile group, and a lipophilic isopropyl substituent. This arrangement provides a foundation for multi-directional diversification, allowing for the systematic exploration of chemical space around a stable and drug-like core.

The aniline nitrogen serves as a primary handle for a multitude of well-established chemical transformations, including amide bond formation, sulfonylation, and participation in various cyclization reactions to form heterocyclic systems. The nitrile group, a known bioisostere for various functional groups, can act as a hydrogen bond acceptor, participate in cycloadditions, or be hydrolyzed to the corresponding carboxylic acid or amide, providing further opportunities for diversification.[1] The isopropyl group, positioned ortho to the amine, imparts a degree of steric hindrance that can influence the conformation of derivatized molecules and enhance their metabolic stability.[2] This combination of features makes 4-amino-3-isopropylbenzonitrile an ideal starting point for the generation of libraries targeting a wide range of biological targets, particularly protein kinases.

Synthesis of the 4-Amino-3-isopropylbenzonitrile Scaffold

The synthesis of 4-amino-3-isopropylbenzonitrile is typically achieved through a reliable two-step sequence analogous to the preparation of similar substituted aminobenzonitriles.[3] The process commences with the commercially available 4-isopropylbenzonitrile and involves an electrophilic nitration followed by the reduction of the resulting nitro group.

Protocol 1: Synthesis of 4-Amino-3-isopropylbenzonitrile

Step 1: Nitration of 4-isopropylbenzonitrile

This initial step involves the regioselective nitration of 4-isopropylbenzonitrile to yield 3-nitro-4-isopropylbenzonitrile. The directing effects of the para-cyano group (meta-directing) and the para-isopropyl group (ortho, para-directing) favor the introduction of the nitro group at the 3-position.

  • Materials:

    • 4-isopropylbenzonitrile

    • Concentrated Sulfuric Acid (H₂SO₄)

    • Concentrated Nitric Acid (HNO₃, 70%)

    • Ice

    • Water (H₂O)

    • Ethanol (for recrystallization)

  • Procedure:

    • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid in an ice bath to 0-5 °C.

    • Slowly add 4-isopropylbenzonitrile to the cooled sulfuric acid while maintaining the temperature below 10 °C.

    • Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, also cooled in an ice bath.

    • Add the nitrating mixture dropwise to the solution of 4-isopropylbenzonitrile in sulfuric acid over a period of 30-60 minutes, ensuring the reaction temperature does not exceed 15 °C.

    • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

    • Carefully pour the reaction mixture onto crushed ice with stirring.

    • The precipitated solid, 3-nitro-4-isopropylbenzonitrile, is collected by vacuum filtration and washed with cold water until the washings are neutral.

    • The crude product can be purified by recrystallization from ethanol to afford a pale yellow solid.

Step 2: Reduction of 3-nitro-4-isopropylbenzonitrile

The second step is the reduction of the nitro group of 3-nitro-4-isopropylbenzonitrile to the corresponding amine. Catalytic hydrogenation is a common and efficient method for this transformation.

  • Materials:

    • 3-nitro-4-isopropylbenzonitrile

    • Palladium on carbon (10% Pd/C)

    • Ethanol or Ethyl Acetate

    • Hydrogen gas (H₂)

  • Procedure:

    • In a pressure vessel, dissolve 3-nitro-4-isopropylbenzonitrile in a suitable solvent such as ethanol or ethyl acetate.

    • Add a catalytic amount of 10% Pd/C to the solution.

    • Seal the vessel and purge with hydrogen gas.

    • Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the mixture at room temperature until the reaction is complete (monitor by TLC or LC-MS).

    • Carefully vent the hydrogen gas and filter the reaction mixture through a pad of celite to remove the catalyst.

    • Concentrate the filtrate under reduced pressure to obtain the crude 4-amino-3-isopropylbenzonitrile.

    • The product can be further purified by column chromatography on silica gel if necessary.

Table 1: Summary of Synthesis Steps and Typical Yields

StepReactionStarting MaterialProductKey Reagents & ConditionsTypical Yield (%)
1Nitration4-isopropylbenzonitrile3-nitro-4-isopropylbenzonitrileHNO₃, H₂SO₄, 0-15 °C85-95
2Reduction3-nitro-4-isopropylbenzonitrile4-amino-3-isopropylbenzonitrileH₂, 10% Pd/C, Ethanol>90

Library Generation Strategies from the 4-Amino-3-isopropylbenzonitrile Scaffold

The true power of the 4-amino-3-isopropylbenzonitrile scaffold lies in its amenability to a wide array of chemical transformations, enabling the generation of large and diverse compound libraries. The primary points of diversification are the amino group and the nitrile group. Below are detailed protocols for key diversification reactions.

Protocol 2: Parallel Amide Library Synthesis

This protocol describes the parallel synthesis of an amide library by acylating the amino group of 4-amino-3-isopropylbenzonitrile with a diverse set of carboxylic acids.

  • Materials:

    • 4-amino-3-isopropylbenzonitrile

    • A library of diverse carboxylic acids (R-COOH)

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

    • DIPEA (N,N-Diisopropylethylamine)

    • DMF (N,N-Dimethylformamide)

    • 96-well reaction block

  • Procedure:

    • To each well of a 96-well reaction block, add a solution of a unique carboxylic acid (1.2 equivalents) in DMF.

    • To each well, add a solution of HATU (1.2 equivalents) in DMF.

    • Add a solution of DIPEA (2.5 equivalents) in DMF to each well and shake the block for 15 minutes at room temperature to pre-activate the carboxylic acids.

    • Add a solution of 4-amino-3-isopropylbenzonitrile (1.0 equivalent) in DMF to each well.

    • Seal the reaction block and shake at room temperature for 12-16 hours.

    • Upon completion, quench the reactions by adding water to each well.

    • The crude products can be purified by preparative HPLC-MS.

Protocol 3: Synthesis of a Pyrazolo[1,5-a]pyrimidine Library

The reaction of 3-aminopyrazoles with various reagents is a common method for the synthesis of pyrazolo[1,5-a]pyrimidines, a scaffold known for its kinase inhibitory activity.[4][5] While a direct library synthesis from 4-amino-3-isopropylbenzonitrile to a pyrazolo[1,5-a]pyrimidine core in a single step is less common, a multi-step approach can be envisioned where the aminobenzonitrile is first converted to a suitable precursor. A more direct approach for library generation from aminobenzonitriles involves their conversion to other heterocyclic systems, such as pyrimidines.

This protocol outlines a potential three-component reaction for the synthesis of a 4-aminopyrimidine library, which can be adapted for parallel synthesis.[6]

  • Materials:

    • 4-amino-3-isopropylbenzonitrile

    • A library of diverse aldehydes (R¹-CHO)

    • Malononitrile

    • Sodium acetate

    • Ethanol

    • Microwave reactor (for optimization) or conventional heating

  • Procedure (for a single reaction, adaptable to parallel format):

    • In a microwave vial, combine 4-amino-3-isopropylbenzonitrile (1.0 equivalent), an aldehyde (1.0 equivalent), malononitrile (1.0 equivalent), and sodium acetate (0.2 equivalents) in ethanol.

    • Seal the vial and heat the reaction mixture in a microwave reactor at a specified temperature and time (e.g., 120 °C for 20 minutes) or reflux using conventional heating.

    • Monitor the reaction by TLC or LC-MS.

    • After completion, cool the reaction mixture to room temperature.

    • The product may precipitate upon cooling and can be collected by filtration.

    • If the product remains in solution, the solvent can be removed under reduced pressure, and the residue purified by column chromatography.

Visualizing the Library Generation Workflow

The following diagram illustrates the central role of 4-amino-3-isopropylbenzonitrile as a scaffold for library generation, highlighting the key diversification points.

G cluster_diversification Diversification Reactions cluster_library Resulting Compound Libraries scaffold 4-Amino-3-isopropylbenzonitrile Scaffold amino_diversification Amino Group Functionalization scaffold->amino_diversification Acylation, Sulfonylation, Cyclization nitrile_diversification Nitrile Group Transformation scaffold->nitrile_diversification Cycloaddition, Hydrolisis amide_library Amide Library amino_diversification->amide_library pyrimidine_library Pyrimidine Library amino_diversification->pyrimidine_library other_heterocycles Other Heterocyclic Libraries nitrile_diversification->other_heterocycles

Caption: Diversification of the 4-amino-3-isopropylbenzonitrile scaffold.

Application in Drug Discovery: Targeting Protein Kinases

The 4-amino-3-substituted benzonitrile scaffold is a well-established pharmacophore in the design of protein kinase inhibitors.[5] The amino group at the 4-position and the nitrile moiety can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding site. The substituent at the 3-position, in this case, the isopropyl group, can be tailored to occupy a specific hydrophobic pocket, thereby enhancing potency and selectivity.

Libraries of compounds derived from 4-amino-3-isopropylbenzonitrile are therefore prime candidates for screening against a wide range of protein kinases implicated in various diseases, including cancer and inflammatory disorders. A typical workflow for screening such a library is outlined below.

G start Library of 4-Amino-3-isopropylbenzonitrile Derivatives hts High-Throughput Screening (Kinase Panel) start->hts hit_id Hit Identification hts->hit_id hit_val Hit Validation (Dose-Response) hit_id->hit_val sar Structure-Activity Relationship (SAR) Studies hit_val->sar lead_opt Lead Optimization sar->lead_opt end Preclinical Candidate lead_opt->end

Caption: Workflow for kinase inhibitor drug discovery.

Conclusion

4-Amino-3-isopropylbenzonitrile represents a versatile and strategically valuable scaffold for the generation of compound libraries in drug discovery. Its inherent chemical tractability, coupled with the desirable physicochemical properties imparted by its substituents, makes it an ideal starting point for the exploration of new chemical entities. The protocols and workflows detailed in this guide provide a comprehensive framework for researchers and drug development professionals to effectively utilize this scaffold in their quest for novel therapeutics, particularly in the highly competitive field of kinase inhibitor research. The systematic diversification of this core structure holds significant promise for the discovery of next-generation drug candidates with improved potency, selectivity, and pharmacokinetic profiles.

References

  • Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold. RSC Publishing. Available at: [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. Available at: [Link]

  • Synthesis of pyrazolo[1,5-a]pyrimidine linked aminobenzothiazole conjugates as potential anticancer agents. PubMed. Available at: [Link]

  • Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. Arkat USA. Available at: [Link]

  • Pyrazolo[1,5-a]pyrimidine in Medicinal Chemistry. Scribd. Available at: [Link]

  • A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters. Available at: [Link]

  • Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC. Available at: [Link]

  • Inhibitors of brutons tyrosine kinase. Google Patents.
  • Selective approaches to synthesize a new series of fused 4-amino pyrimidine derivatives by using of 4- amino nicotino nitrile as an effective precursor. ScienceScholar. Available at: [Link]

  • Compounds useful as kinase inhibitors. Google Patents.
  • Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents. PMC. Available at: [Link]

  • United States Patent. Googleapis.com. Available at: [Link]

  • Benzonitrile derivatives as kinase inhibitors. Google Patents.
  • 3-Amino-4-(propylamino)benzonitrile | C10H13N3 | CID 22380299. PubChem. Available at: [Link]

  • Kumar et al., IJPSR, 2024; Vol. 15(9): 2629-2634. IJPSR. Available at: [Link]

  • United States Patent (19). Googleapis.com. Available at: [Link]

  • Method for producing aminoalkoxy benzylamines and aminoalkoxy benzonitriles as intermediates. Google Patents.
  • Preparation of 3-aminopropionitriles. Google Patents.

Sources

Method

Application Note: High-Fidelity Synthesis of 3-Aminobenzonitrile

Chemoselective Nitration and Reduction Protocols Abstract This application note details a robust, two-step synthetic pathway for the production of 3-aminobenzonitrile from benzonitrile. The protocol addresses two critica...

Author: BenchChem Technical Support Team. Date: March 2026

Chemoselective Nitration and Reduction Protocols

Abstract

This application note details a robust, two-step synthetic pathway for the production of 3-aminobenzonitrile from benzonitrile. The protocol addresses two critical synthetic challenges: regiocontrol during the electrophilic aromatic substitution of a deactivated ring, and chemoselectivity during the reduction of the nitro group in the presence of a labile nitrile functionality. By utilizing a mixed-acid nitration followed by a tin(II) chloride-mediated reduction, this workflow ensures high isomeric purity and prevents the formation of benzylamine side products.

Introduction & Mechanistic Rationale

Aminobenzonitriles are pivotal intermediates in the synthesis of heterocycles, azo dyes, and pharmaceutical agents (e.g., inhibitors of aromatase or HIV reverse transcriptase). The synthesis requires navigating two competing electronic and steric factors:

  • Regioselectivity (Nitration): The cyano group (-CN) is a strong electron-withdrawing group (EWG) via induction and resonance. It deactivates the benzene ring and directs incoming electrophiles to the meta (3-) position . While this favors the formation of 3-nitrobenzonitrile, the deactivated ring requires forcing conditions (mixed acids) that must be balanced against thermal runaway risks.

  • Chemoselectivity (Reduction): Reducing the nitro group (-NO

    
    ) to an amine (-NH
    
    
    
    ) without affecting the cyano group is challenging. Standard catalytic hydrogenation (e.g., H
    
    
    , Pd/C) often reduces the nitrile to a benzylamine or imine. Consequently, a chemoselective chemical reduction method is required to preserve the nitrile functionality.
Reaction Scheme

ReactionScheme SM Benzonitrile (C7H5N) Inter 3-Nitrobenzonitrile (Meta-isomer) SM->Inter Step 1: HNO3 / H2SO4 (Nitration) Prod 3-Aminobenzonitrile (Target) Inter->Prod Step 2: SnCl2 / EtOH (Chemoselective Reduction)

Figure 1: Synthetic pathway highlighting the meta-directing nitration and chemoselective reduction.

Safety & Hazard Assessment

CRITICAL WARNING: This protocol involves energetic reactions and toxic intermediates. All procedures must be performed in a functioning fume hood.

Hazard ClassSpecific RiskMitigation Strategy
Thermal Runaway Nitration is highly exothermic. The "mixed acid" accumulation can lead to delayed, explosive exotherms.Strict temperature control (<10°C during addition). Do not rush acid addition.[1]
Energetic Materials Nitro compounds are potential explosives.Avoid drying crude nitro intermediates at high temperatures.
Toxic Vapors Benzonitrile and NOx fumes are toxic.[2][3]Use a scrubber or high-efficiency fume hood.
Cyanide Potential Strong acid/base hydrolysis of nitriles can release HCN gas.Maintain pH control; avoid strong aqueous acids/bases at high temps.
Phase 1: Regioselective Nitration of Benzonitrile

This step utilizes a "mixed acid" nitrating agent.[4] The sulfuric acid acts as a catalyst and dehydrating agent, generating the active nitronium ion (


) electrophile.
Materials
  • Benzonitrile (Reagent Grade, >99%)[5]

  • Nitric Acid (fuming, >90% or conc. 65-70%)

  • Sulfuric Acid (conc. 98%)

  • Dichloromethane (DCM) for extraction[6]

  • Sodium Bicarbonate (sat. aq.)

Experimental Protocol
  • Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a thermometer. Place the flask in an ice/salt bath to maintain an internal temperature of 0–5°C .

  • Acid Preparation: Charge the flask with Sulfuric Acid (50 mL) . Cool to 0°C.

  • Substrate Addition: Add Benzonitrile (10.3 g, 100 mmol) dropwise to the sulfuric acid. Note: The solution may darken slightly.

  • Nitration:

    • Prepare a mixture of Nitric Acid (7.0 mL, ~110 mmol) and Sulfuric Acid (10 mL) in the addition funnel.

    • CRITICAL STEP: Add the mixed acid dropwise to the benzonitrile solution. Maintain internal temperature below 10°C. If the temperature spikes, stop addition immediately and allow to cool.

    • Mechanism:[1][3][7][8][9] The high concentration of H

      
      SO
      
      
      
      ensures the formation of the super-electrophile
      
      
      .
  • Reaction: Once addition is complete, allow the mixture to warm to room temperature (20–25°C) and stir for 2 hours. Monitor by TLC (30% EtOAc/Hexanes).

  • Quench: Pour the reaction mixture slowly onto 500 g of crushed ice with vigorous stirring. The product will precipitate as a solid.

  • Isolation: Filter the pale yellow solid. Wash copiously with cold water to remove residual acid.

  • Purification: Recrystallize from Ethanol (95%) to obtain 3-Nitrobenzonitrile .

    • Expected Yield: 80–85%

    • Melting Point: 114–117°C

Phase 2: Chemoselective Reduction (Bellamy-Ou Method)

To prevent the reduction of the nitrile group (which occurs with LiAlH


 or standard Pd/C hydrogenation), we utilize Tin(II) Chloride (SnCl

)
. This reagent selectively reduces the nitro group via an electron transfer mechanism while leaving the nitrile intact.
Materials
  • 3-Nitrobenzonitrile (from Phase 1)[10]

  • Tin(II) Chloride Dihydrate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    )[11]
    
  • Ethanol (Absolute) or Ethyl Acetate[11]

  • Sodium Hydroxide (1M aq.) or NaHCO

    
    
    
Experimental Protocol
  • Setup: Equip a 250 mL round-bottom flask with a reflux condenser and magnetic stir bar.

  • Charging: Add 3-Nitrobenzonitrile (5.0 g, 33.7 mmol) and Ethanol (100 mL) .

  • Reagent Addition: Add Tin(II) Chloride Dihydrate (38.0 g, ~168 mmol, 5 equiv.) .

    • Note: A large excess of SnCl

      
       is required as the stoichiometry is 3 Sn
      
      
      
      per 1 Nitro group, plus excess to drive kinetics.
  • Reaction: Heat the mixture to 70°C (gentle reflux) under nitrogen atmosphere for 2–3 hours.

    • Observation: The solution will turn clear or slightly yellow. Monitor by TLC for the disappearance of the nitro compound.

  • Workup (Emulsion Control):

    • Cool the mixture to room temperature.

    • Pour into Ice Water (200 mL) .

    • Adjust pH to ~8 using saturated NaHCO

      
        or 1M NaOH .
      
    • Tip: This step forms tin salts (SnO

      
       precipitate) which can be gelatinous. Adding Celite and filtering through a pad of Celite is highly recommended to remove the tin salts before extraction.
      
  • Extraction: Extract the filtrate with Ethyl Acetate (3 x 100 mL).

  • Drying: Wash combined organics with Brine, dry over anhydrous MgSO

    
    , and concentrate in vacuo.
    
  • Product: 3-Aminobenzonitrile is obtained as a crystalline solid.

    • Expected Yield: 85–92%

    • Melting Point: 53–55°C

Analytical Characterization
TechniqueExpected SignalInterpretation
IR Spectroscopy ~2230 cm

(Sharp)
Retention of Nitrile (-CN) group.
IR Spectroscopy 3300–3500 cm

(Doublet)
Appearance of Primary Amine (-NH

).
1H NMR (DMSO-d6)

5.6 ppm (Broad s, 2H)
Amine protons (exchangeable with D

O).
1H NMR (DMSO-d6)

6.8–7.3 ppm (m, 4H)
Aromatic protons (pattern characteristic of 1,3-substitution).
Workflow Diagram

Workflow cluster_0 Phase 1: Nitration cluster_1 Phase 2: Reduction Step1 Mix Benzonitrile + H2SO4 (Cool to 0°C) Step2 Add HNO3/H2SO4 Dropwise (Keep T < 10°C) Step1->Step2 Step3 Quench on Ice Filter Solid Step2->Step3 Step4 Dissolve 3-Nitrobenzonitrile in EtOH Step3->Step4 Recrystallize Step5 Add SnCl2 (5 equiv) Reflux 2-3 hrs Step4->Step5 Step6 Basic Workup (pH 8) Celite Filtration Step5->Step6 End 3-Aminobenzonitrile (Isolated) Step6->End Extract & Dry Start Start Start->Step1

Figure 2: Operational workflow for the sequential synthesis.

Troubleshooting & Optimization
  • Low Yield in Nitration: Ensure the nitric acid is fresh and fuming if possible. Water content significantly retards the formation of the nitronium ion.

  • Tin Emulsions: If the workup in Phase 2 is difficult due to thick emulsions, use Rochelle's Salt (Potassium Sodium Tartrate) solution during the wash steps. This complexes the tin and breaks the emulsion effectively.

  • Alternative Reduction: If Tin waste is a concern (scale-up), Iron powder (Fe) with Ammonium Chloride (NH

    
    Cl)  in refluxing Ethanol/Water (3:1) is a greener, equally chemoselective alternative.
    
References
  • Nitration Protocol & Kinetics

    • Olah, G. A., Malhotra, R., & Narang, S. C. (1989). Nitration: Methods and Mechanisms. VCH Publishers.
    • Organic Syntheses, Coll.[12] Vol. 1, p. 372 (1941); Vol. 8, p. 64 (1928).

  • Chemoselective Reduction (SnCl2)

    • Bellamy, F. D., & Ou, K. (1984).[11] Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.[11] Tetrahedron Letters, 25(8), 839-842.[11] [11]

  • Alternative Reduction (Fe/NH4Cl): Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in catalytic transfer hydrogenation. Synthesis, 1988(02), 91-95. (Context on selective reduction).
  • Safety Data

    • PubChem. (n.d.). Benzonitrile - Safety Data Sheet. National Library of Medicine.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 4-Amino-3-isopropylbenzonitrile synthesis

An In-Depth Technical Guide to the Synthesis of 4-Amino-3-isopropylbenzonitrile Welcome to the technical support center for the synthesis of 4-Amino-3-isopropylbenzonitrile. This guide is designed for researchers, chemis...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of 4-Amino-3-isopropylbenzonitrile

Welcome to the technical support center for the synthesis of 4-Amino-3-isopropylbenzonitrile. This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth answers to common challenges, troubleshooting advice for specific experimental issues, and detailed protocols grounded in established chemical principles.

Section 1: Synthetic Strategy & Core FAQs

This section addresses fundamental questions regarding the synthetic approaches to 4-Amino-3-isopropylbenzonitrile, helping you select the most suitable route based on available starting materials and laboratory capabilities.

Q1: What are the primary synthetic routes to prepare 4-Amino-3-isopropylbenzonitrile?

There are three principal pathways to synthesize this molecule, each starting from a different commercially available precursor. The choice of route often depends on factors like cost, scale, and the availability of specific reagents and equipment.

  • Route A: Nitration-Reduction. Starting from 4-isopropylbenzonitrile, this two-step sequence involves an electrophilic aromatic substitution (nitration) followed by the reduction of the nitro group.

  • Route B: Sandmeyer Reaction. This classic transformation starts with 2-isopropylaniline, which is converted to a diazonium salt and subsequently displaced by a cyanide nucleophile using a copper(I) catalyst.[1][2]

  • Route C: Modern Cross-Coupling Reactions. These methods involve forming either the C-N bond or the C-CN bond using transition metal catalysis.

    • Buchwald-Hartwig Amination: Reacting 4-cyano-2-isopropylhalobenzene with an ammonia source.[3][4]

    • Nickel/Palladium-Catalyzed Cyanation: Reacting 4-amino-2-isopropylhalobenzene with a cyanide source.[5][6]

Synthetic_Pathways SM1 4-Isopropylbenzonitrile Intermediate1 4-Cyano-2-isopropyl-1-nitrobenzene SM1->Intermediate1 Nitration (HNO₃, H₂SO₄) SM2 2-Isopropylaniline Product 4-Amino-3-isopropylbenzonitrile SM2->Product Sandmeyer Reaction (1. NaNO₂, HCl 2. CuCN) SM3 4-Halo-2-isopropylaniline SM3->Product Ni/Pd-Catalyzed Cyanation (e.g., Zn(CN)₂, Catalyst) SM4 4-Cyano-2-isopropylhalobenzene SM4->Product Buchwald-Hartwig Amination (Ammonia source, Pd-catalyst) Intermediate1->Product Reduction (e.g., SnCl₂, H₂/Pd-C)

Caption: Primary synthetic routes to 4-Amino-3-isopropylbenzonitrile.

Q2: Which synthetic route is generally preferred and why?

The Nitration-Reduction route (Route A) is often the most practical for laboratory scale due to the relatively low cost of the starting material and the robustness of the reactions. However, controlling regioselectivity during nitration can be a challenge. The Sandmeyer reaction (Route B) is also a strong contender, offering a direct conversion from a common aniline precursor.[7] Its main drawback is the handling of potentially unstable diazonium salts.[2] Cross-coupling methods (Route C) offer high efficiency and functional group tolerance but often require more expensive and air-sensitive catalysts and ligands, making them better suited for process development or scenarios where other routes fail.

Q3: When starting with 4-isopropylbenzonitrile, what determines the position of nitration?

The regioselectivity of the nitration is a result of the competing directing effects of the two substituents on the aromatic ring.

  • The isopropyl group is an activating, ortho, para-director.

  • The cyano group is a deactivating, meta-director.

Both groups direct the incoming electrophile (the nitronium ion, NO₂⁺) to the 3-position (ortho to the isopropyl group and meta to the cyano group). This alignment of directing effects strongly favors the formation of the desired 3-nitro isomer, which is the precursor to the target molecule.[8][9]

Section 2: Troubleshooting Guide

This section is formatted to address specific problems you may encounter during your synthesis.

Category: Nitration & Reduction Issues (Route A)

Q: My nitration reaction produced a low yield of the desired 3-nitro isomer and several other products. What went wrong?

A: This is a common issue related to reaction conditions.

  • Cause 1: Temperature Control. Nitration is highly exothermic. If the temperature rises uncontrollably (e.g., above 10-15 °C), the reaction can become less selective, leading to the formation of dinitrated byproducts or oxidation, which often results in a dark, tar-like reaction mixture.[8]

    • Solution: Ensure slow, dropwise addition of the nitrating agent to the substrate solution while maintaining vigorous cooling with an ice-salt bath.

  • Cause 2: Incorrect Stoichiometry. Using a large excess of nitric acid can promote over-reaction.

    • Solution: Use a carefully measured amount of nitric acid, typically 1.1 to 1.2 equivalents. Monitor the reaction's progress using Thin Layer Chromatography (TLC) and quench it as soon as the starting material is consumed.

Q: During the reduction of the nitro group, my nitrile group was also reduced to a benzylamine. How can I prevent this?

A: This indicates that the reducing agent or conditions were too harsh and not selective.

  • Cause: Non-selective Reducing Agent. Powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) or high-pressure catalytic hydrogenation (especially at elevated temperatures) can reduce both nitro and nitrile groups.

    • Solution 1: Use a Chemoselective Reagent. Tin(II) chloride (SnCl₂) in a solvent like ethanol or ethyl acetate is highly effective for selectively reducing aromatic nitro groups in the presence of nitriles.[8]

    • Solution 2: Modify Hydrogenation Conditions. If using catalytic hydrogenation (H₂/Pd-C), perform the reaction under milder conditions, such as lower hydrogen pressure (e.g., 1-3 atm) and room temperature. Adding a small amount of acid can sometimes help by protonating the amine as it forms, reducing its ability to coordinate with the catalyst.

Category: Sandmeyer Reaction Issues (Route B)

Q: My Sandmeyer reaction has a very low yield. What are the critical parameters to check?

A: The success of the Sandmeyer reaction hinges on the successful formation and stability of the diazonium salt intermediate.

  • Cause 1: Diazonium Salt Decomposition. Aryl diazonium salts are thermally unstable and can decompose if not kept cold.[2]

    • Solution: Strictly maintain the reaction temperature between 0 and 5 °C during the addition of sodium nitrite (NaNO₂). Use the freshly prepared diazonium salt solution immediately in the subsequent cyanation step.

  • Cause 2: Inactive Copper(I) Cyanide. The copper(I) catalyst is essential for the substitution. If it has oxidized to copper(II), the reaction will be inefficient.

    • Solution: Use high-quality, freshly purchased CuCN. If its quality is uncertain, you can prepare it fresh or wash it with a dilute acid solution to remove any oxidized species.

  • Cause 3: Competing Hydroxylation. If water acts as a nucleophile, it will convert the diazonium salt into a phenol, a common side product.[10]

    • Solution: Ensure the copper cyanide solution is well-prepared and that the addition of the diazonium salt is controlled to favor reaction with the cyanide nucleophile over residual water.

Troubleshooting_Low_Yield Start Low Yield Observed Check1 Was the reaction kept at 0-5°C during diazotization? Start->Check1 Cause1 Problem: Diazonium Decomposition Solution: Maintain strict temperature control. Use salt-ice bath. Check1->Cause1 No Check2 Was the CuCN fresh and of high quality? Check1->Check2 Yes End Re-run with optimized conditions Cause1->End Cause2 Problem: Inactive Catalyst Solution: Use fresh CuCN or prepare it in situ. Check2->Cause2 No Check3 Was a phenol byproduct detected (by TLC/LCMS)? Check2->Check3 Yes Cause2->End Cause3 Problem: Competing Hydroxylation Solution: Ensure efficient mixing and addition to the CuCN solution. Check3->Cause3 Yes Check3->End No Cause3->End

Caption: Troubleshooting workflow for low yield in the Sandmeyer reaction.

Category: Purification Challenges

Q: My final product is a persistent oil and will not crystallize. How can I purify it?

A: Oily products are often due to residual solvents or impurities that depress the melting point.

  • Solution 1: High-Vacuum Drying. First, ensure all volatile solvents are thoroughly removed by placing the sample under a high vacuum for several hours, possibly with gentle warming if the compound is thermally stable.

  • Solution 2: Column Chromatography. This is the most effective method for purifying non-crystalline compounds. A silica gel column with a gradient elution system is recommended.[11][12]

  • Solution 3: Trituration. If the oil is highly concentrated in the desired product, you can try trituration. Add a non-polar solvent in which the product is insoluble (e.g., hexanes or pentane), and vigorously scratch the side of the flask with a glass rod or spatula. This can induce crystallization.

Q: What is a good mobile phase for purifying 4-Amino-3-isopropylbenzonitrile by column chromatography?

A: A gradient system of ethyl acetate in hexanes is an excellent starting point for aromatic amines.[11]

  • Initial Elution: Start with a low polarity mobile phase (e.g., 5-10% ethyl acetate in hexanes) to elute non-polar impurities.

  • Gradient Increase: Gradually increase the polarity (e.g., to 20-30% ethyl acetate) to elute your product.

  • Monitoring: Use TLC with the same solvent system to identify the fractions containing the pure product. The spots can be visualized under UV light.

Section 3: Experimental Protocols & Data

Protocol: Synthesis via Sandmeyer Reaction (Route B)

This protocol provides a representative procedure for the synthesis starting from 2-isopropylaniline.

Step 1: Diazotization of 2-Isopropylaniline

  • In a 250 mL flask, combine 2-isopropylaniline (1.0 eq) and 3M Hydrochloric Acid (3.0 eq). Stir the mixture in an ice-salt bath until the temperature reaches 0 °C.

  • In a separate beaker, dissolve sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the aniline solution over 30 minutes, ensuring the internal temperature never exceeds 5 °C. A positive test on starch-iodide paper will indicate a slight excess of nitrous acid.

  • Keep the resulting cold diazonium salt solution in the ice bath for immediate use in the next step.

Step 2: Cyanation

  • In a separate, larger flask (500 mL), prepare a solution of copper(I) cyanide (CuCN, 1.3 eq) in a suitable solvent (e.g., a mixture of water and toluene). Cool this mixture to 0 °C.

  • Slowly add the cold diazonium salt solution from Step 1 to the stirred CuCN solution. The addition should be done portion-wise or via a dropping funnel, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm slowly to room temperature, then heat gently to 50-60 °C for 1 hour to ensure the evolution of nitrogen gas is complete.

  • Cool the mixture, separate the organic layer, and extract the aqueous layer with toluene or ethyl acetate (2x).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude material by column chromatography as described in the troubleshooting section.

ParameterRecommended ConditionPurpose
Diazotization Temp. 0-5 °CPrevents premature decomposition of the unstable diazonium salt.[2]
NaNO₂ Equivalents 1.1 eqEnsures complete conversion of the primary amine to the diazonium salt.
CuCN Equivalents 1.2 - 1.5 eqDrives the substitution reaction to completion.
Cyanation Temp. < 10 °C (addition), then 50-60 °CInitial cooling controls the exothermic reaction; subsequent heating drives off N₂ gas.

References

  • BenchChem. : Synthesis of 4-Amino-3-(tert-butyl)benzonitrile.
  • BenchChem. Application Notes and Protocols for the Sandmeyer Reaction Utilizing Isopropyl Nitrite.
  • MDPI.
  • BenchChem. Purification challenges of 4-Amino-3-(tert-butyl)benzonitrile.
  • OrganicChemGuide. 21.03 Sandmeyer Reaction.
  • PMC. Deaminative Cyanation of Anilines by Oxylanion Radical Transfer.
  • Google Patents. Cyanation of haloaromatics utilizing catalysts generated in situ starting with NiCl2 or NiCl2 6H2O.
  • PMC. Recent trends in the chemistry of Sandmeyer reaction: a review.
  • BenchChem. Application Notes and Protocols for the Synthesis of 4-Amino-3-cyclopropylbenzoic acid.
  • Organic Syntheses.
  • ChemRxiv.
  • BenchChem. An In-depth Technical Guide to the Synthesis of 4-Amino-3-(tert-butyl)benzonitrile.
  • BenchChem. : 4-(Aminomethyl)
  • Scirp.org.

Sources

Optimization

Troubleshooting regioselectivity in bromination of aminobenzonitriles

Welcome to the Technical Support Center for Advanced Organic Synthesis . This guide is engineered for researchers, scientists, and drug development professionals dealing with the nuanced challenges of regioselective halo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis . This guide is engineered for researchers, scientists, and drug development professionals dealing with the nuanced challenges of regioselective halogenation.

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps. Here, we dissect the causality behind experimental choices, providing you with self-validating protocols and mechanistic insights to troubleshoot the bromination of aminobenzonitriles effectively.

Mechanistic Grounding: The Causality of Regioselectivity

To troubleshoot regioselectivity, one must first understand the electronic tug-of-war occurring on the aromatic ring. Aminobenzonitriles possess two functional groups with opposing directing effects:

  • The Amino Group (

    
    ) : A strongly activating, ortho/para-directing group. It increases electron density on the ring via resonance, making the aromatic system highly susceptible to electrophilic attack.
    
  • The Nitrile Group (

    
    ) : A strongly deactivating, meta-directing group. It withdraws electron density via both inductive and resonance effects.
    

In 2-Aminobenzonitrile: The


 group directs electrophiles to the 3- (ortho) and 5- (para) positions. The 

group directs to the 4- and 6- (meta) positions. Because activating groups dominate deactivating groups in electrophilic aromatic substitution, the reaction is governed by the amine. The 5-position (para to the amine) is sterically less hindered than the 3-position, making 5-bromo-2-aminobenzonitrile the kinetically and thermodynamically favored monobrominated product[1].

In 4-Aminobenzonitrile: The


 group directs to the 3- and 5- (ortho) positions. The 

group also directs to the 3- and 5- (meta) positions. This creates a synergistic directing effect, unequivocally driving substitution to the 3-position to yield 3-bromo-4-aminobenzonitrile [1].

Regioselectivity A Aminobenzonitrile Substrates B 2-Aminobenzonitrile A->B C 4-Aminobenzonitrile A->C D -NH2 directs Ortho (C3) & Para (C5) -CN directs Meta (C4, C6) B->D E -NH2 directs Ortho (C3, C5) -CN directs Meta (C3, C5) C->E G Competing Directing Effects Amine Dominates (C5 > C3) D->G F Synergistic Directing Effect Target: C3 & C5 E->F H Major: 3-bromo-4-aminobenzonitrile F->H I Major: 5-bromo-2-aminobenzonitrile G->I

Logic tree mapping directing effects and primary bromination targets for aminobenzonitriles.

Troubleshooting & FAQs

Q: Why am I getting 3,5-dibromo-2-aminobenzonitrile instead of the 5-bromo monoadduct? A: Over-bromination is a classic symptom of using an overly aggressive electrophile on a highly activated ring. Molecular bromine (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


) generates a high concentration of electrophilic bromine, which rapidly brominates the 5-position and immediately proceeds to the 3-position. In fact, reacting 2-aminobenzonitrile with 2 equivalents of 

quantitatively yields 2-amino-3,5-dibromobenzonitrile[2]. Solution: Switch your reagent to N-Bromosuccinimide (NBS). NBS provides a controlled, steady-state concentration of

or acts directly as a milder electrophile, which drastically improves para-selectivity and halts the reaction at monobromination.

Q: How does solvent choice impact the regioselectivity of 4-aminobenzonitrile bromination? A: Solvent polarity and protic nature dictate the transition state stability. Polar aprotic solvents like Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) stabilize the polarized transition state during NBS bromination, ensuring clean conversion to 3-bromo-4-aminobenzonitrile[1]. Conversely, using strongly acidic solvents (like neat trifluoroacetic acid) can protonate the amine to form an anilinium ion (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


). This completely reverses the electronic profile of the ring, turning the amine into a strong deactivator and potentially shutting down the reaction entirely.

Q: My amine group is oxidizing, resulting in dark, tarry byproducts. How can I prevent this? A: Aromatic rings strongly activated by amino groups are highly susceptible to oxidation or resinification by electrophilic halogenating agents like NBS[3]. This is exacerbated by thermal spikes. Solution: Implement strict thermal control. Cool the substrate solution to 0 °C before adding NBS, and add the NBS portion-wise. If oxidation persists, you must employ a protection strategy: convert the amine to an acetamide using acetic anhydride, perform the bromination, and subsequently deprotect[3].

Quantitative Data Comparison

The following table summarizes field-proven conditions for the bromination of aminobenzonitriles, allowing you to select the optimal parameters for your target isomer.

SubstrateReagent (Equiv)SolventTemp (°C)Major ProductYield (%)Ref
2-Aminobenzonitrile NBS (1.05 eq)MeCN0 to RT5-Bromo-2-aminobenzonitrile85%[1]
2-Aminobenzonitrile

(2.00 eq)
DCM / AcOHRT2-Amino-3,5-dibromobenzonitrile98%[2]
4-Aminobenzonitrile NBS (1.05 eq)MeCN0 to RT3-Bromo-4-aminobenzonitrile80%[1]
4-Aminobenzonitrile KBr /

AcOH /

RT3-Bromo-4-aminobenzonitrile98%[4]

Self-Validating Experimental Protocols

Protocol A: Regioselective Monobromination of 2-Aminobenzonitrile

Objective: Synthesis of 5-bromo-2-aminobenzonitrile using NBS.

  • Substrate Preparation: Dissolve 2-aminobenzonitrile (10.0 mmol) in anhydrous Acetonitrile (30 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

  • Electrophile Addition: Weigh out N-Bromosuccinimide (NBS, 10.5 mmol, 1.05 equiv). Add the NBS portion-wise over 15 minutes to prevent exothermic spikes that lead to polybromination and oxidation[3].

  • Self-Validating Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Monitor via TLC (Hexanes:EtOAc 3:1). Validation cue: The starting material (

    
    ) will diminish, and a new, distinct spot (
    
    
    
    ) will appear under short-wave UV. Stop the reaction immediately once the starting material is consumed (typically 1-2 hours) to prevent dibromination.
  • Quenching: Quench the reaction by adding 15 mL of saturated aqueous sodium thiosulfate (

    
    ) to neutralize any unreacted electrophilic bromine. The solution color should shift from yellow/orange to pale yellow or colorless.
    
  • Workup: Extract the aqueous layer with Ethyl Acetate (

    
     mL). Wash the combined organic layers with brine, dry over anhydrous 
    
    
    
    , filter, and concentrate under reduced pressure.
  • Purification: Purify the crude residue via flash column chromatography or recrystallization from ethanol to yield pure 5-bromo-2-aminobenzonitrile.

Workflow S1 1. Substrate Dissolution (MeCN, 0°C) S2 2. NBS Addition (Portion-wise, 1.05 eq) S1->S2 S3 3. Reaction Monitoring (TLC/HPLC, 1-2 hrs) S2->S3 S4 4. Quenching (Na2S2O3 or NaHSO3) S3->S4 S5 5. Workup & Extraction (EtOAc / H2O) S4->S5

Step-by-step experimental workflow for the regioselective monobromination using NBS.

Protocol B: Oxidative Bromination of 4-Aminobenzonitrile

Objective: Synthesis of 3-bromo-4-aminobenzonitrile using an environmentally benign oxidative system.

  • Reagent Mixing: In a round-bottom flask, dissolve 4-aminobenzonitrile (10.0 mmol) and Potassium Bromide (KBr, 11.0 mmol) in a mixture of Acetic Acid and Water (1:1 v/v, 40 mL).

  • Oxidant Addition: Add Sodium Perborate (

    
    , 11.0 mmol) to the stirring solution at room temperature. The perborate acts to oxidize the bromide ions into active electrophilic bromine in situ[4].
    
  • Monitoring: Stir the mixture at room temperature. The synergistic directing effects of the

    
     and 
    
    
    
    groups ensure rapid and highly regioselective bromination at the 3-position. Monitor via TLC until complete consumption of the starting material (approx. 2-4 hours).
  • Isolation: Pour the reaction mixture into ice water (100 mL). The product, 3-bromo-4-aminobenzonitrile, will typically precipitate as a solid.

  • Filtration: Filter the precipitate under vacuum, wash thoroughly with cold distilled water to remove residual acetic acid and inorganic salts, and dry under vacuum.

References

  • Electrochemical Bromination of Arenes in a 200% Cell Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Oxidative bromination in organic synthesis Source: ResearchGate URL:[Link]

  • Active/inactive aromatic ring bromination: Bromination reactions that use NBS Source: Chemia (MANAC Inc.) URL:[Link]

  • N-Bromosuccinimide (NBS) Source: Organic Chemistry Portal URL:[Link]

  • Electrophilic Bromination of Alkenes, Alkynes, and Aromatic Amines with Potassium Bromide/Orthoperiodic Acid under Mild Conditions Source: Synthesis (Thieme) / ResearchGate URL:[Link]

  • Late-Stage Modification of Medicine: Pd-Catalyzed Direct Synthesis and Biological Evaluation of N-Aryltacrine Derivatives Source: ACS Omega URL:[Link]

Sources

Troubleshooting

Technical Support Center: Minimizing Dehalogenation Side Reactions in Cross-Coupling

From the desk of a Senior Application Scientist: Welcome to our dedicated resource for troubleshooting one of the most persistent challenges in cross-coupling chemistry: the undesired side reaction of dehalogenation. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

From the desk of a Senior Application Scientist:

Welcome to our dedicated resource for troubleshooting one of the most persistent challenges in cross-coupling chemistry: the undesired side reaction of dehalogenation. This guide is designed for researchers, scientists, and professionals in drug development who are striving for higher yields and cleaner reaction profiles. Here, we'll move beyond simple protocols to explore the mechanistic underpinnings of why dehalogenation occurs and provide actionable, field-proven strategies to mitigate it.

Troubleshooting Guide: Common Scenarios & Solutions

This section addresses specific problems you might encounter in the lab. Each question is followed by a detailed explanation of potential causes and a step-by-step guide to resolving the issue.

Question 1: I'm observing significant protodehalogenation in my Suzuki-Miyaura coupling of an aryl bromide. What are the likely causes and how can I fix it?

This is a classic issue, particularly with electron-rich or sterically hindered aryl halides.[1] The dehalogenated byproduct (Ar-H) arises from a competing reaction pathway that consumes your starting material and lowers your yield.[2]

Underlying Causes:

The primary culprit is the formation of a palladium-hydride (Pd-H) species.[3] This can happen in several ways:

  • Reaction with the Base: Strong alkoxide bases (e.g., NaOtBu, NaOEt) can undergo β-hydride elimination to generate a Pd-H intermediate.[2][4]

  • Reaction with Solvent/Water: Protic solvents (like alcohols) or even trace amounts of water can react with the palladium complex to form Pd-H species.[3][5]

Once formed, this Pd-H intermediate can reductively eliminate with the aryl group on the palladium center (Ar-Pd-X) to produce the undesired Ar-H byproduct.[3]

Step-by-Step Troubleshooting Protocol:

  • Re-evaluate Your Base: The choice of base is critical.[2]

    • Action: Switch from strong alkoxide or hydroxide bases to weaker inorganic bases.

    • Rationale: Bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are less likely to act as hydride donors.[2][3][6] They facilitate the crucial transmetalation step without promoting the dehalogenation pathway.[7]

  • Optimize Your Ligand: The ligand dictates the reactivity and stability of the palladium center.

    • Action: Employ bulky, electron-rich phosphine ligands.

    • Rationale: Ligands such as SPhos, XPhos, or RuPhos dramatically enhance the rate of the desired reductive elimination (forming the C-C bond) over competing side reactions.[1][6] Their steric bulk can also physically hinder the approach of hydride sources to the metal center.[6]

  • Control Your Solvent and Water Content:

    • Action: Use anhydrous, aprotic solvents like dioxane, THF, or toluene.[3][6] While some Suzuki reactions benefit from aqueous conditions, ensure the water content is controlled and not excessive.

    • Rationale: This minimizes the primary sources of protons and hydrides that can lead to the formation of Pd-H species.[5][6]

  • Lower the Reaction Temperature:

    • Action: Run the reaction at the lowest effective temperature.

    • Rationale: High temperatures can accelerate side reactions, including catalyst decomposition and dehalogenation, sometimes at a faster rate than the desired coupling.[2][7][8]

  • Check Your Reagent Quality:

    • Action: Ensure your boronic acid is pure and that all reagents are properly stored under an inert atmosphere.

    • Rationale: A slow transmetalation step due to poor quality boronic acid can give the dehalogenation side reaction more time to occur.[3] Oxygen can degrade both the Pd(0) catalyst and phosphine ligands, leading to lower activity and more side reactions.[7]

Question 2: My Buchwald-Hartwig amination of an aryl chloride is failing, with hydrodehalogenation being the major product. How can I improve selectivity?

Aryl chlorides are notoriously less reactive than their bromide and iodide counterparts, often requiring more forcing conditions that can favor side reactions like hydrodehalogenation.[1] The mechanism here is also often tied to unproductive β-hydride elimination from the palladium-amido complex, which competes with the desired C-N bond-forming reductive elimination.[9]

Step-by-Step Troubleshooting Protocol:

  • Use a State-of-the-Art Catalyst System: This is non-negotiable for aryl chlorides.

    • Action: Employ a specialized, bulky, electron-rich biarylphosphine ligand.

    • Rationale: The Buchwald laboratory has developed generations of ligands specifically for these challenging transformations. Ligands like XPhos, SPhos, and BrettPhos are designed to promote the difficult oxidative addition to the Ar-Cl bond and accelerate the final reductive elimination, outcompeting the dehalogenation pathway.[6][9]

  • Select the Right Base:

    • Action: Use a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOt-Bu), or lithium bis(trimethylsilyl)amide (LiHMDS).

    • Rationale: These bases are strong enough to deprotonate the amine and form the crucial palladium-amido intermediate without introducing competing nucleophiles or hydride sources.[6]

  • Optimize Solvent and Temperature:

    • Action: Start with a non-polar, aprotic solvent like toluene or dioxane. If the reaction is sluggish, cautiously increase the temperature, but monitor for byproduct formation.

    • Rationale: Lowering the temperature, if the catalyst system is active enough, can sometimes suppress dehalogenation.[10]

Question 3: In my Heck reaction, I'm seeing olefin isomerization and some dehalogenation of my aryl halide. What's happening?

The Heck reaction involves a β-hydride elimination step as a key part of its productive cycle. However, this step is reversible.[11] If the subsequent steps to regenerate the Pd(0) catalyst are slow, the palladium-hydride species can re-add to the product alkene, leading to isomerization. This same Pd-H intermediate can also lead to dehalogenation of the starting material.

Step-by-Step Troubleshooting Protocol:

  • Add a Halide Scavenger:

    • Action: Introduce a silver or thallium salt (e.g., Ag₂CO₃, TlOAc) to the reaction.

    • Rationale: These additives act as halide scavengers, forcing the reaction through a "cationic pathway."[11][12] This makes the final reductive elimination of HX rapid and irreversible, which prevents both the re-addition of the Pd-H species to the alkene (stopping isomerization) and its participation in dehalogenation.[11][13]

  • Optimize the Base:

    • Action: Use a more effective base to accelerate the regeneration of the Pd(0) catalyst.

    • Rationale: The base is crucial for neutralizing the HX acid produced at the end of the cycle.[11] A more efficient base shortens the lifetime of the problematic palladium-hydride intermediate.

  • Consider "Jeffery Conditions":

    • Action: Add a tetraalkylammonium salt like tetrabutylammonium chloride (n-Bu₄NCl).

    • Rationale: These salts can stabilize the Pd(0) catalyst, preventing its decomposition into palladium black, and often allow the reaction to proceed under milder conditions (lower temperature), which can suppress side reactions.[11]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of dehalogenation in cross-coupling reactions?

Dehalogenation, or hydrodehalogenation, is the replacement of a halogen atom (X) with a hydrogen atom (H). In palladium-catalyzed cross-coupling, this typically occurs via an "off-cycle" pathway that competes with the desired product formation. The key intermediate is a palladium-hydride species (LₙPd-H). As shown in the diagram below, after the initial oxidative addition of the aryl halide to Pd(0), this Pd-H species can intercept the Ar-Pd(II)-X intermediate, leading to reductive elimination of the dehalogenated arene (Ar-H).

G Pd0 Pd(0)Lₙ OxAdd Oxidative Addition Pd0->OxAdd Ar-X ArPdX Ar-Pd(II)-X(Lₙ) OxAdd->ArPdX Trans Transmetalation (R-M) ArPdX->Trans ArPdH Ar-Pd(II)-H(Lₙ) ArPdX->ArPdH Forms Ar-Pd-H ArPdR Ar-Pd(II)-R(Lₙ) Trans->ArPdR RedElim Reductive Elimination ArPdR->RedElim RedElim->Pd0 ArR Ar-R (Desired Product) RedElim->ArR PdH_source Hydride Source (Base, Solvent, H₂O) PdH_source->ArPdX Forms Pd-H Dehalo_RedElim Reductive Elimination (Dehalogenation) ArPdH->Dehalo_RedElim Dehalo_RedElim->Pd0 ArH Ar-H (Byproduct) Dehalo_RedElim->ArH

Caption: Cross-coupling cycle with the competing dehalogenation pathway.

Q2: How does the choice of halide (I > Br > Cl) affect the rate of dehalogenation?

The propensity for dehalogenation often follows the reactivity of the C-X bond in oxidative addition: I > Br > Cl.[3] Aryl iodides are the most reactive and therefore most prone to both the desired coupling and the undesired dehalogenation. While aryl chlorides are the least reactive, they often require harsher conditions (higher temperatures, more active catalysts), which can also increase the rate of side reactions.[1]

Q3: Are certain substrates more prone to dehalogenation?

Yes. Electron-rich aryl halides can be more susceptible to dehalogenation.[1] Additionally, N-heterocyclic halides (e.g., bromopyridines, bromopyrroles) are notoriously prone to this side reaction. This can be due to the electronic nature of the ring or potential coordination of the heteroatom to the palladium center.[3] In some cases, protecting an N-H group on a heterocycle can suppress dehalogenation.[3][14]

Q4: How can I quantify the amount of dehalogenated byproduct in my reaction mixture?

Accurate quantification is key to effective troubleshooting.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for separating and identifying the volatile dehalogenated byproduct from the starting material and desired product.[2]

  • High-Performance Liquid Chromatography (HPLC/UHPLC): With an appropriate column and method, you can separate the components and quantify them using a UV detector.[15][16]

  • Quantitative Nuclear Magnetic Resonance (qNMR): ¹H NMR can be used to determine the ratio of product to byproduct by integrating distinct signals and comparing them to an internal standard.[2]

Data Summary & Ligand Selection

The choice of ligand and base is often the most impactful decision in minimizing dehalogenation. The following table provides a general guide for a Suzuki-Miyaura coupling prone to this side reaction.

ParameterPoor Choice (Favors Dehalogenation)Better Choice (Minimizes Dehalogenation)Rationale
Ligand PPh₃ (less bulky, less electron-donating)XPhos, SPhos, RuPhos, P(t-Bu)₃Bulky, electron-rich ligands accelerate reductive elimination of the desired product.[6][17]
Base NaOtBu, NaOH, NaOEtK₃PO₄, K₂CO₃, Cs₂CO₃Inorganic carbonate/phosphate bases are not hydride sources and are less likely to promote Pd-H formation.[2][3][6]
Solvent Methanol, Ethanol (protic)Dioxane, Toluene, THF (aprotic)Aprotic solvents eliminate a common source of protons/hydrides for the side reaction.[3][6]
Temperature High (>100 °C)Lowest effective temperature (e.g., 60-80 °C)Side reactions are often more sensitive to temperature increases than the desired coupling.[2][8]

Experimental Protocol: Minimizing Dehalogenation in a Suzuki Coupling

This protocol is for a model reaction coupling a challenging, electron-rich aryl bromide (4-bromoanisole) where dehalogenation (to form anisole) is a known issue.

Objective: To couple 4-bromoanisole with phenylboronic acid while minimizing the formation of anisole.

Materials:

  • 4-Bromoanisole (1.0 mmol, 1.0 eq)

  • Phenylboronic acid (1.2 mmol, 1.2 eq)

  • XPhos Pd G3 (precatalyst, 0.02 mmol, 2 mol%)

  • Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 eq)

  • Anhydrous 1,4-Dioxane (5 mL)

  • Degassed Water (1 mL)

Procedure:

  • Vessel Preparation: To a clean, oven-dried Schlenk flask equipped with a magnetic stir bar, add the 4-bromoanisole, phenylboronic acid, and potassium phosphate.

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[18]

  • Solvent Addition: Add the anhydrous dioxane and degassed water via syringe.

  • Catalyst Addition: Under a positive flow of inert gas, add the XPhos Pd G3 precatalyst.

  • Reaction: Seal the flask and place it in a preheated oil bath at 80 °C . Stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: After the reaction has cooled to room temperature, dilute the mixture with ethyl acetate (20 mL) and wash with water (2x 10 mL) and brine (1x 10 mL).

  • Analysis: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Analyze the crude product by GC-MS and/or ¹H NMR to determine the ratio of the desired biaryl product to the dehalogenated byproduct (anisole).[8]

This protocol specifically incorporates a bulky, electron-rich ligand/precatalyst (XPhos Pd G3) and a non-hydride-donating inorganic base (K₃PO₄) at a moderate temperature to favor the desired C-C bond formation.

Troubleshooting Workflow

If you are still observing dehalogenation, follow this logical decision tree.

Troubleshooting start High Dehalogenation Observed check_base Is the base an alkoxide or hydroxide? start->check_base change_base Switch to K₃PO₄ or Cs₂CO₃ check_base->change_base Yes check_ligand Is the ligand small (e.g., PPh₃)? check_base->check_ligand No change_base->check_ligand change_ligand Switch to bulky, e⁻-rich ligand (e.g., XPhos, SPhos) check_ligand->change_ligand Yes check_temp Is the temperature >100°C? check_ligand->check_temp No change_ligand->check_temp lower_temp Lower temperature to 60-80°C check_temp->lower_temp Yes check_solvent Is the solvent protic (e.g., alcohol)? check_temp->check_solvent No lower_temp->check_solvent change_solvent Use anhydrous aprotic solvent (Dioxane, Toluene) check_solvent->change_solvent Yes end Problem Solved check_solvent->end No change_solvent->end

Caption: A logical workflow for troubleshooting dehalogenation.

References

Sources

Optimization

Technical Support Center: Separation of 4-Amino-3-Isopropyl and 3-Amino-4-Isopropyl Isomers

Topic: Separation and Purification of Isopropyl-Aminobenzoic Acid/Phenol Regioisomers Audience: Pharmaceutical Process Chemists, Analytical Scientists, and R&D Researchers Version: 2.1 (Current) Core Technical Overview T...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Separation and Purification of Isopropyl-Aminobenzoic Acid/Phenol Regioisomers Audience: Pharmaceutical Process Chemists, Analytical Scientists, and R&D Researchers Version: 2.1 (Current)

Core Technical Overview

The separation of 4-amino-3-isopropyl and 3-amino-4-isopropyl isomers is a critical challenge in the synthesis of active pharmaceutical ingredients (APIs), such as kinase inhibitors and GPCR ligands (e.g., SR 142948A). These molecules are typically encountered as benzoic acid or phenol derivatives.

  • Isomer A (4-amino-3-isopropyl-): The amino group is para to the primary scaffold (e.g., -COOH), with the isopropyl group ortho to the amine.

  • Isomer B (3-amino-4-isopropyl-): The amino group is meta to the primary scaffold, with the isopropyl group para to the scaffold (and ortho to the amine).

Why this separation is difficult: Both isomers possess an internal hydrogen bond or steric clash between the ortho-amino and isopropyl groups. Their boiling points are nearly identical, rendering distillation inefficient. However, the electronic difference (para-amino vs. meta-amino conjugation) creates distinct pKa and solubility profiles that can be exploited.

Troubleshooting Guide (Q&A)
Category 1: High-Performance Liquid Chromatography (HPLC) [1][2]

Q: I am seeing co-elution of the two isomers on my standard C18 column. How can I improve resolution?

A: Standard C18 columns often fail to discriminate between these regioisomers because their hydrophobicity (logP) is almost identical. You must exploit shape selectivity and pi-pi interactions .

  • Solution: Switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase.

    • Mechanism:[3][4][5] The 4-amino isomer (Isomer A) has a planar conjugation with the electron-withdrawing scaffold (e.g., -COOH). The 3-amino isomer (Isomer B) is cross-conjugated. This difference affects the electron density of the aromatic ring, interacting differently with the pi-electrons of a Phenyl or PFP column.

    • Protocol: Use a PFP column with a Methanol/Water gradient (buffered to pH 3.0 with Formic Acid). The PFP phase often retains the more basic isomer longer due to ion-exchange interactions with residual silanols or specific pi-interactions.

Q: My peak shapes are tailing significantly, compromising integration. What is the cause?

A: Tailing is likely caused by the interaction of the free amine with residual silanols on the column stationary phase, or zwitterionic behavior if a carboxylic acid is present.

  • Solution: Add an ion-pairing agent or adjust pH to suppress ionization.

    • For Analytical: Add 0.1% Trifluoroacetic Acid (TFA) or 10 mM Ammonium Formate (pH 3.0) . The low pH ensures the amine is fully protonated and the acid is protonated, reducing secondary interactions.

    • For Preparative: If you cannot use TFA due to isolation concerns, use Triethylamine (TEA) as a silanol blocker in a high pH method (pH > 9.0), provided your column (e.g., Hybrid Silica) can withstand it.

Category 2: Preparative Purification & Scalability

Q: Chromatography is too expensive for my multi-gram batch. Can I separate them by crystallization?

A: Yes, but it requires converting the isomers into salts to amplify their structural differences. The 4-amino isomer typically forms more stable, higher-melting crystal lattices due to symmetry.

  • Protocol (Differential Salt Formation):

    • Dissolve the crude mixture in Ethanol/Ethyl Acetate (1:1) .

    • Add 1.0 equivalent of Methanesulfonic acid (MsOH) or Hydrochloric acid (HCl) .

    • Cool to 0-5°C.

    • Isomer A (4-amino) often crystallizes out as the salt first due to better packing of the para-substituted system.

    • Filter the solid.[6] The filtrate will be enriched in Isomer B.

Q: How do I separate them using Liquid-Liquid Extraction (LLE)?

A: You can exploit the pKa difference of the amino group.

  • Theory: In the 4-amino isomer (Isomer A), the amine is conjugated with the electron-withdrawing group (e.g., -COOH), making it less basic (pKa ~2-3). In the 3-amino isomer (Isomer B), the amine is meta and less conjugated, making it more basic (pKa ~4-5).

  • Protocol (pH Swing Extraction):

    • Dissolve mixture in an organic solvent (e.g., Dichloromethane).

    • Extract with aqueous buffer at pH 3.5 .

    • Result: The more basic 3-amino isomer (Isomer B) will protonate and move to the aqueous layer. The less basic 4-amino isomer (Isomer A) will remain in the organic layer.

Experimental Protocols
Protocol A: Analytical HPLC Method

Use this for purity checks and reaction monitoring.

ParameterCondition
Column Ace 5 C18-PFP or Phenomenex Kinetex F5 (150 x 4.6 mm, 2.6 µm)
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 60% B over 15 min
Flow Rate 1.0 mL/min
Detection UV @ 254 nm (Isosbestic) and 280 nm
Temperature 35°C
Expected Retention Isomer B (3-amino) elutes before Isomer A (4-amino) on PFP phases.
Protocol B: Chemical Synthesis Check (Origin of Isomers)

Understanding the source helps in troubleshooting.

  • Path to Isomer B (3-amino-4-isopropyl): Nitration of 4-isopropylbenzoic acid (Cumic acid). The isopropyl group directs ortho (position 3).

  • Path to Isomer A (4-amino-3-isopropyl): Nitration of 3-isopropylbenzoic acid. This is non-selective and yields a mixture of 2-, 4-, and 6-nitro isomers.

    • Tip: If your crude material is from the nitration of Cumic acid, Isomer A is a trace impurity (<5%). If from 3-isopropylbenzoic acid, it is a major component (50:50 mix).

Visualizing the Separation Strategy

The following diagram illustrates the decision matrix for purifying these isomers based on scale and purity requirements.

SeparationStrategy Start Crude Mixture (4-amino-3-isopropyl & 3-amino-4-isopropyl) ScaleCheck Check Scale Start->ScaleCheck Analytical Analytical Scale (< 100 mg) ScaleCheck->Analytical Low Scale Prep Preparative Scale (> 1 g) ScaleCheck->Prep High Scale HPLC_Method Method: Reverse Phase PFP Mobile Phase: H2O/MeCN + 0.1% TFA Mechanism: Shape Selectivity Analytical->HPLC_Method SolubilityCheck Check Solubility Profile Prep->SolubilityCheck Result_HPLC Pure Isomers (Chromatographic Separation) HPLC_Method->Result_HPLC Crystallization Salt Crystallization Reagent: Methanesulfonic Acid Solvent: EtOH/EtOAc SolubilityCheck->Crystallization High MP Difference Extraction pH-Controlled Extraction Buffer: pH 3.5 Separates by pKa (Basicity) SolubilityCheck->Extraction High pKa Difference Result_Cryst Solid: 4-Amino Salt (High Purity) Filtrate: 3-Amino Enriched Crystallization->Result_Cryst Extraction->Result_Cryst Organic Layer vs Aqueous

Caption: Decision tree for selecting the optimal purification method based on scale and physicochemical properties.

Frequently Asked Questions (FAQs)

Q1: Why do the isomers have different colors in solution?

  • A: The 4-amino isomer often appears slightly yellow/brown due to easier oxidation to quinoid-like structures (para-quinones) upon air exposure. The 3-amino isomer is generally more stable and colorless because meta-substitution prevents quinone formation. Store the 4-amino isomer under Argon/Nitrogen.

Q2: Can I use GC-MS for separation?

  • A: Direct injection is risky due to thermal degradation of the amino-acid/phenol head groups. You must derivatize first.

    • Recommendation: Use BSTFA + 1% TMCS to form trimethylsilyl (TMS) derivatives. The TMS derivatives have significantly different boiling points and separate easily on a standard DB-5ms column.

Q3: What are the storage requirements?

  • A: Both isomers are hygroscopic and light-sensitive. Store at -20°C in amber vials. If the compound is a hydrochloride salt, it is significantly more stable than the free base.

References
  • Sielc Technologies. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acid. Retrieved from [Link]

  • Helix Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminobenzoic acid. Retrieved from [Link]

  • Tan, Q., Zhang, Z., & Bai, H. (2015). Determination of N-isopropylaniline in workplace air by high-performance liquid chromatography. PubMed. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

LC-MS fragmentation pattern of 4-Amino-3-isopropylbenzonitrile

An In-Depth Guide to the LC-MS Fragmentation Analysis of 4-Amino-3-isopropylbenzonitrile: A Comparative Approach Introduction In the landscape of pharmaceutical research and drug development, the precise structural eluci...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the LC-MS Fragmentation Analysis of 4-Amino-3-isopropylbenzonitrile: A Comparative Approach

Introduction

In the landscape of pharmaceutical research and drug development, the precise structural elucidation and quantification of novel chemical entities are paramount. 4-Amino-3-isopropylbenzonitrile, a substituted aromatic compound featuring an amino, an isopropyl, and a nitrile functional group, presents a unique analytical challenge. Its structural complexity necessitates advanced analytical techniques for unambiguous identification and characterization. Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as a cornerstone technology in this domain, offering unparalleled sensitivity and specificity. This guide provides a comprehensive analysis of the , offering insights into its ionization and fragmentation behavior. Furthermore, we will present a detailed experimental protocol and compare the performance of LC-MS with alternative analytical methodologies, providing researchers, scientists, and drug development professionals with a robust framework for their analytical workflows.

Predicted LC-MS Fragmentation Pattern of 4-Amino-3-isopropylbenzonitrile

The fragmentation pattern of a molecule in a mass spectrometer is a molecular fingerprint that provides invaluable structural information. The fragmentation of 4-Amino-3-isopropylbenzonitrile is expected to be driven by its key functional groups: the amino group, which is a common site of protonation in electrospray ionization (ESI), and the isopropyl group, which is prone to characteristic cleavage patterns.

The molecular formula for 4-Amino-3-isopropylbenzonitrile is C₁₀H₁₂N₂. Its calculated monoisotopic mass is approximately 160.1000 Da. In positive ion mode ESI, the molecule is expected to be readily protonated, likely at the amino group, to form the molecular ion [M+H]⁺ with a mass-to-charge ratio (m/z) of approximately 161.1078.

Subsequent fragmentation of the [M+H]⁺ ion is anticipated to follow several key pathways:

  • Loss of a Methyl Group (-CH₃): A primary and often highly favorable fragmentation pathway for isopropyl-substituted aromatic compounds is the loss of a methyl radical, leading to the formation of a stable secondary carbocation. This would result in a fragment ion with an m/z of approximately 146.0842 ([M+H - 15]⁺). This is often the base peak in the mass spectra of such compounds.[1]

  • Loss of Propylene (C₃H₆): A McLafferty-type rearrangement is possible, involving the transfer of a hydrogen atom from the isopropyl group to the aromatic ring, followed by the neutral loss of propylene. This would result in a fragment ion with an m/z of approximately 119.0556.

  • Loss of Ammonia (-NH₃): The amino group can be eliminated as a neutral ammonia molecule, particularly at higher fragmentation energies. This would yield a fragment ion with an m/z of approximately 144.0916.

  • Cleavage of the Isopropyl Group: Direct cleavage of the C-C bond between the isopropyl group and the aromatic ring can lead to the loss of an isopropyl radical, resulting in a fragment ion with an m/z of approximately 118.0531.

The relative abundance of these fragment ions will depend on the collision energy applied in the MS/MS experiment. The loss of a methyl group to form the m/z 146 ion is predicted to be the most prominent fragmentation pathway.

Proposed Fragmentation Pathway Diagram

G cluster_frags Primary Fragments M [M+H]⁺ m/z ≈ 161.11 F1 [M+H - CH₃]⁺ m/z ≈ 146.08 M->F1 - CH₃ F2 [M+H - C₃H₆]⁺ m/z ≈ 119.06 M->F2 - C₃H₆ F3 [M+H - NH₃]⁺ m/z ≈ 144.09 M->F3 - NH₃ F4 [M+H - C₃H₇]⁺ m/z ≈ 118.05 M->F4 - C₃H₇

Caption: Proposed ESI+ fragmentation pathway for 4-Amino-3-isopropylbenzonitrile.

Experimental Protocol for LC-MS Analysis

This section provides a detailed step-by-step methodology for the analysis of 4-Amino-3-isopropylbenzonitrile using a standard reversed-phase LC-MS system.

1. Instrumentation and Apparatus:

  • High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system with a binary pump, autosampler, and column oven.

  • Mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., a triple quadrupole or high-resolution mass spectrometer).[2]

2. Reagents and Materials:

  • 4-Amino-3-isopropylbenzonitrile standard

  • LC-MS grade acetonitrile (ACN)[3]

  • LC-MS grade water

  • LC-MS grade formic acid (FA)

3. Standard and Sample Preparation:

  • Prepare a stock solution of 4-Amino-3-isopropylbenzonitrile in ACN at a concentration of 1 mg/mL.

  • Prepare working standards by serial dilution of the stock solution with a 50:50 mixture of ACN and water.

  • Dissolve or dilute samples in a 50:50 mixture of ACN and water to a suitable concentration.

  • Filter all solutions through a 0.22 µm syringe filter before injection.

4. Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    Time (min) %B
    0.0 5
    5.0 95
    7.0 95
    7.1 5

    | 10.0 | 5 |

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

5. Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.5 kV

  • Drying Gas Temperature: 350 °C

  • Drying Gas Flow: 10 L/min

  • Nebulizer Pressure: 45 psi

  • Scan Mode: Full scan (m/z 50-500) and product ion scan of m/z 161.11

  • Collision Energy: Optimize for the fragmentation of the precursor ion (e.g., ramp from 10-40 eV).

LC-MS Workflow Diagram

G cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms MS Detection cluster_data Data Analysis prep1 Weigh Standard/Sample prep2 Dissolve in ACN/H₂O prep1->prep2 prep3 Filter (0.22 µm) prep2->prep3 lc1 Inject into LC prep3->lc1 lc2 Separation on C18 Column lc1->lc2 ms1 ESI Ionization lc2->ms1 ms2 MS1 Scan (Precursor Ion) ms1->ms2 ms3 MS2 Scan (Fragment Ions) ms2->ms3 data1 Peak Integration ms3->data1 data2 Fragmentation Analysis data1->data2

Caption: A typical workflow for the LC-MS analysis of a small molecule.

Comparison with Alternative Analytical Techniques

While LC-MS is a powerful tool, other analytical techniques can also be employed for the analysis of 4-Amino-3-isopropylbenzonitrile. The choice of technique depends on the specific analytical goal, such as qualitative identification, quantification, or structural elucidation.

Technique Principle Advantages for 4-Amino-3-isopropylbenzonitrile Disadvantages
LC-MS Separation by liquid chromatography followed by mass analysis.High sensitivity and selectivity, suitable for complex matrices, provides molecular weight and structural information.Matrix effects can cause ion suppression, higher initial instrument cost.
GC-MS Separation of volatile compounds by gas chromatography followed by mass analysis.High chromatographic resolution, extensive fragmentation libraries available for electron ionization (EI).[4][5]Derivatization of the polar amino group is often required to improve volatility and thermal stability.[6]
NMR Spectroscopy Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.Provides detailed structural information, including connectivity of atoms, non-destructive.Lower sensitivity compared to MS, requires larger sample amounts, more complex data interpretation for quantification.
HPLC-UV Separation by HPLC with detection based on UV absorbance.Robust and widely available, good for quantification of the primary analyte.Lacks the specificity of MS, not suitable for identification of unknowns, co-eluting impurities can interfere.

Conclusion

The LC-MS analysis of 4-Amino-3-isopropylbenzonitrile, guided by a predictive understanding of its fragmentation behavior, offers a highly effective strategy for its identification and characterization. The primary fragmentation pathway is anticipated to be the loss of a methyl group from the isopropyl moiety, a characteristic fragmentation that can be used as a diagnostic tool. While alternative techniques such as GC-MS and NMR provide complementary information, LC-MS stands out for its exceptional sensitivity and specificity, making it an indispensable tool in the modern drug development pipeline. The experimental protocol and comparative analysis presented in this guide are intended to equip researchers with the necessary knowledge to develop and validate robust analytical methods for this and structurally related compounds.

References

  • BenchChem. (2025). Spectral analysis of 2-Amino-4-(trifluoromethoxy)benzonitrile.
  • PubChem. (n.d.). 4-Aminobenzonitrile. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile, 2-amino-. NIST WebBook. Retrieved from [Link]

  • Scilit. (n.d.). Mass analyzed threshold ionization spectroscopy of 4-aminobenzonitrile cation. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile, 4-amino-. NIST WebBook. Retrieved from [Link]

  • Doc Brown's Chemistry. (2025). Interpreting the fragmentation pattern of the mass spectrum of (1-methylethyl)benzene (cumene). Retrieved from [Link]

  • Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

  • Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

  • YouTube. (2021, June 27). Fragmentation Pattern of Aromatic Hydrocarbons/Dissociation of aromatic hydrocarbons/Mass Analysis. Retrieved from [Link]

  • PubChem. (n.d.). 4-Isopropylbenzonitrile. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • IntechOpen. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. Retrieved from [Link]

  • NIST. (n.d.). Benzonitrile, 4-amino-. NIST WebBook. Retrieved from [Link]

  • Chemsrc. (2025, August 25). 4-Amino-3-methylbenzonitrile. Retrieved from [Link]

  • OSTI. (n.d.). Single Quadrupole Multiple Fragment Ion Monitoring Quantitative Mass Spectrometry. Retrieved from [Link]

  • Waters Corporation. (n.d.). Greener, Lower Cost Organic Mobile Phase Solvents for the LC-MS Analysis of Intact Biotherapeutic Proteins. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Differentiating Nitrile and Amino Groups with FTIR Spectroscopy

An In-Depth Technical Guide for Researchers in Drug Development and Materials Science In the molecular sciences, the unambiguous identification of functional groups is a cornerstone of structural elucidation and reaction...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Researchers in Drug Development and Materials Science

In the molecular sciences, the unambiguous identification of functional groups is a cornerstone of structural elucidation and reaction monitoring. Among the most powerful tools for this purpose is Fourier Transform Infrared (FTIR) spectroscopy, a technique prized for its speed, non-destructive nature, and rich informational content. This guide provides a detailed comparative analysis of the FTIR spectral signatures of two critical functional groups: the nitrile (-C≡N) and the amino (-NH₂) group. A thorough understanding of their distinct vibrational characteristics is essential for confirming molecular identity, assessing purity, and tracking chemical transformations.

The Principle of FTIR: Probing Molecular Vibrations

FTIR spectroscopy operates on the principle that chemical bonds are not static but vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies that match its natural vibrational modes, causing a transition to a higher vibrational energy level.[1][2] An FTIR spectrometer measures this absorption as a function of wavenumber (cm⁻¹), the reciprocal of wavelength. The resulting spectrum is a unique molecular fingerprint, where each absorption peak corresponds to a specific type of bond vibration (e.g., stretching or bending).[2][3][4] The position, intensity, and shape of these peaks provide invaluable clues about the functional groups present in a sample.[3][4]

The Nitrile Group (-C≡N): A Sharp, Unmistakable Signature

The nitrile functional group, featuring a carbon-nitrogen triple bond, is often one of the most straightforward functionalities to identify in an FTIR spectrum. Its characteristic absorption occurs in a region of the spectrum that is typically free from other strong vibrational bands.

Characteristic Peak: The C≡N Stretch

The stretching vibration of the carbon-nitrogen triple bond gives rise to a sharp, and typically medium-to-strong intensity peak.[4][5]

  • Wavenumber Range: This peak appears in a narrow and predictable window, generally between 2260-2220 cm⁻¹ .[6] The force constant of the triple bond is high, leading to this high-frequency vibration.[1]

  • Appearance: The peak is characteristically sharp due to the isolated nature of the vibration and minimal intermolecular interactions affecting it.[4]

Factors Influencing the Nitrile Peak Position

While highly reliable, the precise location of the C≡N stretch can be modulated by the electronic environment of the molecule.

  • Conjugation: When a nitrile group is conjugated with a double bond or an aromatic ring, the peak position shifts to a lower wavenumber, typically in the 2240-2222 cm⁻¹ range.[6] This is because electron delocalization through conjugation slightly weakens the triple bond, lowering the energy required to stretch it.

  • Solvent Polarity and Hydrogen Bonding: The polarity of the surrounding environment can also influence the peak. Increased solvent polarity and hydrogen bonding can lead to changes in both the peak's frequency and its integrated intensity (peak area).[7]

Functional GroupVibration TypeWavenumber Range (cm⁻¹)IntensityPeak Shape
Nitrile (-C≡N) C≡N Stretch2260 - 2220Medium - StrongSharp
Conjugated Nitrile C≡N Stretch2240 - 2222Medium - StrongSharp

The Amino Group (-NH₂): A Complex and Informative Profile

In contrast to the simple signature of the nitrile group, the amino group presents a more complex and variable FTIR profile. This complexity is highly informative, allowing for the differentiation between primary, secondary, and tertiary amines.

Characteristic Peaks of Primary Amines (R-NH₂)

Primary amines are distinguished by the presence of two N-H bonds, leading to multiple characteristic vibrations.

  • N-H Stretching: The most diagnostic feature is a pair of peaks in the 3500-3250 cm⁻¹ region.[8][9]

    • Asymmetric Stretch: Occurs at a higher frequency, typically 3400-3300 cm⁻¹ .[8][10]

    • Symmetric Stretch: Occurs at a lower frequency, typically 3330-3250 cm⁻¹ .[8][10]

    • The presence of this doublet is a hallmark of a primary amine. These peaks are generally weaker and broader than O-H stretching bands found in the same region.[8]

  • N-H Bending (Scissoring): A medium-to-strong intensity peak appears in the 1650-1580 cm⁻¹ range.[8][9] This band can sometimes be mistaken for a C=C double bond stretch, but its intensity and breadth are often different.

  • N-H Wagging: A very broad and often strong absorption can be observed in the fingerprint region, from 910-660 cm⁻¹ , arising from the out-of-plane bending of the N-H bonds.[8]

Signatures of Secondary (R₂NH) and Tertiary (R₃N) Amines
  • Secondary Amines: Having only one N-H bond, secondary amines exhibit only a single, weak N-H stretching peak in the 3350-3310 cm⁻¹ range.[8][9] They also show the N-H wagging vibration.

  • Tertiary Amines: Lacking any N-H bonds, tertiary amines do not show any absorption peaks in the N-H stretching region. Their identification relies on observing the C-N stretching bands, which are typically weaker and found in the fingerprint region (1335-1020 cm⁻¹ ).[8]

The Critical Role of Hydrogen Bonding

The spectral features of amines are highly sensitive to hydrogen bonding. In condensed phases (liquids or solids), intermolecular hydrogen bonding causes the N-H stretching bands to broaden significantly and shift to lower wavenumbers.[9] This broadening is a key characteristic that helps distinguish N-H stretches from sharper C-H or alkyne stretches.[4]

Functional GroupVibration TypeWavenumber Range (cm⁻¹)IntensityPeak Shape
Primary Amine (-NH₂) Asymmetric N-H Stretch3400 - 3300Medium - WeakSharp/Broad
Symmetric N-H Stretch3330 - 3250Medium - WeakSharp/Broad
N-H Bending (Scissoring)1650 - 1580Medium - StrongBroad
N-H Wagging910 - 660StrongVery Broad
Secondary Amine (-NHR) N-H Stretch3350 - 3310WeakSharp/Broad

Experimental Protocol: High-Quality Data Acquisition via ATR-FTIR

Attenuated Total Reflectance (ATR) is the most widely used sampling technique in modern FTIR spectroscopy due to its simplicity and minimal sample preparation requirements.[11][12] The following protocol describes a self-validating system for obtaining reliable spectra of solid or liquid samples.

Methodology
  • Instrument Preparation & Background Collection:

    • Causality: Before analyzing a sample, a background spectrum must be collected. This step is critical as it measures the infrared absorption of the ambient atmosphere (CO₂, H₂O) and the ATR crystal itself.[13] This background is then mathematically subtracted from the sample spectrum to ensure that the final spectrum contains only information from the sample.

    • Protocol:

      • Ensure the ATR crystal (typically diamond or zinc selenide) is immaculately clean. Wipe with a lint-free tissue dampened with a volatile solvent like isopropanol or ethanol and allow it to dry completely.

      • Initiate the background scan using the spectrometer software. Typical parameters are 16-32 scans at a resolution of 4 cm⁻¹.

  • Sample Analysis:

    • Causality: Achieving intimate contact between the sample and the ATR crystal is paramount. The infrared beam only penetrates a few microns into the sample (this is called the evanescent wave).[12][14][15] Poor contact will result in a weak, low-quality spectrum.

    • Protocol:

      • Place a small amount of the sample (solid powder or liquid) directly onto the center of the ATR crystal, ensuring it completely covers the crystal surface.[11]

      • For solid samples, lower the pressure arm and apply consistent pressure to flatten the sample and ensure uniform contact.[16]

      • Initiate the sample scan using the same parameters as the background scan.

  • Data Processing and Cleaning:

    • Causality: The raw spectrum is automatically ratioed against the background by the software. Post-acquisition processing ensures accurate interpretation.

    • Protocol:

      • After the scan, clean the sample from the crystal using the appropriate solvent.

      • Perform a baseline correction if necessary to obtain a flat baseline.

      • Use peak-picking tools in the software to identify the precise wavenumbers of the absorption maxima.

FTIR_Experimental_Workflow ATR-FTIR Experimental Workflow cluster_prep 1. Preparation cluster_acq 2. Acquisition cluster_proc 3. Processing & Analysis Clean_Crystal Clean ATR Crystal (e.g., with Isopropanol) Run_Background Acquire Background Spectrum (16-32 scans, 4 cm⁻¹ resolution) Clean_Crystal->Run_Background Apply_Sample Apply Sample to Crystal Run_Background->Apply_Sample Apply_Pressure Apply Consistent Pressure (for solids) Apply_Sample->Apply_Pressure Acquire_Spectrum Acquire Sample Spectrum Apply_Pressure->Acquire_Spectrum Auto_Subtract Automatic Background Subtraction Acquire_Spectrum->Auto_Subtract Baseline_Correct Baseline Correction Auto_Subtract->Baseline_Correct Peak_Analysis Peak Picking & Interpretation Baseline_Correct->Peak_Analysis

Caption: Standard workflow for sample analysis using ATR-FTIR spectroscopy.

At a Glance: Nitrile vs. Amino Group

The definitive identification of these two groups relies on recognizing their contrasting spectral features in specific regions of the spectrum.

Functional_Group_Comparison Nitrile Nitrile (-C≡N) Wavenumber: 2260-2220 cm⁻¹ Signature: Single, sharp, strong peak Key Feature: Uncongested spectral region Amine Primary Amine (-NH₂) Wavenumber: 3500-3250 cm⁻¹ (stretch) & 1650-1580 cm⁻¹ (bend) Signature: Doublet of N-H stretching peaks + broad bending peak Key Feature: Sensitive to H-bonding (broadening)

Sources

Validation

A Comparative Guide to the Reactivity of 4-Amino-3-isopropylbenzonitrile and 4-Amino-3-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals Introduction: The Subtle Dance of Steric and Electronic Effects In the realm of synthetic organic chemistry, particularly in the design of pharmaceutical in...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Subtle Dance of Steric and Electronic Effects

In the realm of synthetic organic chemistry, particularly in the design of pharmaceutical intermediates and functional materials, the choice of building blocks is paramount. Substituted anilines, such as 4-amino-3-alkylbenzonitriles, are valuable scaffolds.[1] This guide provides an in-depth comparison of the reactivity of two closely related analogues: 4-Amino-3-isopropylbenzonitrile and 4-Amino-3-methylbenzonitrile.

While differing by only two carbon atoms, the substitution of a methyl group with an isopropyl group at the C-3 position introduces significant, predictable changes in the molecule's reactivity. These differences are primarily governed by the interplay of two fundamental principles: electronic effects and steric hindrance.[2] Understanding these nuances allows chemists to anticipate reaction outcomes, optimize conditions, and select the appropriate reagent for a desired transformation. This guide will explore the theoretical underpinnings of their reactivity and provide practical, data-driven comparisons.

Theoretical Framework: A Tale of Two Alkyl Groups

The reactivity of these molecules is dictated by the substituents on the aromatic ring: the strongly activating amino (-NH2) group, the deactivating cyano (-CN) group, and the weakly activating alkyl group (isopropyl or methyl).[3][4]

Electronic Effects: Both methyl and isopropyl groups are electron-donating groups (EDGs) through an inductive effect (+I), meaning they push electron density into the aromatic ring.[5] This effect slightly increases the nucleophilicity of the aniline nitrogen and activates the ring towards electrophilic aromatic substitution, complementing the powerful activating effect of the amino group.[3] The isopropyl group is generally considered a slightly stronger electron donor than the methyl group.[2] However, this minor electronic difference is often overshadowed by the more dramatic steric effects.

Steric Effects: The most significant difference between the two molecules lies in the steric bulk of the alkyl substituents. The isopropyl group is substantially larger than the methyl group. This steric hindrance has profound consequences for reactions occurring at the adjacent amino group and, to a lesser extent, at the ortho C-2 position of the ring.[2][6] The bulkier isopropyl group can physically block or slow the approach of reagents, leading to lower reaction rates and potentially different product distributions compared to the methyl analogue.[2][7]

Comparative Reactivity Analysis

Reactions at the Amino Group (e.g., N-Acylation)

The lone pair of electrons on the aniline nitrogen makes it a primary site for nucleophilic attack, such as in acylation reactions. This reaction is highly sensitive to steric hindrance around the amino group.

  • 4-Amino-3-methylbenzonitrile: The smaller methyl group presents minimal steric hindrance. Reagents like acetic anhydride or acyl chlorides can readily access the amino group, leading to rapid and high-yielding N-acylation.[8][9][10]

  • 4-Amino-3-isopropylbenzonitrile: The bulky isopropyl group partially shields the amino group. This steric impediment slows down the rate of acylation. To achieve comparable yields, harsher reaction conditions (e.g., higher temperatures, longer reaction times, or stronger catalysts) may be necessary. In some cases, yields may be significantly lower due to steric clash in the transition state.[2] Research has shown that isopropyl substituents can reduce reaction rates by 20-60% compared to methyl groups in certain bond-forming reactions.[2]

The following diagram illustrates the difference in steric accessibility of the amino group.

G cluster_0 4-Amino-3-methylbenzonitrile cluster_1 4-Amino-3-isopropylbenzonitrile a b Minimal Steric Hindrance c Accessible Amino Group c->a Easy approach of reagent d e Significant Steric Hindrance f Shielded Amino Group f->d Hindered approach of reagent

Caption: Steric hindrance at the amino group.

Electrophilic Aromatic Substitution (EAS)

The amino group is a powerful ortho, para-director.[3][11] In these molecules, the para position is occupied by the cyano group. Therefore, electrophilic substitution is directed to the positions ortho to the amine: C-5 and C-3. However, the C-3 position is already substituted. This leaves the C-5 and the hindered C-2 positions as potential sites for substitution.

  • Directing Effects: The amino group is the dominant activating and directing group. The alkyl groups (methyl and isopropyl) are also weakly activating ortho, para-directors, reinforcing the directing effect of the amine towards the C-5 position.[5][12]

  • Reactivity: Both molecules are highly activated towards EAS. The primary site of substitution for incoming electrophiles (e.g., Br+, NO2+) will be the C-5 position, which is ortho to the strongly activating amino group and unencumbered.

  • The Isopropyl vs. Methyl Difference: For most EAS reactions, the difference in the alkyl group will have a minimal effect on the major product, as the reaction occurs away from the site of steric congestion. However, if forcing conditions are used that might lead to di-substitution, the steric bulk of the isopropyl group would more effectively prevent any reaction at the C-2 position compared to the methyl group.

Diazotization and Sandmeyer Reactions

The conversion of the amino group to a diazonium salt (Ar-N2+), followed by a Sandmeyer reaction to introduce halides or other groups, is a cornerstone of aromatic chemistry.[13][14][15][16][17]

  • Diazotization: The formation of the diazonium salt from the reaction with nitrous acid (generated from NaNO2 and a strong acid) occurs at the nitrogen atom.[17] Similar to N-acylation, the steric hindrance from the isopropyl group in 4-amino-3-isopropylbenzonitrile could potentially slow this initial step compared to the methyl analogue, possibly requiring careful temperature control to prevent side reactions.

  • Sandmeyer Reaction: Once the diazonium salt is formed, the subsequent displacement by a nucleophile (e.g., Cl-, Br-, CN-) catalyzed by a copper(I) salt involves the loss of N2 gas.[15][16] The rate of this step is generally less sensitive to the steric environment of the ortho substituent. Therefore, both compounds are expected to undergo Sandmeyer reactions successfully, provided the initial diazotization is complete.

Experimental Data & Protocols

To provide a quantitative comparison, we will consider a representative N-acetylation reaction. This reaction is a reliable indicator of the steric accessibility of the amino group.[18][19]

Comparative N-Acetylation Protocol

The following is a generalized procedure for the N-acetylation of substituted anilines.[9][10]

  • Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the respective aminobenzonitrile (10 mmol) in 20 mL of glacial acetic acid.

  • Reagent Addition: While stirring, carefully add acetic anhydride (1.1 eq, 11 mmol) to the solution at room temperature.

  • Reaction: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction with 4-amino-3-methylbenzonitrile is expected to be complete within 30-60 minutes, while the reaction with 4-amino-3-isopropylbenzonitrile may require 2-4 hours or gentle heating (40-50°C) to proceed to completion.

  • Workup: Once the starting material is consumed, pour the reaction mixture into 100 mL of ice-cold water with vigorous stirring.

  • Isolation: Collect the precipitated solid product by vacuum filtration.

  • Purification: Wash the crude product with cold water and recrystallize from an appropriate solvent system (e.g., ethanol/water) to obtain the pure N-acetylated product.

  • Analysis: Dry the purified product and determine the final yield and melting point.

G start Dissolve Aminobenzonitrile in Acetic Acid add_anhydride Add Acetic Anhydride (1.1 eq) at Room Temperature start->add_anhydride react Stir and Monitor by TLC (0.5 - 4 hours) add_anhydride->react workup Pour into Ice-Water to Precipitate Product react->workup filter Collect Solid by Vacuum Filtration workup->filter purify Recrystallize from Ethanol/Water filter->purify end Dry and Analyze (Yield, MP) purify->end

Sources

Comparative

High-Resolution Crystal Structure Determination of Substituted Aminobenzonitriles: A Comparative Guide to SCXRD, MicroED, and PXRD

Substituted aminobenzonitriles—such as 4-aminobenzonitrile (ABN) and 4-(dimethylamino)benzonitrile (DMABN)—are foundational synthons in medicinal chemistry and classical models for studying photophysical phenomena like t...

Author: BenchChem Technical Support Team. Date: March 2026

Substituted aminobenzonitriles—such as 4-aminobenzonitrile (ABN) and 4-(dimethylamino)benzonitrile (DMABN)—are foundational synthons in medicinal chemistry and classical models for studying photophysical phenomena like twisted intramolecular charge transfer (TICT)[1]. The solid-state behavior of these molecules is governed by complex


 hydrogen-bonding networks and high susceptibility to temperature- and pressure-dependent phase transitions[2].

For drug development professionals and materials scientists, selecting the correct analytical technique to resolve these crystal structures is critical. This guide provides an objective comparison of Single-Crystal X-Ray Diffraction (SCXRD), Microcrystal Electron Diffraction (MicroED), and Powder X-Ray Diffraction (PXRD), detailing the causality behind methodological choices and providing self-validating experimental protocols.

The Structural Challenges of Aminobenzonitriles

The accurate structural resolution of substituted aminobenzonitriles is complicated by three intrinsic molecular factors:

  • Pyramidal Amino Nitrogen: In compounds like ABN and 3,5-dimethyl-4-(methylamino)benzonitrile (MHD), the amino nitrogen often exhibits a pyramidal character with significant out-of-plane displacement (e.g., 0.117 Å)[2]. Resolving this requires sub-angstrom precision.

  • Complex Hydrogen Bonding: The crystal packing relies heavily on weak

    
     interactions between the amino hydrogen atoms and the cyano nitrogen of adjacent molecules[2].
    
  • Phase Transitions: These compounds frequently undergo solid-solid phase transitions. For instance, ABN exhibits a reversible pressure-induced structural phase transition at approximately 0.3 GPa[3], and distinct low-temperature phases that drastically alter lattice constants[2].

Comparative Analysis of Analytical Techniques

To capture these nuances, researchers must match the analytical technique to the physical state of the sample and the specific structural data required.

Quantitative Performance Comparison
ParameterSingle-Crystal XRD (SCXRD)Microcrystal Electron Diffraction (MicroED)In Situ High-Pressure PXRD
Probe Type X-rays (Photon-electron interaction)Electrons (Coulomb potential interaction)X-rays (Angle-dispersive)
Minimum Crystal Size

(Large, high-quality)

(Nanocrystals/Powders)
Bulk microcrystalline powder
H-Atom Resolution Excellent (Especially at low temperatures)Moderate (Challenging due to dynamical scattering)Poor (Requires Rietveld refinement)
Data Collection Speed Hours to DaysMinutes (Continuous rotation)Minutes to Hours per pressure point
Primary Application Absolute configuration, precise bond lengths, and H-bond mapping[4].Rapid polymorph screening from intractable microcrystalline batches[4].Mapping pressure-induced phase transitions and bulk purity[3].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that data integrity is continuously monitored throughout the workflow.

Protocol A: Low-Temperature SCXRD for 4-Aminobenzonitrile

Causality: Room-temperature SCXRD often obscures the low-temperature phase of ABN due to thermal motion (libration) of the amino group. Flash-cooling to 153 K traps the low-temperature phase and allows for the accurate modeling of the pyramidal amino nitrogen[2].

  • Crystallization: Dissolve purified ABN in an ethanol/ethyl acetate mixture. Cover with a perforated parafilm lid to induce slow evaporation[5].

  • Mounting & Cryo-Protection: Select a single crystal (

    
    ) under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a cryo-loop.
    
    • Validation Check: Rotate the crystal under cross-polarized light. Uniform extinction at 90° intervals validates that the sample is a single domain and not twinned.

  • Flash-Cooling: Transfer the loop immediately to the goniometer equipped with an open-flow nitrogen cryostat set to 153 K.

  • Data Collection: Irradiate with Mo

    
     radiation (
    
    
    
    Å). Collect full-sphere data using
    
    
    and
    
    
    scans.
  • Refinement: Integrate data and solve the structure using SHELXT.

    • Validation Check: Monitor the internal agreement factor (

      
      ). An 
      
      
      
      confirms high data quality and validates the absence of significant radiation damage.
Protocol B: MicroED for Sterically Hindered Aminobenzonitriles

Causality: Highly substituted derivatives (e.g., 2-amino-4,6-dimethylbenzonitrile analogs) often precipitate as microcrystalline powders[5]. Because electrons interact with matter much more strongly than X-rays, MicroED can extract structures from crystals a billion times smaller than those required for SCXRD[6].

  • Grid Preparation: Deposit the microcrystalline powder onto a glow-discharged holey carbon TEM grid.

  • Plunge Freezing: Plunge the grid into liquid ethane.

    • Causality: This preserves the hydration state and prevents the vacuum of the electron microscope from inducing structural collapse[6].

  • FIB Milling: Transfer to a dual-beam Focused Ion Beam (FIB) scanning electron microscope. Mill the crystals using a gallium ion beam to create lamellae thinner than 300 nm.

    • Causality: Crystals thicker than 300 nm suffer from dynamical scattering (multiple electron scattering events), which severely distorts intensity data and prevents accurate structure solution[6].

  • Data Collection: Transfer to a cryo-TEM (e.g., operating at 200 kV). Collect continuous-rotation diffraction data from

    
     to 
    
    
    
    at a rate of
    
    
    [6].
    • Validation Check: Inspect the initial low-dose diffraction pattern. The presence of sharp, distinct Bragg spots extending to sub-angstrom resolution validates that the FIB milling process did not amorphize the crystalline lamella.

Workflow Visualization

G cluster_SCXRD SCXRD Workflow cluster_MicroED MicroED Workflow Start Substituted Aminobenzonitrile Sample Grow Grow Single Crystal (>10 µm) Start->Grow Soluble Grid Grid Prep & Plunge Freeze Start->Grid Microcrystalline Mount Cryo-Loop Mounting (e.g., 153 K) Grow->Mount Xray X-Ray Diffraction Mount->Xray Solve Structure Solution & Refinement (e.g., SHELX) Xray->Solve FIB FIB Milling (Lamellae <300 nm) Grid->FIB Electron Cryo-TEM Electron Diffraction FIB->Electron Electron->Solve Result Map H-Bond Networks & Phase Transitions Solve->Result

Workflow comparison of SCXRD and MicroED for aminobenzonitrile crystal structure determination.

References

  • Creative Biostructure. SCXRD vs MicroED Comparison for Crystallography Research.[Link]

  • Wolff, A.M. et al. Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals. PMC / National Institutes of Health.[Link]

  • ResearchGate. Pressure-induced phase transition of 4-aminobenzonitrile: The formation and enhancement of N-H/N weak hydrogen bonds.[Link]

  • Heine, A. et al. Structure and crystal packing of 4-aminobenzonitriles and 4-amino-3,5-dimethylbenzonitriles at various temperatures. Acta Crystallographica Section B.[Link]

  • ResearchGate. Internal Conversion with 3,5-Dimethyl-4-(methylamino)benzonitrile in Alkane Solvents.[Link]

Sources

Validation

A Senior Application Scientist's Guide to Validating the Structure of 3-isopropyl-4-aminobenzonitrile Isomers

In the landscape of pharmaceutical development, the precise structural characterization of a molecule is not merely a procedural step but the bedrock of safety and efficacy. Isomers, compounds sharing the same molecular...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development, the precise structural characterization of a molecule is not merely a procedural step but the bedrock of safety and efficacy. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, can exhibit vastly different pharmacological and toxicological profiles. For a synthetic intermediate like 3-isopropyl-4-aminobenzonitrile, a potential building block in novel therapeutics, ensuring its structural integrity against plausible isomeric impurities is paramount.

This guide provides an in-depth, technically-grounded framework for researchers, scientists, and drug development professionals to unambiguously validate the structure of 3-isopropyl-4-aminobenzonitrile. We will move beyond rote procedural descriptions to explain the causality behind experimental choices, establishing a self-validating system of analysis. The focus will be on differentiating the target molecule from its structurally similar and synthetically probable isomer, 2-isopropyl-4-aminobenzonitrile . Their close similarity in physical properties makes their distinction a non-trivial analytical challenge that demands a multi-faceted approach.

Part 1: The Isomeric Challenge

The synthesis of substituted aromatic rings can often lead to a mixture of positional isomers. In the case of 3-isopropyl-4-aminobenzonitrile, a common synthetic route might inadvertently produce the 2-isopropyl-4-aminobenzonitrile isomer.

Structure A: 3-isopropyl-4-aminobenzonitrile (Target)Structure B: 2-isopropyl-4-aminobenzonitrile (Isomer)
Formula: C₁₀H₁₂N₂Formula: C₁₀H₁₂N₂
Molecular Weight: 160.22 g/mol Molecular Weight: 160.22 g/mol

Given their identical mass and composition, a robust analytical strategy is required for definitive identification.

Part 2: The Multi-Technique Analytical Workflow

No single analytical technique provides absolute certainty. A trustworthy validation system relies on the convergence of data from orthogonal methods. Our strategy integrates chromatographic separation with comprehensive spectroscopic analysis.

Analytical_Workflow cluster_0 Sample Mixture cluster_1 Separation & Quantification cluster_2 Structural Elucidation cluster_3 Confirmation Sample Synthetic Product (Isomer Mixture) HPLC HPLC / GC Sample->HPLC Injection NMR NMR Spectroscopy (1H, 13C, NOESY) HPLC->NMR Fraction Collection (if necessary) MS Mass Spectrometry HPLC->MS Eluted Peaks Validation Final Structure Validation NMR->Validation Unambiguous Structure MS->Validation Mass Confirmation NOESY_Correlation cluster_target 3-isopropyl-4-aminobenzonitrile cluster_isomer 2-isopropyl-4-aminobenzonitrile Target H_isopropyl_T H H_aromatic_T H H_isopropyl_T->H_aromatic_T NOE Isomer H_isopropyl_I H H_aromatic_I H H_isopropyl_I->H_aromatic_I NOE

Caption: Predicted key NOESY correlations for isomer differentiation.

Experimental Protocol: NMR Analysis
  • Sample Preparation: Dissolve ~5-10 mg of the purified sample in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). Add tetramethylsilane (TMS) as an internal standard (0 ppm). [1][2][3]2. Instrument: A 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR Acquisition: Acquire a standard proton spectrum with 16-32 scans.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum.

  • 2D NOESY Acquisition: Acquire a phase-sensitive NOESY experiment with a mixing time of 500-800 ms.

  • Data Processing: Process all spectra using appropriate software. Ensure proper phasing, baseline correction, and referencing to TMS. For publication, adhere to IUPAC recommendations for data presentation. [4][5]

Part 4: Orthogonal Validation via Chromatography and Mass Spectrometry

Chromatography separates the isomers based on their differential interactions with a stationary phase, while mass spectrometry confirms their identical molecular weight. [6][7][]

High-Performance Liquid Chromatography (HPLC)

HPLC is ideal for separating non-volatile compounds like our target isomers. [9]The slight difference in polarity due to the substituent positions should be sufficient for baseline separation.

ParameterExpected ResultRationale
Retention Time (RT) 3-isopropyl-4-aminobenzonitrile will likely have a slightly longer RT.The 2-isopropyl isomer may be slightly less polar due to intramolecular interactions, leading to a shorter interaction time with the C18 stationary phase.
Peak Purity Each peak should be sharp and symmetrical.Confirms the presence of distinct chemical entities.
Quantification The area under each peak corresponds to the relative abundance of each isomer.Provides a quantitative measure of isomeric purity.
Experimental Protocol: HPLC-MS Analysis
  • System: An HPLC system coupled to a mass spectrometer (e.g., single quadrupole or ion trap). [10][11]2. Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. Start at 95:5 (A:B) and ramp to 5:95 over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm and MS in positive ion mode.

  • MS Parameters: Scan for a mass-to-charge ratio (m/z) range of 100-200. The expected protonated molecule [M+H]⁺ is m/z 161.22.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile samples, GC-MS is a powerful alternative. [12][13]

Experimental Protocol: GC-MS Analysis
  • Sample Preparation: Dissolve the sample in a volatile organic solvent like dichloromethane or ethyl acetate. [12]2. System: A GC equipped with a mass selective detector.

  • Column: A non-polar capillary column such as a DB-5MS (or equivalent). [14]4. Injection: 1 µL split injection (e.g., 20:1 split ratio). [15]5. Oven Program: Start at 100°C, hold for 1 min, then ramp at 10°C/min to 250°C and hold for 5 min. [15]6. Carrier Gas: Helium at a constant flow. [14]7. MS Detection: Electron Ionization (EI) at 70 eV. Scan m/z from 40 to 300.

Conclusion

The structural validation of 3-isopropyl-4-aminobenzonitrile against its isomers is a critical quality control step in drug development. By employing a multi-technique approach that combines the separatory power of chromatography with the detailed structural insights from advanced NMR techniques like NOESY, researchers can achieve unambiguous and trustworthy characterization. This guide provides the strategic framework and detailed protocols necessary to build a self-validating system, ensuring the integrity of chemical entities destined for further development.

References

  • Antony N. Davies and Robert J. Lancashire, "Updating IUPAC spectroscopy recommendations and data standards," SERC, University of South Wales, 2016. [Link]

  • IUPAC, "PRESENTATION OF NMR DATA FOR PUBLICATION IN CHEMICAL JOURNALS—B. CONVENTIONS RELATING TO SPECTRA FROM NUCLEI OTHER THAN PROTONS," Pure and Applied Chemistry, 1976. [Link]

  • Robin K. Harris et al., "Further conventions for NMR shielding and chemical shifts (IUPAC Recommendations 2008)," Pure and Applied Chemistry, 2008. [Link]

  • Robin K. Harris et al., "NMR Nomenclature: Nuclear Spin Properties and Conventions for Chemical Shifts. IUPAC Recommendations 2001," ResearchGate, 2001. [Link]

  • LibreTexts, "Gas Chromatography - Mass Spectrometry," Chemistry LibreTexts. [Link]

  • SCION Instruments, "Sample preparation GC-MS," SCION Instruments, 2025. [Link]

  • Wesleyan University, "NMR as a Tool for Structure Elucidation of Organic Compounds," Wesleyan University Course Catalog, 2026. [Link]

  • IUPAC-IUBMB-IUPAB Inter-Union Task Group on the Presentation of NMR Data, "RECOMMENDATIONS FOR THE PRESENTATION OF NMR STRUCTURES OF PROTEINS AND NUCLEIC ACIDS," Biological Magnetic Resonance Bank (BMRB). [Link]

  • Georgios C. Vougioukalakis et al., "Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra," Journal of Chemical Education, 2025. [Link]

  • Slideshare, "Essential 2D NMR Techniques: NOESY, HETCOR, and INADEQUATE for Organic Compound Analysis," Slideshare. [Link]

  • News-Medical.Net, "Recent Advances in HPLC-MS for Pharmaceutical Analysis," News-Medical.Net, 2023. [Link]

  • Giorgia Mazzucchelli et al., "Isomers Recognition in HPLC-MS/MS Analysis of Human Plasma Samples by Using an Ion Trap Supported by a Linear Equations-Based Algorithm," PMC, 2023. [Link]

  • eGyanKosh, "STRUCTURE ELUCIDATION OF ORGANIC COMPOUNDS USING IR, NMR AND MASS SPECTRA," eGyanKosh. [Link]

  • FDA, "Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste," FDA, 2017. [Link]

  • National Institute of Standards and Technology, "Gas Chromatography – Mass Spectrometry (GC−MS)," NIST. [Link]

  • Chemistry LibreTexts, "5.4: NOESY Spectra," Chemistry LibreTexts, 2025. [Link]

  • Royal Society of Chemistry, "Supporting Information," RSC.org. [Link]

  • Michael W. Dong, "Separation Science in Drug Development, Part III: Analytical Development," LCGC North America, 2015. [Link]

  • Chemyx, "Basic Principles of HPLC, MS & LC-MS," Chemyx. [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.